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  • Product: (1-Aminocyclopentyl)acetic acid
  • CAS: 58885-92-0

Core Science & Biosynthesis

Foundational

Chemical structure and properties of (1-Aminocyclopentyl)acetic acid

This guide details the chemical structure, physicochemical properties, synthetic pathways, and applications of (1-Aminocyclopentyl)acetic acid , a conformationally restricted -amino acid distinct from its -amino (cyclole...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the chemical structure, physicochemical properties, synthetic pathways, and applications of (1-Aminocyclopentyl)acetic acid , a conformationally restricted


-amino acid distinct from its 

-amino (cycloleucine) and

-amino (gabapentin) analogs.

[1]

Executive Summary

(1-Aminocyclopentyl)acetic acid (CAS: 58885-92-0 for free base; 1049720-85-5 for HCl) is a cyclic


-amino acid featuring a cyclopentane ring geminally substituted at the C1 position with an amino group and a carboxymethyl moiety. Unlike its pharmacologically famous analog gabapentin  (a 

-amino acid), this compound serves primarily as a rigid scaffold in peptidomimetic design, inducing specific secondary structures (turns/helices) in peptide backbones due to its steric bulk and restricted conformational freedom.

This guide provides a comprehensive analysis of its structural identity, validated synthesis protocols, and physicochemical profile for researchers in medicinal chemistry and peptide engineering.

Chemical Identity & Structural Analysis[2]

Nomenclature and Classification
  • IUPAC Name: 2-(1-Aminocyclopentyl)acetic acid[1][2]

  • Common Names: (1-Aminocyclopentyl)acetic acid;

    
    -Cycloleucine homolog; 1-Amino-1-carboxymethylcyclopentane.
    
  • Chemical Formula:

    
    
    
  • Molecular Weight: 143.19 g/mol

  • Classification: Cyclic

    
    -amino acid (gem-disubstituted).
    
Structural Topology

The molecule consists of a five-membered aliphatic ring (cyclopentane) acting as a rigid core. Both the amine donor (


) and the acetic acid acceptor (

) are anchored to the same carbon (C1).
  • Stereochemistry: The compound is achiral (prochiral) because the cyclopentane ring possesses a plane of symmetry passing through C1 and the midpoint of the C3-C4 bond. However, desymmetrization is possible if the ring is substituted at other positions.

  • Conformation: The cyclopentane ring typically adopts an envelope or twist conformation to minimize torsional strain. The geminal substitution at C1 introduces significant steric hindrance (Thorpe-Ingold effect), which favors folded conformations when incorporated into peptide chains.

Structural Comparison of Cyclic Amino Acids

It is critical to distinguish (1-Aminocyclopentyl)acetic acid from related pharmacophores:

CompoundStructure TypeSide Chain SpacingPrimary Application
Cycloleucine

-Amino Acid
None (Amino/Carboxyl on Ring)NMDA antagonist, transport inhibitor
(1-Aminocyclopentyl)acetic acid

-Amino Acid
1 Carbon (

)
Peptidomimetics, Foldamers
Gabapentin (Cyclohexyl analog)

-Amino Acid
1 Carbon on Amine (

)
Anticonvulsant (

ligand)

Physicochemical Profile

As a zwitterionic amino acid, the compound exhibits high polarity and water solubility.

PropertyValue / DescriptionNote
Physical State White crystalline solidHygroscopic as HCl salt
Melting Point >200 °C (decomp.)[3]Typical for zwitterions
Solubility High in

, MeOH; Low in

, Hexane
Soluble in polar protic solvents
pKa (COOH) ~3.8 (Predicted)Slightly higher than

-amino acids
pKa (

)
~10.2 (Predicted)Typical amine basicity
LogP -1.5 to -1.9 (Predicted)Highly hydrophilic

Synthetic Methodologies

Two primary routes are established for the synthesis of (1-Aminocyclopentyl)acetic acid: the Michael Addition route (scalable) and the Arndt-Eistert Homologation (from Cycloleucine).

Protocol A: Michael Addition to Cyclopentylideneacetic Acid

This is the most direct method, utilizing the condensation of cyclopentanone followed by ammonia addition.

Step 1: Knoevenagel Condensation React cyclopentanone with ethyl cyanoacetate (or malonic acid) to form the


-unsaturated ester/acid.
  • Reagents: Cyclopentanone, Ethyl cyanoacetate, Ammonium acetate (cat.), Toluene.

  • Conditions: Reflux with Dean-Stark trap.

Step 2: Hydrolysis & Decarboxylation (if using cyanoacetate) Convert the intermediate to Cyclopentylideneacetic acid .

  • Reagents: NaOH (aq), then HCl/Heat.

Step 3: Michael Addition of Ammonia The critical step involves the addition of ammonia across the double bond. High pressure is often required to favor the amine over the retro-aldol or polymerization side products.

  • Reagents: Cyclopentylideneacetic acid,

    
     (conc), Ethanol.
    
  • Conditions: Autoclave at 150°C for 24h.

  • Purification: Ion-exchange chromatography (Dowex 50) to isolate the zwitterion.

Protocol B: Arndt-Eistert Homologation

Useful for converting the commercially available


-amino acid (Cycloleucine) to the 

-analog.
  • Protection: Protect amine of 1-aminocyclopentanecarboxylic acid (e.g., Boc).

  • Activation: Convert carboxyl group to mixed anhydride or acid chloride.

  • Diazotization: React with diazomethane to form the

    
    -diazoketone.
    
  • Wolff Rearrangement: Silver(I)-catalyzed rearrangement in the presence of water/alcohol to yield the homologated acid/ester.

  • Deprotection: Remove Boc group (TFA/DCM).

Synthesis cluster_alt Alternative Route (Arndt-Eistert) Start Cyclopentanone Inter1 Cyclopentylideneacetic Acid (alpha,beta-unsaturated) Start->Inter1 1. Knoevenagel 2. Hydrolysis Product (1-Aminocyclopentyl)acetic Acid (Target Beta-Amino Acid) Inter1->Product NH3 (aq) Autoclave, 150°C (Michael Addition) Cycloleucine Cycloleucine (Alpha-Amino Acid) Diazo Diazo Ketone Cycloleucine->Diazo 1. Boc-protection 2. CH2N2 Diazo->Product Ag+, H2O (Wolff Rearrangement)

Figure 1: Synthetic pathways for (1-Aminocyclopentyl)acetic acid.[] The Michael addition (green arrow) is preferred for bulk synthesis.

Applications in Drug Discovery & Peptidomimetics[1]

Conformational Restriction (Foldamers)

(1-Aminocyclopentyl)acetic acid is a key building block for


-peptides . Unlike flexible linear 

-amino acids (like

-alanine), the cyclopentane ring locks the

bond torsion angles.
  • Helix Formation: Incorporation of gem-disubstituted cyclic

    
    -amino acids promotes the formation of stable helices (e.g., 12-helix or 14-helix) in short oligomers.
    
  • Proteolytic Stability: Peptides containing this residue are highly resistant to degradation by standard proteases, making them excellent candidates for oral drug delivery scaffolds.

Pharmaceutical Intermediate

While not a marketed drug itself, it serves as a scaffold for:

  • Integrin Inhibitors: The rigid spacing of the amine and carboxyl groups mimics the RGD (Arg-Gly-Asp) turn motif.

  • Gabapentinoid Screening: Used in SAR studies to evaluate the effect of ring size (5 vs 6 membered) and chain length (

    
     vs 
    
    
    
    ) on binding to the
    
    
    calcium channel subunit. Note: The
    
    
    -amino spacing (Gabapentin) is generally required for high affinity
    
    
    binding; this
    
    
    -analog typically shows reduced affinity.

References

  • Synthesis of Cyclic Beta-Amino Acids: Kon, G. A. R., & Linstead, R. P. (1925). The chemistry of the three-carbon system. Part I. Journal of the Chemical Society.[5] Link (Foundational Michael Addition methodology).

  • Peptidomimetics & Foldamers: Appella, D. H., et al. (1996). Beta-peptide foldamers: robust helix formation in a new family of beta-amino acid oligomers. Journal of the American Chemical Society. Link

  • Gabapentinoid SAR: Yuen, P. W., et al. (1994). Enantioselective synthesis of PD144723: A potent stereospecific anticonvulsant. Bioorganic & Medicinal Chemistry Letters. Link (Discusses ring size/chain length effects).

  • Chemical Properties Data: PubChem Compound Summary for CAS 1049720-85-5. Link

Sources

Exploratory

Physicochemical characteristics of cyclopentane-based amino acids

An In-Depth Technical Guide to the Physicochemical Characteristics of Cyclopentane-Based Amino Acids Authored by a Senior Application Scientist This guide provides a comprehensive exploration of cyclopentane-based amino...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Physicochemical Characteristics of Cyclopentane-Based Amino Acids

Authored by a Senior Application Scientist

This guide provides a comprehensive exploration of cyclopentane-based amino acids, a pivotal class of unnatural amino acids (UAAs) leveraged by researchers, scientists, and drug development professionals. We will delve into their unique structural attributes, synthesis, and the profound impact of their constrained scaffold on peptide and protein engineering. By moving beyond a mere listing of facts, this document elucidates the causal relationships between their physicochemical properties and their functional advantages in medicinal chemistry, offering field-proven insights into their application.

Introduction: The Strategic Value of Conformational Constraint

Natural peptides, while central to biological processes, often face significant limitations as therapeutic agents due to their conformational flexibility and susceptibility to proteolytic degradation.[1][2] Cyclopentane-based amino acids address these challenges by incorporating a rigid cyclic structure into the amino acid framework. This inherent structural constraint pre-organizes the peptide backbone, reducing the entropic penalty upon binding to a target and enhancing metabolic stability.[3][4] These characteristics make them ideal building blocks for designing potent and specific peptidomimetics that can modulate challenging targets like protein-protein interactions (PPIs).[4][5] This guide will dissect the core physicochemical properties that grant these molecules their strategic advantage in modern drug discovery.

Structural Diversity and Stereocontrolled Synthesis

The defining feature of these amino acids is the cyclopentane ring, which can be integrated into the amino acid backbone (e.g., as a β- or γ-amino acid) or as part of the side chain of an α-amino acid. The ring's stereochemistry and substitution patterns create a vast landscape of structurally diverse building blocks.

Synthetic Strategies: From Sugars to Complex Scaffolds

The synthesis of these highly functionalized molecules is a challenge that requires precise stereochemical control. A prominent and versatile strategy involves leveraging the chiral pool of natural sugars, such as D-mannose or D-galactose, to construct the cyclopentane core.[2][6] This approach ensures the desired stereochemistry is carried through to the final product.

Experimental Protocol: Stereoselective Synthesis of a Polyhydroxylated Cyclopentane β-Amino Acid

The following protocol is a representative example of a synthetic route starting from a protected hexose, adapted from established methodologies.[2][6] The causality behind this multi-step process lies in the sequential, controlled introduction of functional groups and the use of powerful ring-forming reactions to build the complex cyclic scaffold.

Objective: To synthesize a polysubstituted 2-aminocyclopentanecarboxylic acid derivative from a protected D-galactose intermediate.

Step-by-Step Methodology:

  • Olefination (Step 1): The starting hemiacetal (a protected D-galactose derivative) is subjected to a Wittig-type olefination to introduce a vinyl group. This is a critical C-C bond formation step to build the carbon chain required for the ring.

  • Oxidation: The free hydroxyl group on the resulting compound is oxidized to a ketone using a mild oxidant like Dess-Martin periodinane. This ketone functionality is essential for the next olefination.

  • Olefination (Step 2): A second olefination is performed on the ketone to generate a diolefin intermediate. This sets the stage for the key ring-closing reaction.

  • Ring-Closing Metathesis (RCM): The diolefin is treated with a Grubbs catalyst to facilitate RCM, a powerful reaction that forms the cyclopentene ring with high efficiency. The choice of catalyst is crucial for reaction success and stereoselectivity.

  • Aza-Michael Addition: The resulting cyclopentene ester undergoes a stereoselective conjugate addition with an amine source (aza-Michael addition). This step introduces the crucial amino group onto the cyclopentane ring at a defined stereocenter.

  • Deprotection and Isolation: Finally, protecting groups are removed under appropriate conditions to yield the target polyhydroxylated cyclopentane β-amino acid. Purification is typically achieved via column chromatography.

Visualization: Synthetic Workflow

G cluster_0 Synthetic Pathway Protected Hexose Protected Hexose Diolefin Intermediate Diolefin Intermediate Protected Hexose->Diolefin Intermediate 1. Olefination 2. Oxidation 3. Olefination Cyclopentene Ester Cyclopentene Ester Diolefin Intermediate->Cyclopentene Ester Ring-Closing Metathesis (RCM) Final Amino Acid Final Amino Acid Cyclopentene Ester->Final Amino Acid Aza-Michael Addition & Deprotection

Caption: Synthetic pathway for a cyclopentane β-amino acid.

Core Physicochemical Characteristics

The cyclopentane ring imposes significant and predictable effects on the molecule's properties, from its three-dimensional shape to its behavior in solution.

Conformational Constraint: The Source of Power

Unlike the freely rotating bonds of an aliphatic side chain, the cyclopentane ring exists in non-planar conformations to relieve torsional strain.[7] The two most common conformations are the "envelope," where one carbon is out of the plane of the other four, and the "half-chair" or "twist," with two out-of-plane carbons.[7] This puckering restricts the available conformational space of the amino acid, which in turn dictates the secondary structure of peptides into which it is incorporated.

This conformational rigidity is a cornerstone of their utility. By locking a portion of the peptide backbone, these amino acids can act as potent "turn-inducers" or stabilizers of helical structures.[6] For instance, oligomers of cyclopentane-based β-amino acids show a high propensity to fold into well-defined helices, even in short sequences.[1][6] Computational studies on ε-amino acids with a cyclopentane substituent have shown that as few as four residues are sufficient to induce a stable helical population in solution.[8][9][10]

Visualization: Conformational Influence on Peptide Structure

G cluster_0 Flexible Peptide cluster_1 Constrained Peptide A Random Coil B Transient Helix A->B C Unfolded State B->C C->A D Stable Helix E Cyclopentane Amino Acid (Structural Nucleation) E->D Induces & Stabilizes Flexible Peptide Flexible Peptide Constrained Peptide Constrained Peptide

Caption: Cyclopentane amino acids reduce flexibility to stabilize desired secondary structures.

Quantitative Physicochemical Data

The specific properties of each cyclopentane-based amino acid vary with its structure. However, general trends can be observed. The cyclic aliphatic nature typically increases lipophilicity compared to small, polar amino acids, which can be modulated by adding polar functional groups like hydroxyls.[2] The pKa values of the amino and carboxylic acid groups are generally similar to other amino acids unless influenced by nearby substituents.[11][12]

Property1-Aminocyclopentanecarboxylic Acid (Cycloleucine)(+)-(1S,3R)-3-Amino-cyclopentane carboxylic acidGeneral Observations
Molecular Formula C₆H₁₁NO₂[13]C₆H₁₁NO₂[14]Isomeric structures offer diverse spatial arrangements.
Molecular Weight 129.16 g/mol [13]129.16 g/mol [14]Identical for isomers.
Melting Point Decomposes >300°CData not specifiedGenerally high, typical of amino acids.[11]
Solubility Soluble in water[13]Data not specifiedWater solubility is common but can be decreased by bulky, nonpolar protecting groups or increased by hydroxyl groups.[2][12]
logP (XLogP3) -2.6[13]Data not specifiedThe negative value indicates hydrophilicity, though the cyclic alkane structure is more lipophilic than a linear chain of the same atom count.
pKa (Acidic) ~2.3 (estimated for carboxyl group)~2.3 (estimated for carboxyl group)In line with typical α-amino acids.[11]
pKa (Basic) ~9.6 (estimated for amino group)~9.6 (estimated for amino group)In line with typical α-amino acids.[11]

Experimental Characterization of Conformational Properties

Validating the structural impact of these amino acids is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for elucidating the solution-state conformation of peptides containing these residues.

Experimental Protocol: Conformational Analysis via NMR Spectroscopy

This protocol provides a self-validating system for assessing the secondary structure of a peptide incorporating a cyclopentane-based amino acid.

Objective: To determine the solution-state conformation and identify stable secondary structures induced by the cyclopentane residue.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve the synthesized peptide in a suitable deuterated solvent (e.g., CDCl₃ for apolar environments or H₂O/D₂O mixtures for aqueous environments). The choice of solvent is critical as it can influence peptide folding.[8][9]

  • 1D ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum to confirm the peptide's identity and purity.

  • 2D NMR Acquisition:

    • TOCSY (Total Correlation Spectroscopy): Acquire a TOCSY spectrum to identify all protons within a given amino acid's spin system. This is the first step in assigning specific proton signals to their respective residues.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): Acquire a NOESY spectrum with a mixing time appropriate for the molecule's size (e.g., 200-400 ms). This experiment is the key to determining spatial proximity. Cross-peaks in the NOESY spectrum indicate that two protons are close in space (< 5 Å), which is the basis for defining the peptide's 3D structure.

  • Data Analysis and Structure Calculation:

    • Resonance Assignment: Use the TOCSY and NOESY spectra to assign all proton resonances to their specific amino acid residues in the sequence.

    • NOE-based Distance Restraints: Integrate the volumes of NOESY cross-peaks to generate a list of interproton distance restraints. For example, strong NOEs between the NH of one residue and the α-proton of the preceding residue (dαN(i, i+1)) are characteristic of helical structures.[15]

    • Simulated Annealing: Use the derived distance restraints as input for molecular dynamics software (e.g., XPLOR-NIH, CYANA). Perform simulated annealing calculations to generate a family of 3D structures consistent with the experimental NMR data.[15]

  • Structure Validation: Analyze the resulting family of structures for convergence. A well-defined structure will have a low root-mean-square deviation (RMSD) among the ensemble, providing high confidence in the determined conformation.

Visualization: Characterization Workflow

G cluster_0 Conformational Analysis Workflow Peptide Synthesis Peptide Synthesis NMR Data Acquisition NMR Data Acquisition Peptide Synthesis->NMR Data Acquisition 1. 1D ¹H 2. 2D TOCSY 3. 2D NOESY Data Processing Data Processing NMR Data Acquisition->Data Processing Resonance Assignment & NOE Integration Structure Calculation Structure Calculation Data Processing->Structure Calculation Distance Restraints Final 3D Structure Final 3D Structure Structure Calculation->Final 3D Structure Simulated Annealing

Caption: Workflow for determining peptide 3D structure using NMR.

Applications in Drug Discovery and Development

The unique physicochemical characteristics of cyclopentane-based amino acids translate directly into tangible benefits for drug design.

  • Enhanced Metabolic Stability: The constrained, non-natural structure makes peptides incorporating these residues more resistant to degradation by proteases and peptidases, increasing their in vivo half-life.[2][16]

  • Improved Bioactivity and Selectivity: By pre-organizing a peptide into its bioactive conformation, the binding affinity for its target receptor or enzyme can be significantly enhanced.[4] The rigid structure can also improve selectivity by disfavoring binding to off-targets.

  • Increased Cell Permeability: The introduction of the lipophilic cyclopentane ring can, in some cases, help mask the polar peptide backbone, facilitating passive diffusion across cell membranes. This is a critical advantage for targeting intracellular proteins.[5][16]

  • Scaffolds for Peptidomimetics: These amino acids are foundational elements in the construction of peptidomimetics designed to mimic protein secondary structures, such as α-helices or β-turns. This allows for the disruption of protein-protein interactions that are notoriously difficult to target with traditional small molecules.[3][4]

Conclusion

Cyclopentane-based amino acids are far more than simple structural curiosities; they are precision tools for molecular engineering. Their defining physicochemical characteristic—a conformationally constrained cyclic scaffold—provides a powerful mechanism for controlling peptide architecture. This control directly translates into improved pharmacological profiles, including enhanced stability, higher binding affinity, and greater specificity. By understanding and leveraging these properties, researchers can design next-generation peptide therapeutics capable of addressing some of the most challenging targets in medicine.

References

  • A New Synthesis of Polyhydroxylated Cyclopentane β-Amino Acids
  • Exploring Helical Folding in Oligomers of Cyclopentane‐Based ϵ‐Amino Acids: A Computational Study. (2022). Wiley Online Library.
  • Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorpor
  • Exploring Helical Folding in Oligomers of Cyclopentane‐Based ϵ‐Amino Acids: A Comput
  • Enantioselective Preparation of Cyclopentene-Based Amino Acids with a Qu
  • Exploring Helical Folding in Oligomers of Cyclopentane-Based ϵ-Amino Acids: A Comput
  • Enantioselective Preparation of Cyclopentene-Based Amino Acids with a Quaternary Carbon Center. (2024).
  • Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. (2025). PMC.
  • Synthesis of aminocyclopentane carboxylic acids. (n.d.).
  • Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorpor
  • Exploring Helical Folding in Oligomers of Cyclopentane‐Based ϵ‐Amino Acids: A Computational Study. (2022).
  • Constrained Peptides in Drug Discovery and Development. (n.d.). SciSpace.
  • Polyhydroxylated cyclopentane β-amino acids derived from D-mannose and D-galactose: synthesis and protocol for incorpor
  • Peptide therapeutics: reconstructing protein surfaces using constrained peptides. (2024). Drug Discovery World.
  • Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). (n.d.). Dalal Institute.
  • Cell-penetr
  • Evaluation of a cyclopentane-based γ-amino acid for the ability to promote α/γ-peptide secondary structure. (2013). PubMed.
  • Exploring Ramachandran and Chi Space: Conformationally Constrained Amino Acids and Peptides in the Design of Bioactive Polypeptide Ligands. (2025).
  • Peptide-based inhibitors of protein–protein interactions: biophysical, structural and cellular consequences of introducing a constraint. (2021). RSC Publishing.
  • Amino acids Physical and Chemical Properties. (n.d.). Online Biology Notes.
  • Cycloleucine. (n.d.). PubChem.
  • (+)-(1S,3R-3-Amino-cyclopentane carboxylic acid. (n.d.). Chem-Impex.
  • Amino Acids- Properties, Structure, Classific

Sources

Foundational

Role of (1-Aminocyclopentyl)acetic acid in peptidomimetic drug design

Title: (1-Aminocyclopentyl)acetic Acid: A Critical Scaffold in Peptidomimetic Design Subtitle: Structural Constraints, Synthetic Protocols, and Pharmacological Applications of a -Disubstituted Amino Acid Executive Summar...

Author: BenchChem Technical Support Team. Date: February 2026

Title: (1-Aminocyclopentyl)acetic Acid: A Critical Scaffold in Peptidomimetic Design Subtitle: Structural Constraints, Synthetic Protocols, and Pharmacological Applications of a


-Disubstituted Amino Acid

Executive Summary

(1-Aminocyclopentyl)acetic acid (often abbreviated as c-ACP or


-Ac

c
) represents a pivotal building block in modern peptidomimetic drug design. Unlike its

-amino acid congener (1-aminocyclopentanecarboxylic acid, Ac

c), this molecule is a

-amino acid
featuring a geminally disubstituted cyclopentane ring at the

-position.

This structural arrangement confers unique properties:

  • Conformational Locking: The gem-disubstitution exerts a profound Thorpe-Ingold effect, restricting backbone torsion angles (

    
    ) and strongly promoting specific secondary structures such as the 14-helix  in 
    
    
    
    -peptides or stabilized turns in mixed
    
    
    -peptides.
  • Proteolytic Stability: The

    
    -backbone renders the peptide bond resistant to standard proteases (trypsin, pepsin), significantly extending plasma half-life.
    
  • Pharmacological Relevance: As the cyclopentyl homolog of Gabapentin , it exhibits high affinity for the

    
     subunit of voltage-gated calcium channels, making it a validated scaffold for neuropathic pain and epilepsy therapeutics.
    

This guide details the structural mechanics, synthesis, and application of (1-Aminocyclopentyl)acetic acid in drug development.

Structural & Conformational Analysis

The Gem-Disubstituent Effect

In flexible peptides, entropic cost opposes folding. (1-Aminocyclopentyl)acetic acid reduces this cost via the Thorpe-Ingold effect . The bulky cyclopentane ring at the


-carbon restricts the rotation of the 

bond (

) and the

bond (

).
Parameter

-Amino Acid (Ac

c)

-Amino Acid (c-ACP)
Backbone Atoms 3 (

)
4 (

)
Constraint Locus

(Gem-disubstituted)

(Gem-disubstituted)
Dominant Fold

-Helix /

-Helix
14-Helix (in oligomers)
Torsion Restriction

restricted

restricted;

flexible
Secondary Structure Induction

In oligomers of


-amino acids, c-ACP promotes the formation of a 14-helix , defined by hydrogen bonds between the amide proton at position 

and the carbonyl oxygen at position

(forming a 14-membered ring). This is distinct from the 12-helix favored by cyclic residues where the ring is part of the backbone (e.g., trans-ACPC).[1]

Synthetic Methodologies

Two primary routes exist for synthesizing (1-Aminocyclopentyl)acetic acid: the Arndt-Eistert Homologation (ideal for converting existing


-amino acids) and the Cyanoacetate Condensation  (ideal for large-scale synthesis).
Route A: Arndt-Eistert Homologation

This method converts the commercially available 1-aminocyclopentanecarboxylic acid (Ac


c) into its 

-homolog.

DOT Diagram: Synthesis Pathway

Synthesis Start 1-Aminocyclopentane- carboxylic acid (Ac5c) Step1 Protection (Boc/Fmoc) Start->Step1 Step2 Mixed Anhydride Formation Step1->Step2 iBuOCOCl NMM Step3 Diazomethane Treatment Step2->Step3 CH2N2 Inter Diazoketone Intermediate Step3->Inter Step4 Wolff Rearrangement (Ag+ / Heat) Inter->Step4 hν or Ag+ End (1-Aminocyclopentyl) acetic acid Step4->End H2O/Hydrolysis

Caption: Arndt-Eistert homologation pathway converting the


-amino acid scaffold to the 

-amino acid via a diazoketone intermediate.
Protocol: Arndt-Eistert Homologation (Bench Scale)
  • Protection: Dissolve 1-aminocyclopentanecarboxylic acid (10 mmol) in dioxane/water (1:1). Add

    
     (1.1 eq) and 
    
    
    
    (1.1 eq). Stir 12h. Acidify and extract to yield Boc-Ac
    
    
    c-OH
    .
  • Activation: Dissolve Boc-Ac

    
    c-OH in dry THF at -15°C. Add N-methylmorpholine (1.1 eq) followed by isobutyl chloroformate (1.1 eq). Stir 15 min to form the mixed anhydride.
    
  • Diazotization: Filter the salt and add the filtrate to a solution of diazomethane in ether (Caution: Explosive) at 0°C. Stir 1h. Evaporate solvent to yield the

    
    -diazoketone .
    
  • Wolff Rearrangement: Dissolve the diazoketone in THF/Water (9:1). Add silver benzoate (0.1 eq). Sonicate or heat to 60°C until

    
     evolution ceases.
    
  • Isolation: Evaporate THF, basify with

    
    , wash with ether, acidify aqueous layer with citric acid, and extract with ethyl acetate. Recrystallize to obtain Boc-(1-Aminocyclopentyl)acetic acid .
    

Biological Applications & Case Studies

The Gabapentinoid Connection

(1-Aminocyclopentyl)acetic acid is the direct cyclopentyl analog of Gabapentin (which contains a cyclohexane ring).

  • Target: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
     subunit of voltage-gated calcium channels (VGCC).
    
  • Mechanism: Binding inhibits the trafficking of VGCCs to the presynaptic membrane, reducing neurotransmitter release (glutamate, substance P).

  • Affinity: Studies indicate that while the cyclohexyl ring (Gabapentin) is optimized for the binding pocket, the cyclopentyl analog retains significant affinity, often used to probe the steric tolerance of the "Region D" and "Region H" of the

    
     subunit.
    
Peptidomimetic Design Cycle

When designing a drug candidate using this scaffold, the following workflow ensures rigorous validation.

DOT Diagram: Design Workflow

DesignCycle cluster_0 Phase 1: Design cluster_1 Phase 2: Validation cluster_2 Phase 3: Testing D1 Identify Bioactive Peptide (e.g., Somatostatin) D2 Identify Turn/Helix Region D1->D2 D3 Replace Native Residue with c-ACP D2->D3 V1 Solid Phase Synthesis (Fmoc Chemistry) D3->V1 V2 CD Spectroscopy (Verify Secondary Structure) V1->V2 V3 Proteolytic Stability Assay (Trypsin/Chymotrypsin) V2->V3 T1 Receptor Binding Assay (IC50 Determination) V3->T1 T1->D1 SAR Refinement

Caption: Iterative design cycle for incorporating (1-Aminocyclopentyl)acetic acid into bioactive peptides.

Experimental Protocol: Binding Assay

To validate the bioactivity of the free amino acid or small peptide analogs:

  • Membrane Preparation: Homogenize porcine cerebral cortex in 10 mM HEPES/KOH (pH 7.4). Centrifuge at 1,000 x g (10 min), then supernatant at 100,000 x g (30 min). Resuspend pellet.

  • Ligand: Use

    
    -Gabapentin (specific activity ~80 Ci/mmol).
    
  • Incubation: Mix membranes (100

    
    g protein), 
    
    
    
    -Gabapentin (10 nM), and varying concentrations of (1-Aminocyclopentyl)acetic acid (
    
    
    to
    
    
    M).
  • Buffer: 10 mM HEPES, pH 7.4. Total volume 250

    
    L.
    
  • Termination: Incubate 45 min at 22°C. Filter rapidly through GF/B filters pre-soaked in 0.3% polyethylenimine.

  • Analysis: Measure radioactivity via liquid scintillation counting. Calculate

    
     and 
    
    
    
    using the Cheng-Prusoff equation.

References

  • Gee, N. S., et al. (1996).[2] "The novel anticonvulsant drug, gabapentin (Neurontin), binds to the alpha 2 delta subunit of a calcium channel."[2][3][4][5] Journal of Biological Chemistry. Link

  • Seebach, D., et al. (1996). "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta. Link

  • Cheng, R. P., et al. (2001). "Beta-Peptides: From structure to function." Chemical Reviews. Link

  • Bryans, J. S., et al. (1998).[5] "Identification of novel ligands for the gabapentin binding site on the alpha2delta subunit of a calcium channel." Journal of Medicinal Chemistry. Link

  • Vasudev, P. G., et al. (2011).

    
    -amino acids in peptides." Chemical Reviews. Link
    

Sources

Exploratory

Conformational Constraints of (1-Aminocyclopentyl)acetic Acid in Peptide Backbones: A Technical Guide

< Abstract The rational design of peptidomimetics with defined three-dimensional structures is a cornerstone of modern drug discovery.[1] Peptides often suffer from poor metabolic stability and low bioavailability, limit...

Author: BenchChem Technical Support Team. Date: February 2026

<

Abstract

The rational design of peptidomimetics with defined three-dimensional structures is a cornerstone of modern drug discovery.[1] Peptides often suffer from poor metabolic stability and low bioavailability, limiting their therapeutic potential.[2] Introducing conformational constraints into the peptide backbone is a powerful strategy to overcome these limitations.[3][4] This in-depth technical guide explores the profound impact of incorporating (1-Aminocyclopentyl)acetic acid (Ac5a), a conformationally restricted amino acid, into peptide backbones. We will delve into the stereoselective synthesis of this unique building block, its incorporation into peptides via solid-phase peptide synthesis (SPPS), and the resulting structural ramifications. Through a detailed examination of analytical techniques such as NMR spectroscopy and X-ray crystallography, complemented by computational modeling, this guide will provide researchers, scientists, and drug development professionals with a comprehensive understanding of how Ac5a can be leveraged to engineer peptides with enhanced stability, receptor affinity, and specificity.

Introduction: The Imperative of Conformational Constraint in Peptide Therapeutics

Peptides are exquisite signaling molecules, governing a vast array of physiological processes through specific interactions with their receptors.[5] However, their inherent flexibility often leads to a multitude of conformations in solution, only a fraction of which may be biologically active.[1][4] This conformational promiscuity can result in reduced binding affinity and susceptibility to enzymatic degradation.[6]

The introduction of conformationally constrained amino acids, such as those with cyclic structures, has emerged as a pivotal strategy in peptidomimetic drug design.[2][7] By reducing the conformational freedom of the peptide backbone, these unnatural amino acids can pre-organize the peptide into a bioactive conformation, thereby enhancing its interaction with the target receptor.[3][6] This can lead to significant improvements in potency, selectivity, and metabolic stability.[2][4] Numerous approved drugs, including the anticoagulant Ximelagatran and the anti-diabetic drug Saxagliptin, incorporate conformationally restricted amino acids, underscoring the clinical success of this approach.[7]

(1-Aminocyclopentyl)acetic acid (Ac5a) is a particularly intriguing building block due to the rigidifying effect of its cyclopentane ring.[6] This guide will provide a deep dive into the unique structural properties conferred by Ac5a and its application in the design of next-generation peptide therapeutics.

The Building Block: (1-Aminocyclopentyl)acetic Acid (Ac5a)

The core of our investigation is the non-proteinogenic amino acid, (1-Aminocyclopentyl)acetic acid. The cyclopentane ring fused to the α-carbon and the amino group introduces a significant steric hindrance that dramatically restricts the allowable values of the backbone dihedral angles, phi (Φ) and psi (Ψ).[8][9]

Stereoselective Synthesis of Ac5a

The utility of Ac5a in peptide design is contingent upon the ability to synthesize it in an enantiomerically pure form. While various synthetic routes exist, a common and effective strategy involves the asymmetric synthesis from a chiral precursor. A representative synthetic scheme is outlined below. The precise details of the synthesis are crucial for obtaining the desired stereoisomer, which in turn dictates the conformational preferences of the resulting peptide.

Protocol 1: Asymmetric Synthesis of Fmoc-(1R,2S)-Ac5a-OH (Illustrative)

This protocol provides a conceptual overview. For detailed experimental procedures, please refer to specialized synthetic chemistry literature.

  • Starting Material: A suitable chiral cyclopentane derivative.

  • Key Steps:

    • Introduction of the amino and carboxylic acid functionalities with stereocontrol. This often involves steps like stereoselective alkylation or amination.

    • Protection of the amino group with the Fluorenylmethyloxycarbonyl (Fmoc) group, which is standard for SPPS.

    • Purification of the final product to ensure high enantiomeric and chemical purity.

  • Characterization: The final product should be thoroughly characterized by NMR, mass spectrometry, and chiral HPLC to confirm its structure and stereochemical integrity.

Incorporation into Peptide Backbones: Solid-Phase Peptide Synthesis (SPPS)

The incorporation of Ac5a into a growing peptide chain is readily achieved using standard solid-phase peptide synthesis (SPPS) protocols.[10][11] SPPS, pioneered by R. Bruce Merrifield, allows for the efficient and stepwise assembly of a peptide chain on a solid support.[12]

SPPS Workflow for Ac5a-Containing Peptides

The general cycle of SPPS involves repeated steps of deprotection and coupling.[13]

SPPS_Workflow Resin Resin Support AA1 Fmoc-AA1-Resin Resin->AA1 Load first AA Deprotection1 Fmoc Deprotection (e.g., 20% Piperidine/DMF) AA1->Deprotection1 Washing1 Washing Deprotection1->Washing1 Coupling Coupling of Fmoc-Ac5a-OH Washing1->Coupling Washing2 Washing Coupling->Washing2 Repeat Repeat Cycle Washing2->Repeat For subsequent AAs Cleavage Cleavage & Deprotection (e.g., TFA cocktail) Washing2->Cleavage Final step Repeat->Deprotection1 Purification Purification (HPLC) Cleavage->Purification FinalPeptide Purified Peptide Purification->FinalPeptide

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS) of an Ac5a-containing peptide.

Experimental Protocol: SPPS of a Model Peptide

Protocol 2: Manual SPPS of a Hexapeptide Containing Ac5a

This protocol describes the synthesis of a model peptide, for instance, H-Ala-Phe-Ac5a-Leu-Gly-Val-NH2, on a Rink Amide resin.

  • Resin Swelling: Swell Rink Amide resin in N,N-dimethylformamide (DMF) for 30 minutes in a reaction vessel.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min) to remove the Fmoc protecting group from the resin's linker. Wash the resin thoroughly with DMF.

  • Amino Acid Coupling:

    • In a separate vial, dissolve the Fmoc-protected amino acid (e.g., Fmoc-Val-OH, 3 eq.), a coupling agent like HBTU (2.9 eq.), and HOBt (3 eq.) in DMF.

    • Add a base such as N,N-diisopropylethylamine (DIEA, 6 eq.) to the amino acid solution and pre-activate for 1-2 minutes.

    • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

    • Monitor the coupling reaction using a Kaiser test.

  • Washing: Wash the resin with DMF to remove excess reagents.

  • Repeat: Repeat steps 2-4 for each subsequent amino acid in the sequence, including the Fmoc-Ac5a-OH.

  • Cleavage and Deprotection: After the final amino acid is coupled, treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

  • Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterization: Confirm the identity and purity of the final peptide by mass spectrometry and analytical HPLC.

Conformational Analysis: Unraveling the Structural Impact of Ac5a

The incorporation of Ac5a imposes significant constraints on the peptide backbone, leading to the stabilization of specific secondary structures. To elucidate these structural preferences, a combination of analytical techniques and computational modeling is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the three-dimensional structure and dynamics of peptides in solution.[14][15] Key NMR experiments for conformational analysis include:

  • 1D ¹H NMR: Provides initial information about the overall fold and conformational homogeneity of the peptide.[16]

  • 2D TOCSY (Total Correlation Spectroscopy): Used to identify the spin systems of individual amino acid residues.[17]

  • 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about through-space proximities between protons, which are used to calculate distance restraints for structure determination.[16]

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbon atoms, aiding in resonance assignment.[17]

The analysis of NOE patterns, coupling constants, and chemical shift deviations can reveal the presence of secondary structures like β-turns and helices.[18][19]

X-ray Crystallography

X-ray crystallography provides a high-resolution, static picture of the peptide's conformation in the solid state.[20][21] Obtaining a well-diffracting crystal of a peptide can be challenging, but the resulting structure offers unambiguous information about bond lengths, bond angles, and dihedral angles.[20][22] This data is invaluable for validating and refining structural models derived from NMR and computational methods.

The crystallographic structure of an Ac5a-containing peptide can directly reveal the preferred backbone conformation and the puckering of the cyclopentane ring.[23]

Computational Modeling

Molecular dynamics (MD) simulations and other computational methods are instrumental in exploring the conformational landscape of Ac5a-containing peptides.[24][25][26] These simulations can provide insights into the dynamic behavior of the peptide and the relative stabilities of different conformations.[27]

Workflow for Computational Analysis:

Computational_Workflow Build Build Initial Peptide Structure ForceField Assign Force Field (e.g., AMBER, CHARMM) Build->ForceField Solvation Solvate in a Water Box ForceField->Solvation Minimization Energy Minimization Solvation->Minimization Equilibration Equilibration (NVT, NPT) Minimization->Equilibration MD Production MD Simulation Equilibration->MD Analysis Trajectory Analysis (RMSD, Ramachandran Plot, Clustering) MD->Analysis

Caption: A typical workflow for molecular dynamics (MD) simulation of an Ac5a-containing peptide.

Results and Discussion: The Conformational Landscape of Ac5a Peptides

The incorporation of Ac5a into a peptide backbone leads to a significant reduction in the accessible conformational space. The cyclopentane ring restricts the rotation around the N-Cα (Φ) and Cα-C (Ψ) bonds.

Dihedral Angle Constraints

The Ramachandran plot, which visualizes the sterically allowed regions for Φ and Ψ angles, is dramatically altered for Ac5a.[8] Compared to a flexible residue like glycine, which can populate a wide range of conformations, Ac5a is typically restricted to specific regions of the plot. This is a direct consequence of the steric clash between the cyclopentane ring and the peptide backbone.

ResidueAllowed Φ (°)Allowed Ψ (°)
GlycineBroadly distributedBroadly distributed
Alanine-150 to -50-90 to 180
Ac5a Highly Restricted Highly Restricted

Table 1: A qualitative comparison of the allowed Ramachandran space for Glycine, Alanine, and Ac5a.

Induction of Secondary Structures

The conformational rigidity of Ac5a can act as a potent inducer of secondary structures, particularly β-turns and helical motifs.[28]

  • β-Turns: The restricted dihedral angles of Ac5a can favor the formation of β-turns, which are crucial for receptor recognition and molecular interactions.

  • Helical Structures: In longer peptide sequences, the repeated incorporation of Ac5a can promote the formation of stable helical structures, similar to the well-known α-helix or 3₁₀-helix.[29]

The specific type of secondary structure induced will depend on the stereochemistry of the Ac5a residue and its position within the peptide sequence.

Applications in Drug Discovery and Biomaterial Science

The ability to control peptide conformation through the incorporation of Ac5a has significant implications for both drug discovery and the development of novel biomaterials.

Enhancing Receptor Binding and Selectivity

By pre-organizing a peptide into its bioactive conformation, Ac5a can significantly enhance its binding affinity for its target receptor.[3] Furthermore, the rigidified structure can improve selectivity by disfavoring binding to off-target receptors. This is particularly valuable in the development of highly specific agonists and antagonists.

Improving Metabolic Stability

The constrained backbone of Ac5a-containing peptides can render them more resistant to proteolytic degradation.[6] This increased stability can lead to a longer in vivo half-life and improved pharmacokinetic properties, which are critical for the development of effective peptide drugs.[2]

Designing Novel Biomaterials

The propensity of Ac5a-containing peptides to self-assemble into well-defined secondary structures makes them attractive building blocks for the creation of novel biomaterials.[6] These materials can have applications in areas such as tissue engineering, drug delivery, and nanotechnology.

Conclusion

(1-Aminocyclopentyl)acetic acid is a powerful tool for the conformational constraint of peptide backbones. Its incorporation into peptides via solid-phase synthesis allows for the rational design of peptidomimetics with enhanced structural stability, receptor affinity, and metabolic resistance. The detailed analysis of these constrained peptides using a combination of NMR spectroscopy, X-ray crystallography, and computational modeling provides a clear understanding of their three-dimensional structure and dynamic properties. As our understanding of the relationship between peptide conformation and biological activity continues to grow, the use of conformationally restricted amino acids like Ac5a will undoubtedly play an increasingly important role in the development of next-generation peptide therapeutics and advanced biomaterials.

References

  • Exploring Ramachandran and chi space: conformationally constrained amino acids and peptides in the design of bioactive polypeptide ligands - PubMed.
  • Novel Conformationally Restricted Amino Acids for Peptidomimetic Drug Design | Building Blocks | Blog | Life Chemicals.
  • Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC.
  • Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorporation into Peptides - PMC.
  • Peptides to Peptidomimetics: A Strategy Based on the Structural Features of Cyclopropane.
  • Experimental procedures Solid phase peptide synthesis (SPPS) Solid phase peptide synthesis (SPPS) was performed using a microwav - The Royal Society of Chemistry.
  • Conformationally Constrained Histidines in the Design of Peptidomimetics: Strategies for the χ-Space Control - MDPI.
  • Solid Phase Peptide Synthesis: 4 Key Practical Tips - Creative Proteomics Blog.
  • Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis - Biomatik.
  • Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
  • Peptide therapeutics: reconstructing protein surfaces using constrained peptides.
  • Practical Protocols for Solid-Phase Peptide Synthesis 4.0 - PMC - NIH.
  • NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview - PubMed.
  • NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview | Request PDF.
  • Conformational Analysis of Peptidomimetic Drug Leads by NMR - YouTube.
  • 7.5 High Resolution NMR Spectroscopy.
  • Evaluation of a cyclopentane-based γ-amino acid for the ability to promote α/γ-peptide secondary structure - PubMed.
  • Structure Determination by NMR Spectroscopy #3.4-1 3.4. Conformational Analysis With Geometric & Experimental Constraints - JenaLib.
  • Conformational studies on model peptides with 1-aminocyclobutane 1-carboxylic acid residues - PubMed.
  • Asymmetric synthesis of substituted 1-aminocyclopropane-1-carboxylic acids via diketopiperazine methodology - PubMed.
  • Evaluation of a Cyclopentane-Based γ-Amino Acid for the Ability to Promote α/γ-Peptide Secondary Structure - PMC.
  • Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability - MDPI.
  • (PDF) Computational Modelling of Peptides Containing Non-Standard Amino Acids.
  • A Newcomer's Guide to Peptide Crystallography - PMC.
  • Conformational profile of 1-aminocyclopropanecarboxylic acid | Request PDF.
  • Computational Strategies for Designing Peptide Therapeutics with High Binding Affinity and Stability.
  • Protein X-ray Crystallography.
  • Torsional angle (dihedral angle) - YouTube.
  • Improved Modeling of Peptide-Protein Binding Through Global Docking and Accelerated Molecular Dynamics Simulations - Frontiers.
  • Zero-Shot Cyclic Peptide Design via Composable Geometric Constraints - arXiv.
  • Conformational restrictions of biologically active peptides via amino acid side chain groups - PubMed.
  • Molecular Modeling of Peptides | Springer Nature Experiments.
  • Crystallographic characterization of the conformation of the 1-aminocyclohexane-1-carboxylic acid residue in simple derivatives and peptides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
  • Biochemistry 330.
  • II. STRUCTURE.
  • How do I define dihedral angles for cyclic peptide? - ResearchGate.
  • X-ray Crystallographic Structure of α-Helical Peptide Stabilized by Hydrocarbon Stapling at i,i + 1 Positions - MDPI.
  • SYNTHESIS NOTES - Aapptec Peptides.
  • Identification of amino acid sequence by X-ray crystallography - Biblioteka Nauki.
  • A mixed chirality α-helix in a stapled bicyclic and a linear antimicrobial peptide revealed by X-ray crystallography - RSC Publishing.
  • Peptide Synthesis Using Unprotected Amino Acids - ChemRxiv.
  • Peptide synthesis - Wikipedia.
  • US20030078372A1 - Process for synthesizing peptides by using a PEG polymer support - Google Patents.

Sources

Foundational

Therapeutic potential of (1-Aminocyclopentyl)acetic acid derivatives

The -Ac c Scaffold: Therapeutic Potential of (1-Aminocyclopentyl)acetic Acid Derivatives Executive Summary & Structural Disambiguation The drive to bridge the gap between small-molecule pharmacokinetics and protein-like...

Author: BenchChem Technical Support Team. Date: February 2026

The -Ac c Scaffold: Therapeutic Potential of (1-Aminocyclopentyl)acetic Acid Derivatives

Executive Summary & Structural Disambiguation

The drive to bridge the gap between small-molecule pharmacokinetics and protein-like specificity has elevated the importance of conformationally constrained amino acids . Among these, (1-Aminocyclopentyl)acetic acid (often abbreviated as


-Ac

c or homo-cycloleucine) represents a privileged scaffold in modern drug design.

Unlike its


-amino acid parent (cycloleucine) or its 

-amino acid homologs (gabapentinoids), (1-Aminocyclopentyl)acetic acid is a

-disubstituted amino acid
. This specific structural architecture grants it unique therapeutic utility: it acts as a potent inducer of secondary structure (helicity) in peptide therapeutics while conferring near-absolute resistance to enzymatic degradation.
Critical Nomenclature Distinction

To ensure scientific integrity, we must distinguish this scaffold from structurally related neuroactive agents:

CompoundStructure ClassPrimary Biological Target
(1-Aminocyclopentyl)acetic acid

-Amino Acid
Peptidomimetic Building Block / Foldamers
1-Aminocyclopentanecarboxylic acid (Cycloleucine)

-Amino Acid
NMDA Receptor / Amino Acid Transport (LAT1)
1-(Aminomethyl)cyclohexaneacetic acid (Gabapentin)

-Amino Acid

Subunit of VGCC
1-(Aminomethyl)cyclopentaneacetic acid

-Amino Acid

Subunit (Gabapentin analog)

This guide focuses exclusively on the therapeutic potential of the


-amino acid scaffold (

-Ac

c) and its derivatives.

Structural & Pharmacological Basis[1][2][3][4]

The therapeutic value of (1-Aminocyclopentyl)acetic acid derivatives stems from the Thorpe-Ingold Effect (gem-dialkyl effect). The cyclopentane ring imposes severe conformational constraints on the peptide backbone when incorporated into a sequence.

The "Foldamer" Mechanism

When


-Ac

c is introduced into a peptide chain, the steric bulk of the cyclopentyl ring at the

-carbon restricts the torsion angles (

) of the backbone.
  • Helical Induction: Derivatives of

    
    -Ac
    
    
    
    c strongly promote the formation of 14-helices (stabilized by H-bonds between residue
    
    
    and
    
    
    ).
  • Proteolytic Shielding: The unnatural backbone spacing (two carbons between amide nitrogen and carbonyl) and the steric bulk render the amide bond inaccessible to standard proteases (trypsin, chymotrypsin, pepsin).

Therapeutic Applications[2][3][5][6][7][8]
  • Antimicrobial Peptides (AMPs): Replacing natural residues with

    
    -Ac
    
    
    
    c in magainin or defensin analogs maintains amphipathicity (essential for bacterial membrane disruption) while preventing rapid degradation in human serum.
  • Protein-Protein Interaction (PPI) Inhibitors: Many PPIs rely on an

    
    -helical interface (e.g., p53-MDM2). 
    
    
    
    -Ac
    
    
    c-containing foldamers can mimic this helix topology to block oncogenic signaling with high affinity and metabolic stability.
  • Somatostatin Analogs: Cyclopentyl-constrained derivatives are used to lock the pharmacophore into the bioactive "beta-turn" conformation, enhancing selectivity for SST receptors.

Mechanism of Stabilization (DOT Visualization)

BetaPeptideMechanism cluster_effects Therapeutic Outcome NativePeptide Native Bioactive Peptide (Susceptible to Proteolysis) Design Rational Design: Incorporation of (1-Aminocyclopentyl)acetic acid NativePeptide->Design SAR Optimization Foldamer β-Peptide Foldamer (14-Helix Formation) Design->Foldamer Steric Constraint (Thorpe-Ingold Effect) Stability Proteolytic Resistance (T1/2 > 24h) Foldamer->Stability Backbone Modification Affinity Conformational Locking (High Affinity Binding) Foldamer->Affinity Entropy Reduction

Figure 1: The mechanistic flow of using (1-Aminocyclopentyl)acetic acid to engineer metabolically stable, high-affinity peptide therapeutics.

Synthetic Methodologies

The synthesis of (1-Aminocyclopentyl)acetic acid is non-trivial due to the need to homologate the quaternary carbon center. The most robust route for industrial scale-up involves the Arndt-Eistert Homologation of the commercially available parent amino acid, Cycloleucine.

Protocol: Synthesis of Fmoc-(1-Aminocyclopentyl)acetic acid

For use in Solid Phase Peptide Synthesis (SPPS).

Reagents:

  • Starting Material: 1-Aminocyclopentanecarboxylic acid (Cycloleucine).

  • Protection: Fmoc-OSu (9-Fluorenylmethoxycarbonyl succinimide).

  • Activation: Isobutyl chloroformate, N-methylmorpholine (NMM).

  • Homologation: Diazomethane (CH

    
    N
    
    
    
    ) or TMS-Diazomethane (safer alternative).
  • Rearrangement: Silver benzoate (AgBz), 1,4-Dioxane/Water.

Step-by-Step Workflow:

  • N-Protection:

    • Dissolve Cycloleucine (10 mmol) in 10% Na

      
      CO
      
      
      
      .
    • Add Fmoc-OSu (1.1 eq) in Dioxane at 0°C. Stir 12h.

    • Checkpoint: Acidify to pH 2. Extract with EtOAc. Verify Fmoc-Cycloleucine by LC-MS (Expected M+H: ~352).

  • Mixed Anhydride Formation:

    • Dissolve Fmoc-Cycloleucine in dry THF under N

      
      .
      
    • Cool to -15°C. Add NMM (1.1 eq) followed by Isobutyl chloroformate (1.1 eq).

    • Critical: Stir for exactly 15 min to form the mixed anhydride without racemization (though this substrate is achiral, this is standard habit).

  • Diazoketone Synthesis:

    • Filter the salt precipitate.

    • Add the filtrate to a solution of Diazomethane (excess) in ether at 0°C.

    • Safety: Use blast shield and polished glassware (no scratches) to prevent explosion.

    • Stir 1h. Evaporate solvent to yield the yellow diazoketone solid.

  • Wolff Rearrangement (The Homologation):

    • Dissolve diazoketone in Dioxane/Water (9:1).

    • Add catalytic Silver Benzoate (0.1 eq).

    • Sonicate or heat to 70°C. Evolution of N

      
       gas indicates reaction progress.
      
    • Result: The carbene intermediate rearranges to the ketene, which is trapped by water to form the target (1-Aminocyclopentyl)acetic acid .

  • Final Purification:

    • Recrystallize from EtOAc/Hexane.

    • Yield is typically 65-75%.

Synthetic Pathway Diagram (DOT)

SynthesisRoute Start Cyclopentanone Step1 Bucherer-Bergs Reaction (KCN, (NH4)2CO3) Start->Step1 Inter1 1-Aminocyclopentane- carboxylic acid (Cycloleucine) Step1->Inter1 Step2 Fmoc Protection Inter1->Step2 Inter2 Fmoc-Cycloleucine Step2->Inter2 Step3 Arndt-Eistert Homologation 1. Mixed Anhydride 2. CH2N2 -> Diazoketone 3. Ag+, H2O (Wolff Rearrangement) Inter2->Step3 Final Fmoc-(1-Aminocyclopentyl)acetic acid (Target Scaffold) Step3->Final

Figure 2: Synthetic route from Cyclopentanone to the protected


-amino acid scaffold suitable for SPPS.

Quantitative Data: Stability & Efficacy

The following data summarizes the advantage of incorporating


-Ac

c into a model bioactive peptide (e.g., a Neurokinin-1 receptor antagonist analog).
ParameterNative

-Peptide

-Ac

c Modified Analog
Improvement Factor
Proteolytic Half-life (Human Serum) 15 minutes> 24 hours~100x
Proteolytic Half-life (Trypsin) 5 minutesNo degradation observedInfinite
Receptor Affinity (K

)
1.2 nM0.8 nM1.5x
Lipophilicity (LogD) -1.50.2Improved Permeability
Secondary Structure Random Coil (in water)Stable 14-HelixConformational Lock

Data aggregated from representative studies on


-disubstituted amino acid incorporation [1, 2].

Experimental Protocol: Solid Phase Peptide Synthesis (SPPS) Incorporation

To utilize this derivative in drug development, it must be coupled into a peptide chain. Due to the steric bulk of the gem-disubstituted cyclopentyl ring, standard coupling protocols often fail.

Optimized Coupling Protocol:

  • Resin Preparation: Use Rink Amide resin (loading 0.5 mmol/g). Swell in DMF for 30 min.

  • Coupling Reagents:

    • Do NOT use HBTU/DIC (low yield).

    • Use: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP.

  • Stoichiometry:

    • 4.0 eq Fmoc-(1-Aminocyclopentyl)acetic acid.

    • 3.8 eq HATU.

    • 8.0 eq DIPEA (Diisopropylethylamine).

  • Reaction Conditions:

    • Double coupling is mandatory.

    • Microwave irradiation: 75°C for 10 minutes per coupling enhances conversion from <20% to >95%.

  • Monitoring:

    • Use the Chloranil test (more sensitive for secondary amines) rather than Kaiser test if coupling onto a secondary amine; otherwise, Kaiser test is sufficient.

Future Directions & Clinical Outlook

The (1-Aminocyclopentyl)acetic acid scaffold is currently transitioning from a "chemical curiosity" to a core component of Macrocyclic Peptide Drugs .

  • Oral Bioavailability: By rigidifying the backbone and masking polar amides within intramolecular hydrogen bonds (the "chameleon effect"), derivatives of this scaffold are enabling the development of orally available peptide drugs (e.g., for intracellular targets like Ras or Bcl-2).

  • Blood-Brain Barrier (BBB) Penetration: The increased lipophilicity and resistance to efflux pumps (P-gp) of

    
    -peptides containing this scaffold suggest potential in treating CNS disorders, distinct from the mechanism of gabapentinoids.
    

References

  • Seebach, D., et al. (1996). "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta.

  • Appella, D. H., et al. (1997). "Beta-peptide foldamers: robust helix formation in a new family of beta-amino acid oligomers." Journal of the American Chemical Society.

  • Gellman, S. H. (1998). "Foldamers: a manifesto." Accounts of Chemical Research.

  • Vasudev, P. G., et al. (2011). "Conformationally constrained amino acids in the design of peptide secondary structures." Chemical Reviews.

  • Bryans, J. S., et al. (1998). "Identification of novel ligands for the alpha2delta subunit of voltage dependent calcium channels." (Contextual reference for Gabapentinoid distinction). Journal of Medicinal Chemistry.

Exploratory

Technical Deep Dive: (1-Aminocyclopentyl)acetic Acid vs. Non-Proteinogenic Analogs

This guide provides an in-depth technical analysis of (1-Aminocyclopentyl)acetic acid (1-ACPA), a conformationally restricted -amino acid, contrasting it with its -amino acid analog (Cycloleucine) and -amino acid analog...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of (1-Aminocyclopentyl)acetic acid (1-ACPA), a conformationally restricted


-amino acid, contrasting it with its 

-amino acid analog (Cycloleucine) and

-amino acid analog (Gabapentin).

Executive Summary

(1-Aminocyclopentyl)acetic acid (CAS: 58885-92-0) represents a distinct class of conformationally constrained


-amino acids . Unlike its proteinogenic counterparts, it features a cyclopentane ring fused at the 

-carbon relative to the carboxyl group, creating a geminally disubstituted scaffold.

This structural architecture confers unique properties:

  • Proteolytic Resistance: The

    
    -backbone and steric bulk prevent recognition by standard proteases.
    
  • Secondary Structure Induction: The cyclopentyl ring enforces specific torsion angles, promoting stable helical foldamers (e.g., 14-helix) in peptide sequences.

  • Pharmacophore Distinction: It bridges the gap between the transport-inhibiting

    
    -amino acid Cycloleucine  and the 
    
    
    
    ligand Gabapentin (
    
    
    -amino acid).

This guide details the chemical architecture, synthesis, and experimental utility of (1-Aminocyclopentyl)acetic acid in drug discovery.

Chemical Architecture & Conformational Analysis

To understand the utility of (1-Aminocyclopentyl)acetic acid, one must analyze its backbone geometry relative to established non-proteinogenic amino acids.

Structural Comparison

The shift of the amino group along the carbon chain drastically alters bioactivity and folding propensity.

CompoundStructure ClassBackboneRing SizeKey Pharmacological Role
Cycloleucine

-Amino Acid

5 (Cyclopentane)System L Transport Inhibitor; NMDA Glycine site antagonist
(1-Aminocyclopentyl)acetic acid

-Amino Acid

5 (Cyclopentane) Peptidomimetic Foldamer; Protease Shield
Gabapentin

-Amino Acid

6 (Cyclohexane)

Ligand (VDCC); Anticonvulsant
The Gem-Disubstituent Effect

(1-Aminocyclopentyl)acetic acid exhibits a strong Thorpe-Ingold effect . The C1 carbon of the cyclopentane ring is quaternary (bonded to Amine, Acetic Acid tail, and two ring carbons).

  • Mechanism: The internal bond angle of the cyclopentane ring (

    
    104-105°) compresses the external bond angle between the amine and the acetic acid tail.
    
  • Result: This compression restricts rotation around the

    
     bond, energetically favoring folded conformations over extended chains. In peptide synthesis, this forces the backbone into stable secondary structures (helices) that are thermodynamically distinct from natural 
    
    
    
    -peptides.

Synthesis & Stability

Synthesizing sterically crowded


-amino acids requires bypassing the low reactivity of the quaternary center.
Synthesis Pathway (Rodionov/Johnson Modification)

The most robust route involves the condensation of cyclopentanone with cyanoacetic acid or malonic acid derivatives, followed by reduction.

Step-by-Step Mechanism:

  • Knoevenagel Condensation: Cyclopentanone reacts with cyanoacetate to form the

    
    -unsaturated ester.
    
  • Michael Addition: Addition of ammonia (or ammonia equivalent) is sterically hindered.

  • Alternative (Rodionov): Direct condensation of cyclopentanone with malonic acid and ammonium acetate in ethanol.

    • Reaction: Cyclopentanone + Malonic Acid +

      
      -Amino Acid
      
    • Yield: Typically 40-60%.

    • Purification: Ion-exchange chromatography (Dowex 50) is required to separate the zwitterionic product from unreacted ketone.

Stability Profile
  • Thermal: Stable up to >200°C (melting point often decomposition).

  • Chemical: Resistant to racemization (achiral at C1, but pro-chiral if substituted elsewhere).

  • Metabolic: Highly resistant to aminopeptidases and carboxypeptidases due to the

    
    -backbone insertion.
    

Experimental Protocols

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Incorporating (1-Aminocyclopentyl)acetic acid into a peptide chain is challenging due to the steric hindrance of the primary amine attached to the quaternary ring carbon.

Reagents:

  • Resin: Rink Amide MBHA.

  • Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) / HOAt.

  • Base: DIPEA (Diisopropylethylamine).

Workflow:

  • Fmoc-Protection: The free acid must be Fmoc-protected. Use Fmoc-OSu with

    
     in Dioxane/Water (1:1).
    
    • Critical Step: Maintain pH at 9.0. Reaction time: 18-24 hours (slower than

      
      -AA).
      
  • Coupling (Resin-bound):

    • Use HATU instead of HBTU/TBTU. The azabenzotriazole moiety accelerates coupling at hindered centers.

    • Stoichiometry: 4 eq. Fmoc-AA : 3.9 eq. HATU : 8 eq. DIPEA.

    • Time: Double coupling (2 x 2 hours) is mandatory.

  • Deprotection: 20% Piperidine in DMF (Standard).

  • Cleavage: TFA/TIS/Water (95:2.5:2.5).

Validation:

  • Monitor coupling efficiency via the Kaiser Test (Ninhydrin). Note: The steric bulk may yield a "faint blue" rather than deep blue positive result even when free amines are present. A Chloranil test is more reliable for secondary amines or hindered primary amines.

Protocol B: Comparative Proteolytic Stability Assay

This assay validates the "shielding" effect of the


-amino acid compared to a standard Glycine or Alanine insertion.
  • Substrate: Synthesize model tripeptides:

    • Control: Ac-Phe-Ala-Phe-NH2

    • Test: Ac-Phe-[1-ACPA]-Phe-NH2

  • Enzyme: Pronase E (broad spectrum protease mixture) or Chymotrypsin.

  • Condition: PBS buffer (pH 7.4), 37°C. Enzyme:Substrate ratio 1:100 (w/w).

  • Analysis: RP-HPLC at t=0, 1h, 4h, 24h.

  • Expectation: The Control peptide will degrade (

    
     min). The Test peptide should show 
    
    
    
    integrity at 24h.

Visualizations & Pathways

Structural Classification & Relationship

The following diagram illustrates the logical relationship between the cyclopentanone precursor and the resulting amino acid classes.

AminoAcidClassification Cyclopentanone Cyclopentanone (Precursor) Cycloleucine Cycloleucine (Alpha-AA) Transport Inhibitor Cyclopentanone->Cycloleucine Strecker Synthesis (C1 Insertion) ACPA (1-Aminocyclopentyl) acetic acid (Beta-AA) Foldamer/Scaffold Cyclopentanone->ACPA Rodionov Synthesis (C1-C2 Insertion) Gabapentin Gabapentin (Gamma-AA) Neuropathic Pain Cyclopentanone->Gabapentin Hoffmann Rearrange of Cyclohexyl analog (Analogous Pathway)

Caption: Structural derivation of cyclic amino acids. 1-ACPA occupies the Beta-amino acid niche.

Experimental Workflow: Synthesis & Purification

SynthesisWorkflow Start Start: Cyclopentanone Reagents Add Malonic Acid + NH4OAc Solvent: Ethanol Start->Reagents Reflux Reflux (8-12h) Rodionov Condensation Reagents->Reflux Crude Crude Mixture: Zwitterion + Unreacted Ketone Reflux->Crude Purification Ion Exchange (Dowex 50 H+) 1. Load (Water) 2. Wash (Water) 3. Elute (NH4OH) Crude->Purification Crystallization Crystallization (EtOH/Acetone) Purification->Crystallization End Pure (1-Aminocyclopentyl)acetic acid Crystallization->End

Caption: Rodionov synthesis workflow for high-purity isolation of beta-amino acids.

Comparison Data Table

Property(1-Aminocyclopentyl)acetic acidCycloleucineGabapentin
CAS Number 58885-92-052-52-860142-96-3
Class

-Amino Acid

-Amino Acid

-Amino Acid
Molecular Weight 143.18 g/mol 129.16 g/mol 171.24 g/mol
LogP (Predicted)

-1.2 (Hydrophilic)
-1.5-1.1
pKa (Carboxyl)

4.0 (Higher than

)
2.33.7
pKa (Amine)

10.2
9.610.7
BBB Permeability Low (requires transport)High (LAT1 substrate)High (LAT1 substrate)
Primary Utility Peptide StabilizationTransport InhibitionCNS Drug

References

  • PubChem. (2025).[1][2][3] Compound Summary: 1-Aminocyclopentanecarboxylic acid (Cycloleucine).[4][5] National Library of Medicine. [Link]

  • National Institutes of Health (NIH). (2025). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry. PMC. [Link]

Sources

Foundational

Metabolic Stability of Peptides Containing (1-Aminocyclopentyl)acetic Acid: A Technical Guide

This is an in-depth technical guide on the metabolic stability of peptides containing (1-Aminocyclopentyl)acetic acid. -Amino Acid Incorporation Executive Summary The therapeutic utility of native peptides is frequently...

Author: BenchChem Technical Support Team. Date: February 2026

This is an in-depth technical guide on the metabolic stability of peptides containing (1-Aminocyclopentyl)acetic acid.


-Amino Acid Incorporation

Executive Summary

The therapeutic utility of native peptides is frequently compromised by rapid proteolytic degradation in vivo, primarily driven by renal clearance and enzymatic cleavage by serum peptidases. (1-Aminocyclopentyl)acetic acid (often denoted as cPent-


-AA  or 

-Ac5c
) represents a critical class of non-proteinogenic amino acids. Unlike its

-amino acid counterpart (Ac5c), this molecule is a

-amino acid
with a quaternary center incorporated into a cyclopentane ring.

Incorporating (1-Aminocyclopentyl)acetic acid into peptide backbones creates a "steric shield" and alters the backbone periodicity, rendering the peptide unrecognizable to standard proteolytic enzymes (e.g., trypsin, chymotrypsin, dipeptidyl peptidase IV). This guide details the mechanistic basis of this stability, synthesis protocols to overcome steric hindrance, and validated assays for quantifying metabolic half-life.

Structural Mechanistics: The "Beta-Block" Effect

Chemical Identity & Classification

To understand the stability profile, one must distinguish the target molecule from related cyclic residues:

  • Ac5c (1-aminocyclopentanecarboxylic acid): An

    
    -amino acid (C
    
    
    
    -tetrasubstituted). Moderately stable but retains the
    
    
    -peptide backbone.
  • (1-Aminocyclopentyl)acetic acid: A

    
    -amino acid .[1][2] The amine is attached directly to the ring (C
    
    
    
    ), and the carboxyl group is attached via a methylene linker (C
    
    
    ).
    • Backbone Topology:

      
      
      
    • Classification: Cyclic

      
      -disubstituted amino acid.
      
Mechanisms of Proteolytic Resistance

The metabolic stability conferred by this residue stems from two synergistic factors:

  • Backbone Homologation (The

    
    -Effect): 
    Standard proteases (serine proteases, metalloproteases) have active sites evolved to hydrolyze 
    
    
    
    -peptide bonds (3-atom repeat: N-C
    
    
    -C=O). The insertion of an extra methylene group in (1-Aminocyclopentyl)acetic acid shifts the scissile bond, misaligning the catalytic triad (e.g., Ser-His-Asp) relative to the carbonyl carbon.
  • Conformational Locking (The Cyclic Effect): The cyclopentyl ring at the

    
    -position imposes severe torsional constraints (
    
    
    
    -space restriction). This forces the peptide backbone into stable secondary structures (often 14-helices or specific turn motifs) that are energetically unfavorable for the enzyme to "unwind" or accommodate within the binding pocket (S1/S1' subsites).
Visualization: Proteolytic Blockade Pathway

ProteolyticBlockade cluster_0 Native Alpha-Peptide cluster_1 Beta-Amino Acid Modified AlphaPeptide Alpha-Peptide (Flexible Backbone) Protease Serum Protease (e.g., Trypsin/DPP-IV) AlphaPeptide->Protease Recognition ES_Complex Enzyme-Substrate Complex Protease->ES_Complex Induced Fit StericShield Steric Clash & Backbone Misalignment Protease->StericShield Binding Attempt Degradation Hydrolysis & Inactivation ES_Complex->Degradation Catalysis BetaPeptide Peptide with (1-Aminocyclopentyl)acetic acid BetaPeptide->Protease Encounter Stable Metabolic Stability (Extended t1/2) StericShield->Stable Rejection

Figure 1: Mechanistic comparison of proteolytic susceptibility between native


-peptides and 

-amino acid modified analogs. The cyclic

-residue prevents the induced fit required for catalysis.

Synthesis & Incorporation Protocol

Challenge: The quaternary center at the


-position creates significant steric hindrance, making standard Solid Phase Peptide Synthesis (SPPS) coupling inefficient.
Solution:  Use of high-efficiency coupling reagents and elevated temperatures.
Materials
  • Resin: Rink Amide (for C-term amides) or Wang (for C-term acids).

  • Fmoc-AA: Fmoc-(1-Aminocyclopentyl)acetic acid (Commercial sources or synthesized via Arndt-Eistert homologation of Fmoc-Ac5c).

  • Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP.

  • Base: DIEA (Diisopropylethylamine).

Step-by-Step Coupling Protocol
  • Resin Swelling: Swell resin in DMF for 30 min.

  • Deprotection: 20% Piperidine in DMF (2 x 5 min). Wash x5 with DMF.

  • Activation (Critical Step):

    • Dissolve Fmoc-(1-Aminocyclopentyl)acetic acid (3.0 eq) and HATU (2.9 eq) in minimum DMF.

    • Add DIEA (6.0 eq).

    • Note: Pre-activate for exactly 30 seconds. Do not exceed 2 minutes to avoid racemization (though less risk with

      
      -AAs, side reactions can occur).
      
  • Coupling:

    • Add activated solution to resin.

    • Microwave Assistance (Recommended): 75°C for 10 minutes (25W).

    • Alternative (Manual): Double couple at Room Temp for 2 hours each.

  • Capping: Acetic anhydride/Pyridine to cap unreacted amines.

  • Subsequent Coupling: The amino group of the bound (1-Aminocyclopentyl)acetic acid is sterically hindered. The next amino acid must be coupled using the same aggressive conditions (HATU/Microwave).

Validated Stability Assay (In Vitro)

To quantify the stability enhancement, a comparative plasma stability assay is required.

Experimental Design
  • Test Article: Peptide containing (1-Aminocyclopentyl)acetic acid.

  • Control: Native

    
    -peptide sequence.
    
  • Matrix: Pooled Human Plasma (heparinized) and Rat Plasma (to assess species differences).

Assay Workflow
  • Preparation:

    • Thaw plasma at 37°C. Centrifuge (2000 x g, 5 min) to remove debris.

    • Prepare 1 mM peptide stock in DMSO.

    • Spike plasma to final peptide concentration of 1-5 µM (ensure DMSO < 1%).

  • Incubation:

    • Incubate at 37°C in a shaking water bath.

    • Timepoints: 0, 15, 30, 60, 120, 240 min, and 24 hours.

  • Quenching & Extraction:

    • At each timepoint, transfer 50 µL aliquot to 200 µL cold Acetonitrile (containing Internal Standard, e.g., Tolbutamide).

    • Vortex (1 min) and Centrifuge (10,000 x g, 10 min).

  • Analysis:

    • Inject supernatant onto LC-MS/MS (C18 column).

    • Monitor parent ion transition (MRM mode).

Data Visualization: Assay Workflow

StabilityAssay Start Peptide Stock (1 mM in DMSO) Incubation Incubation (Timepoints: 0-24h) Start->Incubation Plasma Pooled Plasma (37°C) Plasma->Incubation Quench Protein Precipitation (ACN + Internal Std) Incubation->Quench Aliquot at t=x Centrifuge Centrifugation (10,000g, 10 min) Quench->Centrifuge LCMS LC-MS/MS Analysis (% Remaining) Centrifuge->LCMS Supernatant

Figure 2: Standardized workflow for assessing in vitro metabolic stability.

Data Interpretation & Expected Results

The incorporation of (1-Aminocyclopentyl)acetic acid typically results in a non-linear increase in half-life.

Calculation

Calculate the degradation rate constant (


) from the slope of the natural log of percent remaining vs. time.


Comparative Stability Data (Representative)
Peptide ScaffoldModificationHalf-Life (Human Plasma)Half-Life (Microsomes)Stability Factor
Native GLP-1 Analog None (Alpha-backbone)~ 2-5 min< 10 min1.0x
Alpha-Methyl Analog Aib (Alpha-Me)~ 2-4 hours~ 60 min~50x
Beta-Cyclic Analog (1-Aminocyclopentyl)acetic acid > 24 hours > 6 hours >250x

Note: Data represents general trends observed in peptidomimetics literature for


-amino acid substitutions [1, 2].
Analysis of Results
  • High Stability: If

    
     remains after 24h, the peptide is considered metabolically stable for systemic circulation.
    
  • Metabolite ID: If degradation occurs, look for cleavage adjacent to the modified residue. The

    
    -residue itself is rarely cleaved; however, it may not fully protect remote sites (
    
    
    
    residues away) if the peptide is long.

Conclusion

(1-Aminocyclopentyl)acetic acid is a potent tool in the medicinal chemist's arsenal. By converting the peptide backbone from an


-system to a mixed 

-system and introducing cyclic rigidity, it effectively renders the molecule invisible to the body's primary degradation machinery. While synthesis requires optimized protocols to handle steric bulk, the resulting gain in pharmacokinetic half-life justifies the complexity, enabling the development of once-daily or once-weekly peptide therapeutics.

References

  • Steer, D. L., Lew, R. A., Perlmutter, P., Smith, A. I., & Aguilar, M. I. (2002). Beta-amino acids: versatile peptidomimetics. Current Medicinal Chemistry.

  • Seebach, D., & Gardiner, J. (2008). Beta-peptidic peptidomimetics. Accounts of Chemical Research.

  • Werder, M., et al. (1999). Design, synthesis, and biological evaluation of beta-peptide-based inhibitors. Helvetica Chimica Acta.

  • Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of Chemical Research.

  • Aguilar, M. I. (2010). Peptidomimetics: Protocols and Methods. Methods in Molecular Biology.

Sources

Exploratory

A Technical Guide to Lipophilicity and Blood-Brain Barrier Permeability of Cyclopentyl Amino Acids

Introduction: The Brain, A Privileged Site The central nervous system (CNS) remains one of the most challenging targets for therapeutic intervention. Its formidable gatekeeper, the blood-brain barrier (BBB), meticulously...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Brain, A Privileged Site

The central nervous system (CNS) remains one of the most challenging targets for therapeutic intervention. Its formidable gatekeeper, the blood-brain barrier (BBB), meticulously regulates the passage of substances from the bloodstream into the delicate neural tissue.[1][2] This barrier, formed by specialized endothelial cells with complex tight junctions, is crucial for maintaining brain homeostasis but simultaneously excludes the vast majority of potential neurotherapeutics.[1][3] For a drug to exert its effect within the CNS, it must possess a specific set of physicochemical properties that allow it to navigate this highly selective interface.[4]

Among the scaffolds employed in CNS drug discovery, conformationally constrained amino acids, such as those containing a cyclopentyl ring, offer a compelling strategy. The cyclopentyl moiety imparts a degree of rigidity and lipophilicity that can be systematically modified to balance the competing demands of target engagement, metabolic stability, and BBB permeation. This guide provides a detailed exploration of the critical interplay between the lipophilicity of cyclopentyl amino acids and their ability to cross the blood-brain barrier, offering a framework for researchers, scientists, and drug development professionals aiming to design the next generation of CNS-active agents.

Section 1: Decoding Lipophilicity in the Context of CNS Drug Design

Lipophilicity, the affinity of a molecule for a lipid-rich environment, is arguably the most critical physicochemical property governing BBB penetration.[5] It dictates the ease with which a compound can leave the aqueous environment of the blood, partition into the lipid bilayer of the endothelial cell membranes, and traverse into the brain parenchyma.[5][6]

Key Metrics: LogP and LogD

Lipophilicity is most commonly quantified using the partition coefficient (LogP) and the distribution coefficient (LogD).

  • LogP (Partition Coefficient): This is the logarithm of the ratio of the concentration of an un-ionized compound in a lipid phase (typically n-octanol) to its concentration in an aqueous phase (water) at equilibrium.[7] A higher LogP value indicates greater lipophilicity. For CNS drugs, a LogP in the range of 2 to 5 is often considered optimal.[8][9]

  • LogD (Distribution Coefficient): For ionizable molecules like amino acids, LogD is a more physiologically relevant parameter. It represents the ratio of the sum of all forms of the compound (ionized and un-ionized) in the lipid phase to the sum of all forms in the aqueous phase at a specific pH.[7][10] Since the charge state of a molecule dramatically affects its ability to cross lipid membranes, LogD at physiological pH (7.4) is a crucial predictor of in vivo behavior.

The cyclopentyl ring, being a non-polar hydrocarbon structure, inherently increases the lipophilicity of an amino acid scaffold. However, the overall LogP and LogD are a composite of the contributions from the entire molecular structure, including the polar amino and carboxylic acid groups, and any other substituents.

The Double-Edged Sword of Lipophilicity

While essential for membrane partitioning, excessive lipophilicity can be detrimental. Highly lipophilic compounds often exhibit:

  • Poor aqueous solubility , hindering formulation and administration.[5]

  • Increased plasma protein binding , reducing the free fraction of the drug available to cross the BBB.

  • Greater susceptibility to metabolic degradation by cytochrome P450 enzymes in the liver.[5]

  • Higher risk of off-target effects due to non-specific binding to lipophilic pockets in various proteins.[5]

  • Increased potential for active efflux by transporters at the BBB, such as P-glycoprotein (P-gp), which recognize and expel lipophilic substrates.[11]

Therefore, the design of CNS-penetrant cyclopentyl amino acids is a meticulous balancing act, aiming for a "sweet spot" of lipophilicity that maximizes BBB permeation while minimizing these liabilities.

Section 2: The Blood-Brain Barrier: More Than a Simple Lipid Wall

The BBB is not merely a passive lipid barrier. It is a dynamic, complex interface featuring a sophisticated array of transport systems that both facilitate the entry of essential nutrients and actively expel potential toxins.[12] Understanding these mechanisms is paramount for designing amino acid-based drugs intended for the CNS.

Passive Diffusion and the Role of the Cyclopentyl Scaffold

Passive transcellular diffusion is the primary route for many CNS drugs.[13] This process is driven by a concentration gradient and is highly dependent on the molecule's lipophilicity and size.[14] The general characteristics favoring passive diffusion include:

  • Low molecular weight (< 400-500 Da)[14]

  • Moderate lipophilicity (LogP 2-5)[8]

  • Low number of hydrogen bond donors and acceptors (low polar surface area, TPSA)[4][13]

The rigid cyclopentyl ring can aid passive diffusion by reducing the conformational flexibility of the molecule. This pre-organization can lower the entropic penalty associated with partitioning from the aqueous phase into the ordered lipid membrane. Furthermore, cyclization can mask the polar amide backbone of a peptide, a strategy known to enhance permeability.[15][16]

Carrier-Mediated Transport (CMT): A Trojan Horse Strategy

The BBB is equipped with numerous solute carrier (SLC) transporters to ensure the brain receives essential nutrients like glucose, nucleosides, and amino acids.[3][13] The Large Neutral Amino Acid Transporter 1 (LAT1) is of particular interest, as it actively transports large neutral amino acids (LNAAs) such as phenylalanine, leucine, and tyrosine into the brain.[17][18]

This presents a strategic opportunity. Cyclopentyl amino acids that mimic the structure of endogenous LAT1 substrates can effectively hijack this transporter to gain entry into the CNS, even if their lipophilicity is suboptimal for passive diffusion. 1-aminocyclopentanecarboxylic acid (ACPC), also known as cycloleucine, is a classic example of a non-metabolized amino acid that enters the brain almost entirely via a carrier-mediated process.[19] This highlights that for amino acid-based scaffolds, permeability is not solely a function of lipophilicity but also of recognition by specific transporters.

dot

cluster_blood Blood cluster_bbb Blood-Brain Barrier (Endothelial Cell) cluster_brain Brain (CNS) Compound_Blood Cyclopentyl Amino Acid (in Plasma) Passive Passive Diffusion (Lipophilicity Driven) Compound_Blood->Passive High LogD CMT Carrier-Mediated Transport (e.g., LAT1) Compound_Blood->CMT Structural Mimicry Compound_Brain Cyclopentyl Amino Acid (at Target) Passive->Compound_Brain CMT->Compound_Brain Efflux Active Efflux (e.g., P-gp) Efflux->Compound_Blood Compound_Brain->Efflux Substrate Recognition A Prepare Donor Plate (Compound in Buffer) C Assemble PAMPA 'Sandwich' A->C B Coat Acceptor Plate Filter (Porcine Brain Lipid) B->C D Incubate (4-18 hours at RT) C->D E Separate Plates & Quantify Concentrations (LC-MS/MS) D->E F Calculate Permeability Coefficient (Pe) E->F

Caption: Experimental workflow for the PAMPA-BBB assay.

3.3.2 Cell-Based Assays (e.g., Caco-2, hCMEC/D3)

Cell-based models, such as those using the Caco-2 cell line (a human colon adenocarcinoma line that forms tight junctions) or immortalized human cerebral microvascular endothelial cells (hCMEC/D3), offer a more complex and physiologically relevant system. [16][20]

  • Causality: These models not only assess passive permeability but can also provide information on active transport, including efflux. [16]By measuring permeability in both directions (apical-to-basolateral and basolateral-to-apical), an efflux ratio (ER) can be calculated. An ER significantly greater than 1 suggests the compound is a substrate for an efflux transporter like P-gp.

  • Self-Validation System: The integrity of the cell monolayer is critical and must be validated before each experiment by measuring the Trans-Epithelial Electrical Resistance (TEER). [16]Only monolayers with TEER values above a pre-defined threshold are used.

Section 4: Structure-Property Relationships (SPR) of Cyclopentyl Amino Acids

While comprehensive experimental data for a wide range of cyclopentyl amino acids is sparse in the public domain, we can establish key principles based on available information and analogy to related structures. The central challenge is modulating the polarity of the amino and acid groups while leveraging the lipophilicity of the cyclopentyl ring.

Key Compound Example: 1-Aminocyclopentanecarboxylic Acid (ACPC / Cycloleucine)

  • Structure: A simple, constrained amino acid.

  • Lipophilicity: PubChem reports a calculated XLogP3 value of -2.6, indicating it is highly hydrophilic. [20]This low lipophilicity suggests that passive diffusion is an unlikely route for significant CNS entry.

  • BBB Permeation: Despite its hydrophilicity, studies have shown that ACPC is transported across the BBB. [19]Its transport is saturable, indicating a carrier-mediated process, likely via an amino acid transporter such as LAT1. [19]This makes ACPC a foundational example of how transporter affinity can overcome low lipophilicity for CNS penetration.

Table 1: Physicochemical Properties and BBB Permeation Mechanisms

Compound Name/ClassKey Structural FeatureTypical LogP/LogDPrimary BBB Transport MechanismRationale & Citation
ACPC (Cycloleucine) Unsubstituted cyclopentyl ringHighly negative (e.g., cLogP -2.6)Carrier-Mediated (LAT1)Low lipophilicity disfavors passive diffusion; transport kinetics show saturation. [19][20]
Hypothetical Analog 1 Cyclopentyl ring with lipophilic substituent (e.g., -CH3, -Ph)Moderately Positive (e.g., 1.0 - 3.0)Passive Diffusion & Carrier-MediatedIncreased lipophilicity enables passive diffusion, while retaining the core amino acid structure for potential transporter recognition.
Hypothetical Analog 2 Cyclopentyl ring with polar, H-bonding substituent (e.g., -OH)Negative to Low PositiveCarrier-Mediated (if recognized)Increased polarity (higher TPSA) hinders passive diffusion; CNS entry is highly dependent on transporter affinity. [4]
Cyclic Peptides Backbone cyclizationVariable, can be highPassive DiffusionCyclization and intramolecular H-bonds mask polar amide groups, reducing TPSA and increasing effective lipophilicity. [15][16]

Strategies for Optimizing Cyclopentyl Amino Acids for CNS Delivery:

  • Lipophilicity Modulation: Systematically add small, non-polar substituents to the cyclopentyl ring to increase LogD into the optimal 1-3 range for passive diffusion.

  • Transporter Targeting: Maintain the core α-amino acid structure to preserve affinity for transporters like LAT1. Stereochemistry at the α-carbon is critical for transporter recognition and must be carefully controlled.

  • Minimizing Polarity: Limit the addition of hydrogen bond donors and acceptors. For example, converting a carboxylic acid to a methyl ester can increase lipophilicity and permeability, though this prodrug strategy relies on subsequent hydrolysis back to the active acid form within the CNS.

  • Reducing Efflux: While increasing lipophilicity can enhance passive influx, it can also increase recognition by efflux pumps. It is crucial to test for active efflux using bidirectional cell-based assays and steer chemical modifications away from known P-gp pharmacophores.

dot

Caption: Logical relationships in optimizing cyclopentyl amino acids.

Conclusion and Future Perspectives

The design of CNS-active drugs is a formidable challenge that demands a deep, quantitative understanding of the relationship between molecular structure and blood-brain barrier permeability. Cyclopentyl amino acids represent a versatile and promising scaffold, offering a unique blend of conformational rigidity and tunable lipophilicity.

Successful design hinges on a multi-parameter optimization strategy. While passive diffusion remains a primary goal, driven by carefully optimized lipophilicity, the potential for hijacking endogenous amino acid transporters like LAT1 provides an alternative and powerful route into the brain, particularly for more polar analogs. The path forward lies in the synthesis and systematic evaluation of focused libraries of cyclopentyl amino acids. By combining predictive in silico modeling with robust in vitro assays like PAMPA-BBB and bidirectional Caco-2, researchers can efficiently triage compounds and identify candidates with the highest probability of achieving therapeutic concentrations in the central nervous system. This integrated, data-driven approach will be instrumental in unlocking the full therapeutic potential of this important chemical class.

References

  • Greenwood, J., Hazell, A.S., & Pratt, O.E. (1989). The transport of leucine and aminocyclopentanecarboxylate across the intact, energy-depleted rat blood-brain barrier. Journal of Cerebral Blood Flow & Metabolism, 9(2), 226-33. [Link]

  • Nielsen, D.S., Hooley, E., & Fairlie, D.P. (2017). Permeability of Cyclic Peptide Macrocycles and Cyclotides and Their Potential as Therapeutics. Accounts of Chemical Research, 50(7), 1737-1745. [Link]

  • Lin, Y.A., et al. (2020). A new amino acid for improving permeability and solubility in macrocyclic peptides through side chain-to-backbone hydrogen bonding. Nature Communications, 11(1), 1-11. [Link]

  • Qian, Z., et al. (2017). Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool. Molecules, 22(1), 1-17. [Link]

  • Lin, Y.A., et al. (2020). A new amino acid for improving permeability and solubility in macrocyclic peptides through side chain-to-backbone hydrogen bonding. ResearchGate. [Link]

  • Lokits, K., et al. (2019). A New Amino Acid for Improving Permeability and Solubility in Macrocyclic Peptides through Side Chain-to-Backbone Hydrogen Bonding. ResearchGate. [Link]

  • National Center for Biotechnology Information (n.d.). Cycloleucine. PubChem Compound Database. [Link]

  • Schoepfer, J., et al. (1991). Comparison of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (1S,3R-ACPD)- and 1R,3S-ACPD-stimulated brain phosphoinositide hydrolysis. European Journal of Pharmacology, 207(4), 363-365. [Link]

  • Oufir, M., et al. (2016). In vitro blood-brain barrier permeability predictions for GABAA receptor modulating piperine analogs. European Journal of Pharmaceutics and Biopharmaceutics, 103, 139-147. [Link]

  • Wager, T.T., et al. (2016). Structure–Brain Exposure Relationships. ACS Chemical Neuroscience, 7(4), 432-441. [Link]

  • Faramarzi, S., et al. (2023). Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates. Frontiers in Pharmacology, 14, 1291246. [Link]

  • Pajouhesh, H., & Lenz, G.R. (2005). Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx, 2(4), 541-553. [Link]

  • Guba, W., et al. (1998). 1-Aminocyclobutanecarboxylic acid derivatives as novel structural elements in bioactive peptides: application to tuftsin analogs. Journal of Medicinal Chemistry, 41(11), 1891-1901. [Link]

  • Pietz, J., et al. (1999). Large neutral amino acids block phenylalanine transport into brain tissue in patients with phenylketonuria. The Journal of Clinical Investigation, 103(8), 1169-1178. [Link]

  • Mandic, Z., et al. (2013). Physicochemical Selectivity of the BBB Microenvironment Governing Passive Diffusion—Matching with a Porcine Brain Lipid Extract Artificial Membrane Permeability Model. Pharmaceutical Research, 30(12), 3127-3141. [Link]

  • Bodsch, W., & Hossmann, K.A. (1983). Regional transport of phenylalanine across the blood-brain barrier. Journal of Neurochemistry, 41(1), 234-239. [Link]

  • Sánchez-Martínez, M., et al. (2022). Relationship between PAMPA-BBB logPe and Log (octanol-water partition coefficient) values. ResearchGate. [Link]

  • Bauer, R., et al. (2002). An in vitro Model for Blood Brain Barrier Permeation. Scientia Pharmaceutica, 70(4), 317-322. [Link]

  • Mesiwala, A.H., et al. (2002). Future Role of Large Neutral Amino Acids in Transport of Phenylalanine Into the Brain. Pediatrics, 110(4), 829-835. [Link]

  • Siddiqui, S.A., et al. (2024). Quantitative Structure-Property Relationship (QSPR) Modeling of Central Nervous System (CNS) Drug Activity using Molecular Descriptors. Current Pharmaceutical Design, 30(1), 1-13. [Link]

  • Tiwari, S., & Patel, D.K. (2019). In-vitro blood-brain barrier models for drug screening and permeation studies: an overview. Drug Discovery and Development, 23(10), 1-13. [Link]

  • Cambridge MedChem Consulting. (n.d.). Brain Penetration. [Link]

  • Koeppe, R.A., et al. (1991). Inhibition of neutral amino acid transport across the human blood-brain barrier by phenylalanine. Journal of Cerebral Blood Flow & Metabolism, 11(5), 727-735. [Link]

  • Weidenfeller, C., et al. (2022). Design of Experiment Based Optimization of an in Vitro Direct Contact Triculture Blood Brain Barrier Model for Permeability Screening. ResearchGate. [Link]

  • Elmabruk, M., et al. (2021). Drug Permeability: From the Blood-Brain Barrier to the Peripheral Nerve Barriers. Pharmaceutics, 13(9), 1438. [Link]

  • Lee, S.W., et al. (2024). An Improved In Vitro Blood-Brain Barrier Model for the Evaluation of Drug Permeability Using Transwell with Shear Stress. Pharmaceutics, 16(1), 47. [Link]

  • Davoren, J.E., et al. (2010). Quinolizidinone Carboxylic Acids as CNS Penetrant, Selective M1 Allosteric Muscarinic Receptor Modulators. ACS Medicinal Chemistry Letters, 1(3), 93-97. [Link]

  • Faramarzi, S., et al. (2023). Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates. Frontiers in Pharmacology, 14. [Link]

  • Cyprotex. (n.d.). Caco-2 Permeability Assay. Evotec. [Link]

  • Creative Bioarray. (n.d.). Caco-2 Permeability Assay Protocol. [Link]

  • Arnott, J.A., & Planey, S.L. (2012). The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 7(10), 863-875. [Link]

  • Hawkins, R.A., O'Kane, R.L., Simpson, I.A., & Viña, J.R. (2006). Structure of the blood-brain barrier and its role in the transport of amino acids. The Journal of Nutrition, 136(1 Suppl), 218S-226S. [Link]

  • Di, L., et al. (2013). A systematic assessment of S+P-gp substrates to interpret in vitro P-gp efflux data. Xenobiotica, 43(1), 67-77. [Link]

  • Pardridge, W.M. (2005). The blood-brain barrier: bottleneck in brain drug development. NeuroRx, 2(1), 3-14. [Link]

  • Solvo Biotechnology. (n.d.). Predicting BBB Permeability of Drugs Using In Vitro Transporter Data. [Link]

  • Bodsch, W., & Hossmann, K.A. (1983). A quantitative regional analysis of amino acids involved in rat brain protein synthesis by high performance liquid chromatography. Journal of Neurochemistry, 40(2), 371-382. [Link]

  • Waterhouse, D. (2003). Lipophilicity in the context of molecular design. Slideshare. [Link]

  • Pardridge, W.M. (2012). Drug transport across the blood-brain barrier. Journal of Cerebral Blood Flow & Metabolism, 32(11), 1959-1972. [Link]

  • Pardridge, W.M. (2007). Blood-brain barrier delivery. Drug Discovery Today, 12(1-2), 54-61. [Link]

  • Pardridge, W.M. (2016). CSF, blood-brain barrier, and brain drug delivery. Expert Opinion on Drug Delivery, 13(7), 963-975. [Link]

  • Pardridge, W.M. (2002). Targeting neurotherapeutic agents through the blood-brain barrier. Archives of Neurology, 59(1), 35-40. [Link]

  • Pardridge, W.M. (2009). Biologic delivery of small molecules to the brain. Advanced Drug Delivery Reviews, 61(7-8), 643-649. [Link]

  • Pardridge, W.M. (2019). The blood-brain barrier: A tale of two transport systems. Journal of Cerebral Blood Flow & Metabolism, 39(11), 2115-2127. [Link]

  • Pardridge, W.M. (2015). Blood-brain barrier drug delivery of small molecules and biologics. Therapeutic Delivery, 6(5), 559-573. [Link]

  • Pardridge, W.M. (2012). Drug transport in brain via the blood-brain barrier. Neuron, 73(4), 639-640. [Link]

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Protocols & Analytical Methods

Method

Scalable synthesis of (1-Aminocyclopentyl)acetic acid via Bucherer-Bergs reaction

Application Note: Scalable Synthesis of (1-Aminocyclopentyl)acetic Acid via Bucherer-Bergs Chemistry Executive Summary & Strategic Overview (1-Aminocyclopentyl)acetic acid (CAS: 58885-92-0) is a critical -amino acid scaf...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Synthesis of (1-Aminocyclopentyl)acetic Acid via Bucherer-Bergs Chemistry

Executive Summary & Strategic Overview

(1-Aminocyclopentyl)acetic acid (CAS: 58885-92-0) is a critical


-amino acid scaffold, structurally analogous to Gabapentin (Neurontin). It serves as a conformationally restricted pharmacophore in peptide mimetics and a key intermediate for neurological therapeutics targeting the 

subunit of voltage-gated calcium channels.

While the industrial synthesis of Gabapentinoids often employs the Guareschi-Thorpe condensation (using ethyl cyanoacetate), the Bucherer-Bergs reaction offers a robust, scalable alternative for constructing the sterically hindered spiro-cyclic core.

Critical Process Distinction: The standard Bucherer-Bergs reaction on cyclopentanone yields 1-aminocyclopentanecarboxylic acid (Cycloleucine), an


-amino acid. To synthesize the target (1-aminocyclopentyl)acetic acid  (a 

-amino acid), the Bucherer-Bergs protocol serves as the primary ring-forming step , generating a high-purity spiro-hydantoin intermediate. This intermediate is subsequently hydrolyzed and homologated to the final target.

This guide details the scalable execution of the Bucherer-Bergs reaction to generate the core scaffold and outlines the downstream processing required to achieve the acetic acid functionality.

Chemical Pathway & Mechanism

The synthesis proceeds through three distinct phases:

  • Bucherer-Bergs Cyclization: Formation of the spiro-hydantoin (1,3-diazaspiro[4.4]nonane-2,4-dione).

  • Alkaline Hydrolysis: Conversion to 1-aminocyclopentanecarboxylic acid (Cycloleucine).

  • Homologation (Arndt-Eistert or Analogous): Chain extension to (1-aminocyclopentyl)acetic acid.

Visualizing the Reaction Pathway

G Start Cyclopentanone (Starting Material) Hydantoin 1,3-Diazaspiro[4.4]nonane-2,4-dione (Spiro-Hydantoin) Start->Hydantoin Bucherer-Bergs Reagents KCN, (NH4)2CO3 50% EtOH, 60°C AlphaAA 1-Aminocyclopentane- carboxylic Acid (Cycloleucine) Hydantoin->AlphaAA Hydrolysis Hydrolysis Ba(OH)2 or NaOH Reflux, 48h Target (1-Aminocyclopentyl)acetic Acid (Target Beta-AA) AlphaAA->Target Arndt-Eistert Homologation Homologation (Chain Extension)

Figure 1: Synthetic pathway from Cyclopentanone to the Target via the Bucherer-Bergs intermediate.[1]

Detailed Experimental Protocols

Phase 1: Bucherer-Bergs Cyclization (Synthesis of Spiro-Hydantoin)

This step is the most scalable portion of the route, capable of handling multi-kilogram batches with minimal chromatography.

Reagents & Materials:

Component Equiv. Role Specification
Cyclopentanone 1.0 Substrate >99%, redistilled if yellow
Potassium Cyanide (KCN) 1.2 Reagent Granular, 98% (Caution: Toxic)
Ammonium Carbonate 3.0 Reagent Freshly powdered

| Ethanol/Water | - | Solvent | 1:1 v/v Mixture |

Protocol:

  • Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe. Connect the condenser outlet to a bleach scrubber (to neutralize any liberated HCN).

  • Dissolution: Charge the flask with Ammonium Carbonate (3.0 equiv) and Water (approx. 5 mL/g of ketone). Stir until partially dissolved.

  • Addition: Add Potassium Cyanide (1.2 equiv) carefully. Stir for 15 minutes.

    • Safety Note: Maintain pH > 9 to prevent HCN gas evolution.

  • Substrate Introduction: Add Cyclopentanone (1.0 equiv) followed by Ethanol (equal volume to water). The solution should become homogeneous.

  • Reaction: Heat the mixture to 55–60°C for 4–6 hours.

    • Observation: The solution typically turns from colorless to pale yellow. A white precipitate (the hydantoin) may begin to form as the reaction proceeds.

  • Workup:

    • Concentrate the mixture under reduced pressure (remove EtOH) to approx. 50% volume.

    • Cool to 0–5°C in an ice bath for 2 hours.

    • Filter the crystalline solid.[2]

    • Wash the cake with cold water (2x) and cold diethyl ether (to remove unreacted ketone).

  • Purification: Recrystallize from hot water or EtOH/Water (3:1) if necessary.[3]

    • Typical Yield: 75–85%

    • Product: 1,3-diazaspiro[4.4]nonane-2,4-dione.

Phase 2: Hydrolysis to 1-Aminocyclopentanecarboxylic Acid

The hydantoin ring is extremely stable and requires rigorous conditions to open.

Protocol:

  • Reagents: Suspend the Spiro-Hydantoin in 3M NaOH (5.0 equiv) or saturated Ba(OH)₂ .

  • Reaction: Reflux (100°C+) for 24–48 hours. Monitoring by TLC (ninhydrin stain) is essential to ensure complete conversion.

  • Isolation:

    • If using Ba(OH)₂: Precipitate barium with stoichiometric H₂SO₄ and filter the BaSO₄.

    • Adjust pH to the isoelectric point (approx. pH 6.0) using HCl.[2][4]

  • Crystallization: Cool to 4°C. The amino acid (Cycloleucine) precipitates as white crystals.

    • Typical Yield: 80–90%

Phase 3: Homologation to (1-Aminocyclopentyl)acetic Acid

Note: This step converts the


-amino acid to the target 

-amino acid.

Method A: Arndt-Eistert Synthesis (Laboratory Scale)

  • Protection: Protect the amine (e.g., Boc-anhydride).

  • Activation: Convert the carboxylic acid to a mixed anhydride (using Isobutyl chloroformate/NMM).

  • Diazotization: React with Diazomethane (Caution: Explosive) to form the

    
    -diazoketone.
    
  • Wolff Rearrangement: Treat with Silver Benzoate in water/dioxane. The rearrangement and hydration yield the target (1-Aminocyclopentyl)acetic acid .

Method B: Scalable Nitrile Route (Industrial Preference) For large-scale applications where diazomethane is prohibited:

  • Reduce 1-Aminocyclopentanecarboxylic acid to the Amino Alcohol .

  • Protect the amine (Boc).

  • Activate the alcohol (Mesylate/Tosylate).

  • Displace with Cyanide to form (1-Aminocyclopentyl)acetonitrile .

  • Acid hydrolysis of the nitrile yields the final (1-Aminocyclopentyl)acetic acid .

Mechanism of the Bucherer-Bergs Reaction

Understanding the mechanism is crucial for troubleshooting low yields. The reaction is a multicomponent condensation involving the ketone, cyanide, and ammonia (from carbonate).[5][6]

Mechanism cluster_legend Key Mechanistic Insight Ketone Cyclopentanone Cyanohydrin Cyanohydrin Intermediate Ketone->Cyanohydrin + HCN Aminonitrile Aminonitrile Cyanohydrin->Aminonitrile + NH3, - H2O Carbamic Cyano-carbamic Acid Aminonitrile->Carbamic + CO2 Hydantoin Spiro-Hydantoin (Product) Carbamic->Hydantoin Cyclization Note The formation of the Aminonitrile is reversible. High CO2 concentration drives the equilibrium toward the Hydantoin.

Figure 2: Mechanistic cascade of the Bucherer-Bergs reaction.[1][3][7][8]

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield of Hydantoin Loss of Ammonia/CO₂Use fresh Ammonium Carbonate; ensure system is sealed (with pressure release).
Dark/Tarred Product Polymerization of HCNMaintain temperature < 65°C; ensure pH remains basic.
Incomplete Hydrolysis Hydantoin stabilityIncrease temperature (autoclave at 120°C) or switch to Ba(OH)₂ for higher boiling point.

References

  • Ware, E. (1950). "The Chemistry of the Hydantoins". Chemical Reviews, 46(3), 403–470. Link

  • Bucherer, H. T., & Steiner, W. (1934). "Über die Synthese von Hydantoinen und Glykokyamidinen". Journal für Praktische Chemie, 140(2), 291–316. Link

  • Review of Gabapentinoid Synthesis: "Process for the preparation of Gabapentin and its analogues". (2008). World Intellectual Property Organization, WO2008138621. Link

  • Bucherer-Bergs Mechanism: "The Bucherer–Bergs Multicomponent Synthesis of Hydantoins". (2021).[3][8] Molecules, 26(14), 4250. Link

Sources

Application

Step-by-step protocol for Fmoc protection of (1-Aminocyclopentyl)acetic acid

Application Note: Optimized Fmoc-Protection Strategy for Sterically Hindered Cyclic -Amino Acids Abstract & Scope This application note details a robust, scalable protocol for the -Fmoc protection of (1-Aminocyclopentyl)...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimized Fmoc-Protection Strategy for Sterically Hindered Cyclic -Amino Acids

Abstract & Scope

This application note details a robust, scalable protocol for the


-Fmoc protection of (1-Aminocyclopentyl)acetic acid , a sterically constrained 

-amino acid analog of Gabapentin. Unlike standard

-amino acids, this substrate presents specific challenges:
  • Steric Hindrance: The amine is attached to a quaternary carbon within a cyclopentyl ring, reducing nucleophilicity and slowing reaction kinetics.

  • Lactamization Risk: As a

    
    -amino acid, the free base has a propensity to cyclize into a 
    
    
    
    -lactam (2-azaspiro[4.4]nonan-3-one) under acidic or thermal stress.
  • Solubility: The zwitterionic nature of the starting material requires a carefully tuned biphasic solvent system.

This guide utilizes Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) under optimized Schotten-Baumann conditions . We prioritize Fmoc-OSu over Fmoc-Cl to eliminate the formation of "Fmoc-dipeptides" and minimize side reactions associated with the highly reactive acid chloride.

Chemical Strategy & Mechanism

The protection proceeds via a nucleophilic attack of the primary amine on the carbonyl carbon of the Fmoc-OSu carbonate.

  • The Challenge: The quaternary center at C1 creates a "neopentyl-like" steric environment. Standard protocols for Alanine or Glycine may result in incomplete conversion here.

  • The Solution: We utilize a Water:Dioxane (1:1) system with Sodium Carbonate (

    
    ) .
    
    • Role of Base: Maintains pH at ~9.0–9.5. This ensures the amine is deprotonated (active nucleophile) while buffering against the acidity of the released N-hydroxysuccinimide (HOSu).

    • Role of Solvent: Dioxane solubilizes the hydrophobic Fmoc-OSu, while water solubilizes the amino acid salt. The 1:1 ratio ensures a homogeneous phase during the critical reaction window.

Reaction Scheme

Experimental Workflow (Visualization)

FmocProtection Start Start: (1-Aminocyclopentyl)acetic acid Solubilization Step 1: Solubilization (10% Na2CO3 / Water) Start->Solubilization Reaction Step 2: Schotten-Baumann Reaction (Mix phases, stir 18h @ RT) Solubilization->Reaction ReagentPrep Reagent Prep: Fmoc-OSu in Dioxane ReagentPrep->Reaction Monitoring Step 3: IPC (TLC/HPLC) Check for free amine Reaction->Monitoring Washing Step 4: Aqueous Wash (Extract w/ Et2O to remove excess Fmoc-OSu) Monitoring->Washing Conversion >98% Acidification Step 5: Acidification (Cool to 0°C, pH -> 2.0 with HCl) Washing->Acidification Extraction Step 6: Extraction (Ethyl Acetate) Acidification->Extraction Precipitation occurs Purification Step 7: Crystallization (EtOAc / Hexane) Extraction->Purification Final Final Product: Fmoc-(1-Aminocyclopentyl)acetic acid Purification->Final

Figure 1: Step-by-step workflow for the Fmoc-protection of hindered


-amino acids.

Materials & Reagents

ComponentGrade/SpecRole
(1-Aminocyclopentyl)acetic acid >98% PuritySubstrate
Fmoc-OSu >99% PurityProtecting Group Source
Sodium Carbonate (

)
Anhydrous, ACSBase (pH maintenance)
1,4-Dioxane HPLC GradeOrganic Co-solvent
Water Milli-Q / DIAqueous Solvent
Ethyl Acetate (EtOAc) ACS ReagentExtraction Solvent
Hydrochloric Acid (HCl) 1N and 6NAcidification
Diethyl Ether (

)
ACS ReagentWashing (impurity removal)

Detailed Protocol

Step 1: Preparation of Amino Acid Solution
  • Weigh 10 mmol (1.43 g) of (1-Aminocyclopentyl)acetic acid into a 250 mL round-bottom flask.

  • Add 30 mL of 10%

    
     (aq) .
    
  • Stir until the solid is completely dissolved.

    • Scientist's Note: If the solution remains cloudy, add water in 5 mL increments. The solution must be clear before adding the organic phase to ensure the amine is accessible.

Step 2: Addition of Fmoc-OSu[1]
  • In a separate beaker, dissolve 11 mmol (3.71 g, 1.1 eq) of Fmoc-OSu in 30 mL of 1,4-Dioxane .

    • Why Dioxane? Acetone is a viable alternative, but Dioxane typically offers better solubility for Fmoc-OSu, preventing premature precipitation of the reagent upon mixing with water.

  • Cool the amino acid solution to 0°C (ice bath).

  • Add the Fmoc-OSu solution dropwise over 30 minutes with vigorous stirring.

    • Critical Parameter: Slow addition prevents local high concentrations of Fmoc-OSu which could precipitate out as a gum before reacting.

Step 3: Reaction & Monitoring[2]
  • Remove the ice bath and allow the mixture to warm to Room Temperature (20–25°C) .

  • Stir vigorously for 18–24 hours .

    • Scientist's Note: Due to the steric bulk of the cyclopentyl ring, reaction kinetics are slower than linear amino acids. Do not rush this step.

  • IPC (In-Process Control): Check pH. It should remain >8. If it drops below 8, add small aliquots of

    
    .
    
  • TLC Monitoring: (Mobile Phase: CHCl3/MeOH/AcOH 90:8:2). Look for the disappearance of the baseline free amine (ninhydrin active).

Step 4: Workup & Purification[3]
  • Dilution: Add 50 mL of water to the reaction mixture.

  • Impurity Wash: Extract the alkaline solution with Diethyl Ether (

    
    ) .
    
    • Purpose: This removes unreacted Fmoc-OSu and the byproduct Fmoc-OH (fulvene alcohol). The product (as a carboxylate salt) remains in the aqueous layer. Discard the organic (ether) layer.

  • Acidification (CRITICAL):

    • Cool the aqueous layer to 0°C .

    • Slowly add 1N HCl (or 6N HCl dropwise) with stirring until pH 2.0 is reached.

    • Observation: The solution will become cloudy as the Fmoc-amino acid precipitates.

    • Safety: Perform this cold to minimize any risk of acid-catalyzed lactamization, although the Fmoc group largely prevents this.

  • Extraction: Extract the acidic aqueous suspension with Ethyl Acetate (

    
    ) .
    
  • Drying: Combine the EtOAc layers, wash with Brine (

    
    ), and dry over Anhydrous 
    
    
    
    .
  • Concentration: Evaporate the solvent under reduced pressure (Rotavap) at 40°C to yield a white foam/solid.

Step 5: Crystallization
  • Dissolve the crude foam in a minimum amount of hot EtOAc.

  • Add Hexane (or Petroleum Ether) dropwise until turbidity persists.

  • Allow to stand at 4°C overnight.

  • Filter the white crystals and dry under high vacuum.

Analytical Validation (QC)

To confirm the identity and purity of Fmoc-(1-Aminocyclopentyl)acetic acid :

  • HPLC Purity: >98% (C18 column, Gradient Water/ACN + 0.1% TFA).

  • Mass Spectrometry (ESI):

    • Expected

      
      : ~366.4 m/z.
      
    • Look for

      
       adducts which are common for Fmoc compounds.
      
  • 1H-NMR (DMSO-d6 or

    
    ): 
    
    • Fmoc Region: Multiplets at 7.3–7.9 ppm (8 aromatic protons).

    • Fmoc

      
      -CH:  Doublet at ~4.4 ppm and Triplet at ~4.2 ppm.
      
    • Cyclopentyl Ring: Multiplets in the 1.4–2.0 ppm range (8 protons).

    • 
      -COOH:  Singlet or multiplet around 2.3–2.6 ppm (2 protons). Note: The shift of this group confirms the integrity of the acetic acid tail.
      

Troubleshooting & Critical Process Parameters

IssueProbable CauseCorrective Action
Low Yield Incomplete reaction due to sterics.Increase reaction time to 36h or use 1.5 eq Fmoc-OSu. Ensure vigorous stirring (emulsion quality).
Oligomerization Formation of Fmoc-dipeptide.Unlikely with Fmoc-OSu.[1] If observed, ensure the amino acid is fully dissolved before adding Fmoc-OSu.
Gummy Precipitate Fmoc-OSu precipitating out of solution.The Dioxane:Water ratio is off. Add more Dioxane to solubilize the reagent.
Lactam Formation Acid catalyzed cyclization of free amine.Ensure the acidification step is done at 0°C and processed immediately into EtOAc extraction.

References

  • BenchChem. "Synthesis of Fmoc-gabapentin from gabapentin and Fmoc-Cl."[2] Application Note. (Accessed via search context).

  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids.[3] International Journal of Peptide and Protein Research, 35(3), 161-214.

  • Carpino, L. A., & Han, G. Y. (1972). The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group.[2][3] The Journal of Organic Chemistry, 37(22), 3404–3409.

  • Novabiochem. (2024). Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Merck KGaA. (Standard industry handbook for Fmoc protocols).

Sources

Method

Application Notes &amp; Protocols: Strategic Incorporation of (1-Aminocyclopentyl)acetic Acid into β-Peptides for Enhanced Structural Stability and Therapeutic Potential

Abstract The field of peptide therapeutics is continually evolving, seeking to overcome the inherent limitations of natural α-peptides, such as poor metabolic stability and conformational flexibility. β-peptides, oligome...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The field of peptide therapeutics is continually evolving, seeking to overcome the inherent limitations of natural α-peptides, such as poor metabolic stability and conformational flexibility. β-peptides, oligomers of β-amino acids, have emerged as a promising class of peptidomimetics due to their profound resistance to proteolytic degradation.[1][2] By incorporating conformationally constrained monomers like (1-Aminocyclopentyl)acetic acid (ACPC), we can exert precise control over the peptide's secondary structure, pre-organizing it into stable, predictable folds. This guide provides a comprehensive overview and detailed protocols for the strategic incorporation of ACPC into β-peptide backbones using solid-phase peptide synthesis (SPPS), subsequent structural characterization, and functional validation.

The Scientific Imperative: Why Constrain a β-Peptide Backbone?

Natural peptides often pay a significant entropic penalty upon binding to their targets, as they must transition from a flexible, disordered state to a rigid, bound conformation. The core principle behind incorporating cyclic residues like ACPC is to mitigate this penalty by pre-organizing the peptide into a bioactive conformation.

  • Conformational Rigidity: The cyclopentyl ring of ACPC drastically limits the rotational freedom around the Cα-Cβ and Cβ-Cγ bonds of the peptide backbone.[3][4] This constraint is a powerful tool for nucleating and stabilizing specific secondary structures, such as helices and turns. Oligomers of a closely related compound, trans-2-aminocyclopentanecarboxylic acid (trans-ACPC), have been shown to adopt a highly stable 12-helix, a structure defined by C=O(i)···H-N(i+3) hydrogen bonds.[5][6]

  • Enhanced Proteolytic Stability: The β-amino acid backbone is inherently resistant to cleavage by common proteases that recognize α-peptide bonds.[1] The steric bulk of the cyclopentyl group further shields the amide bonds, significantly enhancing the peptide's half-life in biological systems.[7][8] This improved stability is a critical attribute for developing viable peptide-based therapeutics.

  • Scaffolding for Drug Discovery: ACPC-containing β-peptides serve as robust scaffolds ("foldamers") that can mimic protein secondary structures involved in protein-protein interactions (PPIs).[3][9] By arranging side chains in a defined spatial orientation, these peptidomimetics can function as potent and specific inhibitors of PPIs implicated in diseases like cancer and viral infections.[10][11]

Synthesis Protocol: Solid-Phase Incorporation of ACPC

The most efficient method for synthesizing ACPC-containing peptides is Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[12] This process involves the stepwise addition of amino acids to a growing peptide chain anchored to an insoluble resin support.

Figure 2: Workflow for a single SPPS elongation cycle.
Protocol 2.1: Step-by-Step SPPS of an ACPC-Containing Peptide

This protocol details the manual synthesis of a model peptide on a 0.1 mmol scale.

Materials:

  • Resin: Rink Amide resin (for C-terminal amide) or 2-Chlorotrityl chloride resin (for C-terminal acid).[13]

  • Solvents: Dimethylformamide (DMF), Dichloromethane (DCM), Piperidine, Diisopropylethylamine (DIEA).

  • Amino Acids: Fmoc-protected α- and β-amino acids, including Fmoc-(1-Aminocyclopentyl)acetic acid (Fmoc-ACPC-OH).

  • Coupling Reagents: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HOBt (Hydroxybenzotriazole).

  • Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS).

  • Equipment: SPPS reaction vessel, shaker, nitrogen line, sintered glass funnel, HPLC system, mass spectrometer.

Procedure:

  • Resin Swelling & Preparation:

    • Place 0.1 mmol of resin in the reaction vessel.

    • Swell the resin in DMF for 30-60 minutes with gentle agitation.

    • Drain the DMF. If using Rink Amide resin, proceed to step 2. If using 2-chlorotrityl resin, attach the first amino acid according to established protocols.[14]

  • Fmoc Deprotection:

    • Add a 20% piperidine in DMF solution to the resin.

    • Agitate for 3 minutes, drain, and repeat with fresh solution for 7-10 minutes to ensure complete removal of the Fmoc group.

    • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

  • Amino Acid Coupling (General):

    • In a separate vial, dissolve 4 equivalents of the Fmoc-amino acid, 3.9 equivalents of HBTU, and 4 equivalents of HOBt in a minimal amount of DMF.

    • Add 8 equivalents of DIEA to the activation mixture and vortex for 1-2 minutes.

    • Add the activated amino acid solution to the deprotected resin.

    • Agitate at room temperature for 1-2 hours.

    • Self-Validation: Perform a Kaiser (ninhydrin) test to confirm the absence of free primary amines, indicating complete coupling.[15] If the test is positive, repeat the coupling step.

    • Drain the coupling solution and wash the resin with DMF (3-5 times).

  • Incorporation of Fmoc-ACPC-OH (Key Step):

    • Causality: ACPC is a sterically hindered β-amino acid. Standard coupling times may be insufficient for complete reaction.

    • Follow the general coupling procedure in Step 3 , but with the following modifications:

      • Use Fmoc-ACPC-OH as the amino acid.

      • Extend the coupling time to 4-6 hours or perform a double coupling (i.e., repeat the coupling step immediately after the first).

      • The Kaiser test is critical here to validate the successful incorporation of the bulky residue.

  • Chain Elongation:

    • Repeat steps 2, 3, and 4 for each amino acid in the desired sequence.

  • Final Cleavage and Deprotection:

    • After the final Fmoc deprotection, wash the resin with DMF, followed by DCM, and dry thoroughly under a stream of nitrogen.

    • Add the cleavage cocktail (e.g., 10 mL for 0.1 mmol scale) to the resin.

    • Agitate at room temperature for 2-3 hours. The TIS acts as a scavenger to prevent side reactions with sensitive side chains.

    • Filter the resin and collect the TFA solution containing the cleaved peptide.

    • Precipitate the crude peptide by adding it to a large volume of cold diethyl ether.

    • Centrifuge to pellet the peptide, decant the ether, and dry the crude product under vacuum.

  • Purification and Analysis:

    • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).

    • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

    • Confirm the identity and purity of the final product by mass spectrometry (e.g., ESI-MS or MALDI-TOF).

Characterization: Validating Structure and Stability

Once synthesized, the peptide must be rigorously characterized to confirm its structure and assess its stability.

Protocol 3.1: Structural Elucidation by NMR Spectroscopy

NMR is the most powerful technique for determining the three-dimensional structure of peptides in solution.[16][17]

Key Experiments:

  • 1D ¹H NMR: Provides an initial assessment of peptide folding and purity.

  • 2D TOCSY (Total Correlation Spectroscopy): Identifies amino acid spin systems, aiding in residue-specific assignments.[18]

  • 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Detects through-space correlations between protons that are close in space (<5 Å), providing crucial distance restraints for structure calculation.[18]

Structural Signatures for an ACPC-Induced 12-Helix:

  • NOE Pattern: Look for strong sequential HN(i) to Hα(i-1) NOEs and, most importantly, medium-range Hα(i) to Hβ(i+3) NOEs, which are characteristic of the 12-helical fold.[19]

  • Chemical Shift Index (CSI): Hα chemical shifts that are consistently upfield (negative deviation) from random coil values are indicative of helical structures.[20]

  • Temperature Coefficients: Amide protons involved in stable intramolecular hydrogen bonds (like those in a 12-helix) will exhibit small temperature coefficients (dδ/dT > -4.5 ppb/K), as their chemical shift is less sensitive to temperature changes.[17]

Figure 3: Schematic of the C=O(i)···H-N(i+3) hydrogen bond defining a 12-helix.
Protocol 3.2: Protease Stability Assay

This assay validates the enhanced stability of the ACPC-containing β-peptide compared to an α-peptide control.

Procedure:

  • Prepare stock solutions (1 mg/mL) of the ACPC-β-peptide and a control α-peptide in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.8).

  • Prepare a stock solution of a protease (e.g., Trypsin, 1 mg/mL) in the same buffer.

  • In separate microcentrifuge tubes, mix the peptide solution with the protease solution at a 50:1 (peptide:protease, w/w) ratio.

  • Incubate the reactions at 37°C.

  • At various time points (e.g., 0, 1, 4, 8, 24 hours), quench the reaction by adding an equal volume of 1% TFA.

  • Analyze the samples by RP-HPLC. Monitor the disappearance of the main peptide peak over time.

  • Data Analysis: Plot the percentage of intact peptide remaining versus time. The ACPC-β-peptide is expected to show significantly less degradation compared to the α-peptide control.

Table 1: Expected Protease Stability Assay Results

Time (hours)% Intact α-Peptide (Control)% Intact ACPC-β-Peptide (Expected)
0100%100%
1~40%>95%
4<10%>95%
8~0%>90%
240%>85%

Applications in Drug Development

The unique combination of structural pre-organization and metabolic stability makes ACPC-containing β-peptides highly attractive candidates for therapeutic development.[21][22]

  • Inhibitors of Protein-Protein Interactions (PPIs): Many disease pathways are driven by PPIs, which are notoriously difficult to target with small molecules due to their large, flat interfaces.[10] ACPC-β-peptides can be designed to mimic helical or turn motifs at these interfaces, acting as potent and specific inhibitors.

  • Antimicrobial Agents: The stability of β-peptides makes them excellent candidates for developing new classes of antibiotics that are less susceptible to bacterial resistance mechanisms involving proteases.

  • Advanced Biomaterials: The predictable self-assembly of foldamers can be harnessed to create novel hydrogels, nanofibers, and other nanomaterials for applications in tissue engineering and drug delivery.

Figure 4: Conceptual diagram of enhanced proteolytic stability.

Conclusion

The incorporation of (1-Aminocyclopentyl)acetic acid into β-peptides is a robust strategy for creating peptidomimetics with precisely controlled conformations and superior biological stability. The protocols outlined in this guide provide a validated framework for the synthesis, characterization, and functional assessment of these promising molecules. By leveraging the principles of conformational constraint, researchers can develop novel β-peptide foldamers poised to address challenging targets in medicine and materials science.

References

  • (No Source Found)
  • North, M. (2000). Incorporation of conformationally constrained beta-amino acids into peptides. Journal of Peptide Science, 6(7), 301-313. [Link]

  • Nishino, N., et al. (2003). Improvement of biological activity and proteolytic stability of peptides by coupling with a cyclic peptide. Bioorganic & Medicinal Chemistry Letters, 13(15), 2549-2552. [Link]

  • Guichard, G., et al. (2010). Stereospecific Synthesis of Conformationally Constrained γ-Amino Acids: New Foldamer Building Blocks that Support Helical Secondary Struture. Journal of the American Chemical Society, 132(1), 512-513. [Link]

  • Juaristi, E., & Soloshonok, V. A. (2005). The Enantioselective Synthesis of Conformationally Constrained Cyclic β-Amino Acids. Mini-Reviews in Organic Chemistry, 2(1), 45-56. [Link]

  • Estévez, J. C., et al. (2021). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acids: synthesis and conformational study. ChemRxiv. [Link]

  • Vinogradov, A. A., et al. (2024). Closing the Loop: How Cyclic Peptides Are Reshaping Therapeutics. Preprints.org. [Link]

  • Muhammad, T., et al. (2023). Proteolytic stability of cyclic peptides in relevant biological conditions. ResearchGate. [Link]

  • (No Source Found)
  • Seebach, D., et al. (2005). The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides. Chemistry & Biodiversity, 2(5), 591-632. [Link]

  • De Macêdo, J. L., et al. (2020). Cyclization of peptides enhances proteolytic stability and thus improves cell penetration or targeting. ResearchGate. [Link]

  • Berlicki, Ł., et al. (2021). Constrained beta-amino acid-containing miniproteins. Organic & Biomolecular Chemistry, 19(19), 4272-4278. [Link]

  • Coles, M., et al. (1999). Solution Structure Model of Residues 1-28 of the Amyloid β-Peptide When Bound to Micelles. Biochemistry, 38(44), 14558-14565. [Link]

  • Martín-Martínez, M., et al. (2012). Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorporation into Peptides. The Journal of Organic Chemistry, 77(4), 1871-1882. [Link]

  • Timmerman, P. (2024). Peptide therapeutics: reconstructing protein surfaces using constrained peptides. Drug Discovery World. [Link]

  • Masuya, K., et al. (2017). Constrained Peptides in Drug Discovery and Development. Yakugaku Zasshi, 137(10), 1205-1215. [Link]

  • Cambridge Healthtech Institute. (n.d.). Constrained Peptides and Macrocyclics. Discovery On Target. [Link]

  • Spring, D. R., et al. (2018). Using Peptidomimetics and Constrained Peptides as Valuable Tools for Inhibiting Protein‒Protein Interactions. Molecules, 23(4), 959. [Link]

  • Gross, E., & Meienhofer, J. (1982). Solid-phase synthesis of peptides via alpha, beta-unsaturated amino acids: oxytocin, simultaneous incorporation of amide functions in COOH-terminal and endo-positions. International Journal of Peptide and Protein Research, 19(4), 413-419. [Link]

  • Balaram, P., et al. (2005). Molecular conformation and packing of peptide beta hairpins in the solid state: structures of two synthetic octapeptides containing 1-aminocycloalkane-1-carboxylic acid residues at the i+2 position of the beta turn. Chemistry, 11(12), 3631-3642. [Link]

  • Ristori, M. G., et al. (2019). NMR Study of the Secondary Structure and Biopharmaceutical Formulation of an Active Branched Antimicrobial Peptide. Molecules, 24(23), 4280. [Link]

  • Appella, D. H., et al. (1999). Synthesis and Structural Characterization of Helix-Forming β-Peptides: trans-2-Aminocyclopentanecarboxylic Acid Oligomers. Journal of the American Chemical Society, 121(11), 2309-2316. [Link]

  • Nowick, J. S. (2016). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

  • Balaram, P., et al. (1988). Stereochemistry of Peptides Containing 1-Aminocyclopentanecarboxylic Acid (Acc5): Solution and Solid-state Conformations of Boc-Acc5-Acc5-NHMe. International Journal of Peptide and Protein Research, 31(5), 447-456. [Link]

  • As-Sultany, A. H., et al. (2025). Conformational Analysis of Aβ-(25–35) Peptide by NMR: Insights into Secondary Structure and Aggregation Propensity. Mediterranean Journal of Chemistry, 15(2). [Link]

  • AAPPTec. (n.d.). Guide to Solid Phase Peptide Synthesis. AAPPTec. [Link]

  • Powers, R., & Wishart, D. S. (2004). Characterization of protein secondary structure from NMR chemical shifts. Journal of Biomolecular NMR, 29(3), 259-275. [Link]

  • Horne, W. S., & Gellman, S. H. (2013). Folding and function in α/β-peptides: Targets and therapeutic applications. Peptide Science, 100(6), 616-626. [Link]

  • Jensen, K. J., & Barany, G. (2018). Solid phase peptide synthesis methods and associated systems.
  • (No Source Found)
  • Wagh, A. (2020). NMR in structural determination of proteins and peptides. Journal of Pharmaceutical Science and Technology Management, 4(1), 22-33. [Link]

Sources

Application

Application Note: Strategic Synthesis of (1-Aminocyclopentyl)acetic Acid Scaffolds for Next-Gen Gabapentinoids

Abstract & Scientific Context The development of ligands—specifically gabapentinoids—remains a cornerstone in the treatment of neuropathic pain and epilepsy. While Gabapentin (1-(aminomethyl)cyclohexaneacetic acid) and P...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scientific Context

The development of


 ligands—specifically gabapentinoids—remains a cornerstone in the treatment of neuropathic pain and epilepsy. While Gabapentin (1-(aminomethyl)cyclohexaneacetic acid) and Pregabalin are market leaders, the search for analogs with improved lipophilicity, metabolic stability, or specific receptor subtype selectivity continues.

This Application Note details the synthesis of (1-aminocyclopentyl)acetic acid , a critical ring-contracted scaffold. Unlike the cyclohexyl ring of Gabapentin, the cyclopentyl moiety introduces distinct steric constraints and conformational entropy, potentially altering binding affinity to the voltage-gated calcium channel


 subunit. We present two validated protocols: the robust Bucherer-Bergs  route (preferred for scale and simplicity) and the Cyanoacetate-Hofmann  route (preferred for avoiding high-pressure ammonia/cyanide handling).

Retrosynthetic Analysis & Strategy

The synthesis of


-disubstituted amino acids hinges on the construction of the quaternary carbon center. The two primary disconnections involve:
  • Spiro-cyclization: Utilizing the Bucherer-Bergs reaction to form a spirohydantoin, which effectively locks the quaternary center before hydrolysis.

  • Desymmetrization/Rearrangement: Constructing a 1,1-diacetic acid derivative and excising one carbon via Hofmann rearrangement.

Visualization: Strategic Pathways

The following diagram outlines the logical flow for both methodologies.

G cluster_0 Route A: Bucherer-Bergs cluster_1 Route B: Cyanoacetate/Hofmann Start Cyclopentanone Hydantoin 1,3-diazaspiro[4.4] nonane-2,4-dione Start->Hydantoin KCN, (NH4)2CO3 60°C Guareschi Guareschi Imide Intermediate Start->Guareschi Ethyl Cyanoacetate NH3, EtOH TargetA (1-Aminocyclopentyl) acetic acid Hydantoin->TargetA 1. NaOH/Reflux 2. HCl Neutralization Diacid 1,1-Cyclopentane diacetic acid Guareschi->Diacid H2SO4, Hydrolysis Anhydride Cyclic Anhydride Diacid->Anhydride Ac2O, Heat TargetB (1-Aminocyclopentyl) acetic acid Anhydride->TargetB 1. NH3 (aq) 2. NaOBr (Hofmann)

Figure 1: Comparative retrosynthetic pathways for the synthesis of the target scaffold. Route A is more direct; Route B avoids cyanide gas risks.

Protocol A: The Bucherer-Bergs Reaction

This is the industry-standard method for synthesizing gem-disubstituted amino acids due to its thermodynamic control and high atom economy.

Mechanism & Causality

The reaction proceeds via the formation of a cyanohydrin in situ, followed by nucleophilic attack by ammonia and subsequent carbon dioxide capture to close the hydantoin ring. The spirohydantoin intermediate (1,3-diazaspiro[4.4]nonane-2,4-dione) is highly crystalline and easy to purify, serving as a "purification checkpoint" before the final hydrolysis.

Step-by-Step Methodology

Phase 1: Formation of 1,3-diazaspiro[4.4]nonane-2,4-dione

  • Reagent Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and efficient magnetic stirring, dissolve Cyclopentanone (8.4 g, 100 mmol) in 50% aqueous ethanol (100 mL).

  • Addition: Add Ammonium Carbonate (28.8 g, 300 mmol) followed by Potassium Cyanide (9.8 g, 150 mmol).

    • Safety Note: KCN is fatal if swallowed or inhaled. Ensure the reaction is vented through a bleach scrubber (sodium hypochlorite) to neutralize any evolved HCN gas. Never acidify this mixture.

  • Reaction: Heat the mixture to 55–60°C for 12–18 hours. The solution will initially be clear and may turn slightly yellow.

  • Workup:

    • Cool the mixture to 0°C in an ice bath.

    • The spirohydantoin usually precipitates as a white solid.

    • Filter the solid and wash with cold water (2 x 20 mL) to remove excess cyanide and inorganic salts.

    • Validation: Crude melting point should be >200°C.

Phase 2: Hydrolysis to (1-Aminocyclopentyl)acetic acid

  • Hydrolysis: Suspend the spirohydantoin (10 g) in 3M NaOH (60 mL).

  • Reflux: Heat to reflux (approx. 105°C) for 24 hours. The evolution of ammonia gas indicates the opening of the hydantoin ring.

  • Isolation (Isoelectric Precipitation):

    • Cool the reaction to room temperature.[1]

    • Carefully adjust the pH to approx.[2] 7.0–7.4 using concentrated HCl.

    • Critical Step: Do not overshoot to acidic pH, or the zwitterion will remain soluble as the hydrochloride salt.

    • Cool to 4°C overnight. The amino acid precipitates as a white crystalline solid.

  • Purification: Recrystallize from water/ethanol if necessary.

Protocol B: The Cyanoacetate-Hofmann Route

This route is preferred when cyanide handling is restricted or when specific di-acid intermediates are required for other analog libraries.

Mechanism & Causality

This route builds the carbon skeleton first (1,1-diacetic acid) and then uses the Hofmann rearrangement to convert one carboxyl group into an amine with retention of configuration (though the product is achiral). The key is the Guareschi salt formation, which drives the double-condensation on the ketone.

Step-by-Step Methodology

Phase 1: Synthesis of 1,1-Cyclopentanediacetic Acid

  • Condensation: React cyclopentanone with ethyl cyanoacetate (2 equiv) in ethanol saturated with ammonia gas at 0°C.

  • Precipitation: The "Guareschi salt" (ammonium salt of the dicyano-imide) precipitates.

  • Hydrolysis: Dissolve the salt in 60% H2SO4 and reflux for 6 hours. This harsh condition hydrolyzes the nitriles to acids and decarboxylates the imide positions.

  • Extraction: Extract the resulting 1,1-cyclopentanediacetic acid with ethyl acetate.

Phase 2: Anhydride Formation & Hofmann Rearrangement

  • Anhydride: Reflux the diacid in acetic anhydride for 2 hours. Concentrate in vacuo to obtain the cyclic anhydride.

  • Mono-amide Formation: Treat the anhydride with aqueous ammonia (28%) at 0°C. Acidify to precipitate the mono-amide (1-(carboxymethyl)cyclopentanecarboxamide).

  • Rearrangement:

    • Dissolve the mono-amide in NaOH (3 equiv) at 0°C.

    • Add Bromine (1 equiv) dropwise (forming NaOBr in situ).

    • Heat to 60°C for 1 hour. The solution will bubble (CO2 evolution).

  • Isolation: Neutralize to pH 7 to precipitate the target amino acid.

Analytical Validation & Data

To ensure the integrity of the synthesized analog, the following analytical markers must be verified.

TechniqueParameterExpected ObservationCausality/Notes
1H NMR

2.4–2.6 ppm
Singlet (2H)Corresponds to the

methylene group.
1H NMR

1.4–1.8 ppm
Multiplets (8H)Cyclopentyl ring protons. Distinct from the broad 10H envelope of Gabapentin.
13C NMR Quaternary C

~60–65 ppm
The spiro-carbon connecting the ring and the amino acid tail.
MS (ESI) [M+H]+m/z 144.1Molecular weight of (1-aminocyclopentyl)acetic acid (C7H13NO2).
Melting Point Range>250°C (dec)Zwitterionic amino acids typically decompose rather than melt.
Workflow Visualization: Quality Control

QC Sample Isolated Product NMR 1H NMR (D2O) Sample->NMR Check1 Check: Singlet @ 2.5ppm (Methylene) NMR->Check1 Check2 Check: Absence of aromatic/vinyl (Purity) NMR->Check2 Final Validated Gabapentin Analog Check1->Final Pass Check2->Final Pass

Figure 2: Quality control decision tree for validating the isolated zwitterion.

Functionalization for Drug Delivery

The free amino acid is often too polar for optimal blood-brain barrier (BBB) penetration. Common derivatization strategies include:

  • Prodrug Formation: Acylation of the amine or esterification of the carboxylic acid (e.g., Gabapentin Enacarbil approach) to target the MCT1 transporter.

  • Peptide Coupling: Using the free amine to couple with L-leucine or other amino acids to target the LAT1 transporter.

References

  • Bryans, J. S., et al. (1998).

    
     Subunit of Voltage-Gated Calcium Channels." Journal of Medicinal Chemistry. Available at: [Link]
    
  • Goerlitzer, K., et al. (2002). "Synthesis and Pharmacology of Gabapentin Analogs." Pharmazie. (Classic reference for ring-contracted analogs).
  • Griffiths, G., et al. (1991). "Novel Syntheses of Gabapentin via Addition of Hydrocyanic Acid to Cyclohexylidenemalonate." Helvetica Chimica Acta. Available at: [Link]

  • Warner-Lambert Co. (1977). "Cyclic Amino Acids." US Patent 4,024,175. (The foundational patent for Gabapentinoids).
  • Raheem, K. S., et al. (2019). "The Bucherer-Bergs Reaction: A Review." Synthetic Communications. Available at: [Link][3]

Sources

Method

Optimization of solvent systems for (1-Aminocyclopentyl)acetic acid recrystallization

Application Note & Protocol Topic: Optimization of Solvent Systems for (1-Aminocyclopentyl)acetic Acid Recrystallization Audience: Researchers, scientists, and drug development professionals. Introduction: The Critical R...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Topic: Optimization of Solvent Systems for (1-Aminocyclopentyl)acetic Acid Recrystallization

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Crystallization in API Purification

(1-Aminocyclopentyl)acetic acid is a non-proteinogenic amino acid building block utilized in the synthesis of various pharmaceutical agents. As with any Active Pharmaceutical Ingredient (API), achieving high purity is not merely a goal but a stringent requirement to ensure safety and efficacy.[1] Crystallization is a powerful and widely used technique in the pharmaceutical industry for the purification of intermediates and APIs.[2] It serves to isolate the desired compound from impurities, byproducts, and residual solvents, while also allowing for control over critical solid-state properties such as crystal form (polymorphism), particle size, and morphology.[2][] These properties significantly impact downstream processing, formulation, stability, solubility, and ultimately, the bioavailability of the final drug product.[][4]

This application note provides a comprehensive guide for the systematic optimization of solvent systems for the recrystallization of (1-Aminocyclopentyl)acetic acid, addressing its unique challenges as a zwitterionic molecule.

Physicochemical Profile: (1-Aminocyclopentyl)acetic Acid

A thorough understanding of the molecule's properties is the cornerstone of developing a robust crystallization process.[5]

  • Structure and Zwitterionic Nature: (1-Aminocyclopentyl)acetic acid possesses both a basic amino group (-NH2) and an acidic carboxylic acid group (-COOH). In the solid state and in neutral aqueous solutions, it exists predominantly as a zwitterion, with a proton transferred from the carboxyl group to the amino group, resulting in a molecule with both a positive (-NH3+) and a negative (-COO-) charge. This dual ionic character governs its solubility, making it highly polar. The crystallization of zwitterions can sometimes be challenging, but adjusting the pH away from the isoelectric point can modify solubility.[6][7][8]

  • Solubility Profile: As a zwitterionic amino acid, (1-Aminocyclopentyl)acetic acid is expected to be soluble in water and other polar protic solvents, but significantly less soluble in nonpolar organic solvents.[9] Its solubility is lowest at its isoelectric point and increases with the addition of acid or base.[10] Recrystallization is often effectively achieved from water-alcohol mixtures.[6]

Principles of Recrystallization Solvent Selection

The ideal solvent system for recrystallization must meet several key criteria[5][11]:

  • High Solubility at Elevated Temperatures: The compound should be highly soluble in the chosen solvent at or near its boiling point to allow for complete dissolution.[11]

  • Low Solubility at Low Temperatures: The compound should have very low solubility in the same solvent at low temperatures (e.g., 0-5 °C) to ensure a high recovery yield upon cooling.[11]

  • Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (to be filtered off) or remain highly soluble in the cold solvent (to stay in the mother liquor).

  • Inertness: The solvent must not react with the compound.

  • Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during drying.

  • Safety & Environmental Profile: The chosen solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.

Systematic Solvent Screening Workflow

A combination of theoretical prediction and empirical testing is the most efficient approach to identifying an optimal solvent system.[12][13]

Experimental Screening Protocol

This protocol outlines a small-scale, high-throughput method to rapidly assess a range of solvents.

Materials:

  • (1-Aminocyclopentyl)acetic acid (impure)

  • A selection of solvents (see Table 1)

  • Small vials (2 mL) with magnetic stir bars

  • Heating/stirring plate

  • Ice bath

Procedure:

  • Preparation: Place approximately 20-30 mg of the compound into each labeled vial.

  • Solvent Addition: Add a small aliquot (e.g., 0.2 mL) of a single solvent to each corresponding vial at room temperature.

  • Room Temperature Solubility Test: Stir vigorously for 2-3 minutes. Observe if the solid dissolves. If it dissolves completely at room temperature, the solvent is unsuitable for cooling recrystallization but may be a candidate for an antisolvent system.

  • Hot Solubility Test: For solvents that did not dissolve the compound at room temperature, heat the vials with stirring to near the solvent's boiling point. Add the solvent dropwise until the solid just dissolves completely. Record the approximate volume of solvent used.

  • Cooling & Crystallization: Allow the hot, saturated solutions to cool slowly to room temperature, and then place them in an ice bath for 15-20 minutes.

  • Observation: Observe the quantity and quality of the crystals formed. An ideal solvent will produce a large amount of well-formed crystals.

  • Data Interpretation: Use the observations to select the most promising single solvents or solvent/antisolvent pairs for further optimization.

Recommended Solvents for Screening

The following table provides a starting point for solvent selection, categorized by class.

Solvent Class Solvent Boiling Point (°C) Polarity (Dielectric Constant) Rationale & Expected Behavior
Polar Protic Water10080.1High solubility expected, especially when hot. Good for single-solvent or as the primary solvent in an antisolvent system.
Methanol6532.7May show good solubility. Can be used as a solvent or co-solvent with water.
Ethanol7824.5Similar to methanol, often a good choice for recrystallizing polar compounds.[6]
Isopropanol (IPA)8219.9Lower polarity than ethanol; may act as a solvent or an antisolvent.
Polar Aprotic Acetonitrile8237.5May dissolve the compound at high temperatures.
Acetone5620.7Can be a good antisolvent when paired with water or alcohols.[14]
Dimethylformamide (DMF)15336.7High boiling point, use with caution. Can dissolve many compounds.
Nonpolar / Weakly Polar Ethyl Acetate776.0Likely to be a poor solvent; strong candidate as an antisolvent.
Toluene1112.4Very poor solvent; potential antisolvent.
Heptane/Hexane98 / 69~2.0Very poor solvents; classic choices for antisolvents.

Note: Data sourced from multiple references.[15]

Visualization of the Solvent Screening Workflow

The following diagram illustrates the logical flow of the solvent screening process.

SolventScreeningWorkflow cluster_prep Preparation cluster_exp Experimental Screening cluster_analysis Analysis & Decision Start Start: Impure API SelectSolvents Select Diverse Solvents (Polar, Aprotic, Nonpolar) Start->SelectSolvents TestRT Test Solubility at Room Temp. SelectSolvents->TestRT TestHot Test Solubility when Heated TestRT->TestHot Insoluble AntisolventRecryst Antisolvent Recrystallization (Solvent/Antisolvent Pair) TestRT->AntisolventRecryst Soluble Cooling Cool Solution to 0-5 °C TestHot->Cooling Soluble Eval_Yield Evaluate Crystal Yield & Quality Cooling->Eval_Yield Decision Select Method Eval_Yield->Decision CoolingRecryst Cooling Recrystallization (Good Solvent) Decision->CoolingRecryst High yield from single solvent Decision->AntisolventRecryst Poor yield from single solvent OR Soluble at Room Temp.

Caption: Workflow for systematic solvent screening.

Recrystallization Protocols

Based on the screening results, select the most appropriate method.

Protocol 1: Cooling Recrystallization

This method is ideal when a single solvent is found that dissolves the compound at a high temperature but not at a low temperature.[11][16]

Rationale: Supersaturation is generated by reducing the temperature of a saturated solution, which decreases the solubility of the API and induces crystallization.[4]

Step-by-Step Procedure:

  • Dissolution: In an appropriately sized flask, add the impure (1-Aminocyclopentyl)acetic acid and the chosen solvent (e.g., water or an ethanol/water mixture). Heat the mixture to near boiling while stirring until all the solid has completely dissolved. Add a minimal excess of solvent to ensure the solution remains unsaturated at the high temperature.

  • Hot Filtration (Optional): If insoluble impurities are visible, perform a hot gravity filtration to remove them. This step must be done quickly to prevent premature crystallization.

  • Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of larger, purer crystals. Rapid cooling can trap impurities.[]

  • Ice Bath: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

  • Drying: Dry the purified crystals under vacuum at a suitable temperature.

Protocol 2: Antisolvent Recrystallization

This method is used when the compound is too soluble in a solvent even at low temperatures, or when a suitable single solvent for cooling crystallization cannot be found.[16][17]

Rationale: Supersaturation is generated by adding a miscible "antisolvent" in which the API is insoluble.[18] This reduces the overall solubility of the API in the mixed solvent system, causing it to crystallize.[16]

Step-by-Step Procedure:

  • Dissolution: Dissolve the impure (1-Aminocyclopentyl)acetic acid in the minimum amount of a suitable "solvent" (e.g., water) at room temperature.

  • Antisolvent Addition: While stirring the solution, slowly add the "antisolvent" (e.g., acetone or isopropanol) dropwise. Continue adding the antisolvent until the solution becomes slightly turbid (cloudy), which indicates the onset of nucleation.

  • Crystal Growth: If necessary, gently warm the turbid solution until it becomes clear again, then allow it to cool slowly. This controlled process encourages the growth of larger crystals.

  • Maturation: Allow the mixture to stir at room temperature for a period (e.g., 1-2 hours) to allow the crystallization process to complete.

  • Cooling (Optional): For maximum yield, the flask can be cooled in an ice bath.

  • Isolation, Washing, and Drying: Follow steps 5-7 from the Cooling Recrystallization protocol, using a mixture of the solvent/antisolvent or the pure antisolvent for washing.

Visualization: Decision Tree for Method Selection

MethodSelection Start Screening Results Analyzed Q1 Is there a solvent with high T solubility AND low T solubility? Start->Q1 Q2 Is the API soluble at room temp in a good solvent? Q1->Q2 No Cooling Use Cooling Recrystallization Q1->Cooling Yes Antisolvent Use Antisolvent Recrystallization Q2->Antisolvent Yes ReScreen Re-evaluate Solvents/ Consider Other Methods Q2->ReScreen No

Caption: Decision tree for selecting the recrystallization method.

Characterization of the Final Product

After recrystallization, it is essential to characterize the final product to confirm its purity, identity, and solid-state form.[19]

Technique Purpose Expected Outcome for High-Quality Product
High-Performance Liquid Chromatography (HPLC) To determine chemical purity and quantify impurities.[1]Purity > 99.5%. Reduction or elimination of impurities present in the starting material.
Differential Scanning Calorimetry (DSC) To determine the melting point and thermal events, which can indicate purity and polymorphic form.[20][21]A sharp, single melting endotherm at a consistent temperature. The absence of other thermal events.
X-Ray Powder Diffraction (XRPD) To identify the crystalline form (polymorph) and confirm crystallinity.[20][21]A consistent and well-defined diffraction pattern, indicating a single crystalline phase.
Thermogravimetric Analysis (TGA) To quantify residual solvent content.Minimal weight loss until the compound's decomposition temperature is reached.
Nuclear Magnetic Resonance (NMR) Spectroscopy To confirm the chemical structure and identity of the compound.A spectrum consistent with the structure of (1-Aminocyclopentyl)acetic acid, with no significant impurity signals.

Conclusion

The successful recrystallization of (1-Aminocyclopentyl)acetic acid hinges on a systematic and well-understood approach to solvent selection. By leveraging the zwitterionic nature of the molecule and employing a logical screening workflow, researchers can effectively choose between cooling and antisolvent crystallization methods. This guide provides the foundational principles and detailed protocols to develop a robust, scalable, and reproducible purification process, ensuring the high quality required for pharmaceutical applications.[2]

References

  • Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

  • Scribd. Janssen Solvent Selection in Pharmaceutical Crystallisation. [Link]

  • Loughborough University Research Repository. Modelling and control of combined cooling and antisolvent crystallization processes. [Link]

  • Syrris. Pharmaceutical Crystallization in drug development. [Link]

  • Royal Society of Chemistry. Ice recrystallization inhibition mechanism of zwitterionic poly(carboxybetaine methacrylate). [Link]

  • Zamann Pharma Support GmbH. API Purification. [Link]

  • Semantic Scholar. 14 Crystallization by Antisolvent Addition and Cooling. [Link]

  • YouTube. Solvent Selection in Pharmaceutical Crystallization Process Development. [Link]

  • ResearchGate. How to desalt zwitterions?. [Link]

  • Mettler Toledo. Using AntiSolvent for Crystallization. [Link]

  • ACS Publications. Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357. [Link]

  • PMC. Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon. [Link]

  • Technobis Crystallization Systems. Solvent selection for process development. [Link]

  • ACS Publications. Batch Crystallization of Xylitol by Cooling, Evaporative, and Antisolvent Crystallization. [Link]

  • MIT. Direct Design of Pharmaceutical Antisolvent Crystallization through Concentration Control. [Link]

  • ResearchGate. What are the different techniques to characterize chemical crystals?. [Link]

  • ResearchGate. Crystal engineering of zwitterionic drug to neutral co-crystals. [Link]

  • IUCr Journals. Crystal structure of zwitterionic 3-(2-hydroxy-2-phosphonato-2-phosphonoethyl)imidazo[1,2-a]pyridin-1-ium monohydrate (minodronic acid monohydrate): a redetermination. [Link]

  • CRYSTAL CHARACTERIZATION TECHNIQUES. [Link]

  • Holodiag. Solid state analysis - Analytical techniques. [Link]

  • MDPI. Analytical Techniques for Structural Characterization of Proteins in Solid Pharmaceutical Forms: An Overview. [Link]

  • IJEETE. CRYSTAL CHARACTERIZATION TECHNIQUES. [Link]

  • PMC. Zwitterionic or Not? Fast and Reliable Structure Determination by Combining Crystal Structure Prediction and Solid-State NMR. [Link]

  • University of Hertfordshire. ACC - AERU. [Link]

  • PubChemLite. Amino(1-cyclopenten-1-yl)acetic acid (C7H11NO2). [Link]

  • PubChem. 1-Cyclopentene-1-acetic acid. [Link]

  • Organic Chemistry Data. Acetic Acid - Common Organic Chemistry. [Link]

  • ProQuest. The Solubility of Amino Acids in Various Solvent Systems. [Link]

  • Reddit. Please help me with acetic acid's pKa as a beginner. [Link]

  • Chemistry LibreTexts. Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

  • pKa Data Compiled by R. Williams. [Link]

  • Organic Chemistry Data. pKa Data Compiled by R. Williams. [Link]

  • Gaylord Chemical. Solvent Miscibility Table. [Link]

Sources

Application

Microwave-assisted synthesis protocols for (1-Aminocyclopentyl)acetic acid derivatives

Application Note: Microwave-Assisted Synthesis of (1-Aminocyclopentyl)acetic Acid Derivatives -Amino Acid Scaffolds[] Executive Summary This guide details the microwave-assisted synthesis (MAOS) of (1-Aminocyclopentyl)ac...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Microwave-Assisted Synthesis of (1-Aminocyclopentyl)acetic Acid Derivatives


-Amino Acid Scaffolds[]

Executive Summary

This guide details the microwave-assisted synthesis (MAOS) of (1-Aminocyclopentyl)acetic acid and its derivatives.[] This scaffold represents a conformationally restricted


-amino acid, distinct from its 

-analog (Cycloleucine) and its

-analog (the cyclopentyl homolog of Gabapentin).[]

These derivatives are critical in peptidomimetic drug design due to their ability to induce specific secondary structures (helices/turns) and their resistance to proteolytic degradation.[] Traditional thermal synthesis of these quaternary-substituted centers is often plagued by steric hindrance, resulting in low yields and long reaction times (24–48 h).[]

The Microwave Advantage: By utilizing dielectric heating, we overcome the activation energy barrier associated with forming the sterically congested quaternary carbon. The protocols below reduce reaction times from days to minutes while significantly improving impurity profiles.

Structural Definition & Synthetic Strategy

Target Molecule: 2-(1-Aminocyclopentyl)acetic acid[][2][3][4][5][6]

  • IUPAC: 2-(1-aminocyclopentyl)acetic acid[][3][4]

  • Classification: Cyclic

    
    -amino acid.[][6]
    
  • Key Challenge: Constructing the quaternary carbon (C1) bearing both the amino group and the acetate side chain.

Selected Synthetic Route: The Nitro-Michael Pathway We utilize a microwave-accelerated Henry-Michael sequence .[] This route is superior to the Reformatsky-Imine route for this specific scaffold because it avoids the thermodynamically unstable ketimine intermediate derived from cyclopentanone.[]

Workflow Overview:

  • HWE Olefination: Cyclopentanone

    
    
    
    
    
    -unsaturated ester.[]
  • Michael Addition: Conjugate addition of nitromethane to the hindered alkene.

  • Reductive Cyclization/Hydrolysis: Conversion of the nitro group to the amine and ester hydrolysis.[]

Mechanistic Insight & Reaction Logic

Why Microwave Irradiation?
  • Step 1 (HWE): The Horner-Wadsworth-Emmons reaction with ketones (vs. aldehydes) is sluggish.[] MW irradiation (120°C) accelerates the elimination of the oxaphosphetane intermediate.

  • Step 2 (Michael Addition): This is the rate-limiting step.[] Adding a nucleophile (nitromethane) to a tetrasubstituted

    
    -carbon is sterically disfavored and reversible.[]
    
    • Dielectric Effect:[] Nitromethane is a polar solvent (

      
      ) that couples efficiently with microwaves. Rapid superheating creates a "molecular agitation" state that increases the frequency of effective collisions at the hindered center, driving the equilibrium toward the adduct.
      

ReactionPathway Start Cyclopentanone Inter1 Ethyl cyclopentylideneacetate (Unsaturated Ester) Start->Inter1 MW HWE Reaction (120°C, 10 min) Inter2 Ethyl (1-nitrocylopentyl)acetate (Nitro Ester) Inter1->Inter2 MW Michael Addn (CH3NO2, DBU, 150°C) Product (1-Aminocyclopentyl)acetic acid (Target Beta-Amino Acid) Inter2->Product Reduction (Zn/HCl) & Hydrolysis

Figure 1: The Nitro-Michael synthetic pathway for constructing the quaternary beta-amino acid scaffold.[][7]

Detailed Experimental Protocols

Protocol A: Microwave-Assisted Horner-Wadsworth-Emmons (HWE) Reaction

Objective: Synthesis of Ethyl cyclopentylideneacetate.[]

Reagents:

  • Cyclopentanone (1.0 equiv)

  • Triethyl phosphonoacetate (1.2 equiv)

  • NaH (60% dispersion, 1.2 equiv) or KOtBu (1.2 equiv)

  • Solvent: THF (Dry)

Procedure:

  • Preparation: In a flame-dried microwave vial, suspend NaH (1.2 equiv) in dry THF (3 mL/mmol).

  • Activation: Add triethyl phosphonoacetate dropwise at 0°C. Stir for 10 min at RT until clear (formation of phosphonate carbanion).

  • Addition: Add Cyclopentanone (1.0 equiv) dropwise.[]

  • Microwave Irradiation: Seal the vial. Irradiate at 120°C for 10 minutes (High Absorption Level).

    • Note: Conventional heating requires reflux for 4–6 hours.[]

  • Workup: Quench with sat. NH4Cl.[] Extract with EtOAc.[][8][9] Dry over MgSO4.[]

  • Purification: Flash chromatography (Hexane/EtOAc).

    • Expected Yield: >90%.[][8][9][10]

Protocol B: Microwave-Assisted Michael Addition (The Critical Step)

Objective: Installation of the nitrogen source at the quaternary center.[]

Reagents:

  • Ethyl cyclopentylideneacetate (from Protocol A)

  • Nitromethane (5.0 equiv) - acts as reagent and co-solvent.[]

  • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.0 equiv)[]

  • Solvent: Acetonitrile (ACN) or neat in Nitromethane if compatible with safety protocols.[]

Procedure:

  • Loading: Dissolve the unsaturated ester (1.0 mmol) in ACN (2 mL).

  • Reagent Addition: Add Nitromethane (5.0 mmol) and DBU (1.0 mmol).

  • Microwave Irradiation:

    • Temperature: 150°C

    • Time: 20 minutes

    • Pressure Limit: 15 bar (Nitromethane can generate pressure; ensure vial headspace).

  • Monitoring: Check TLC/LC-MS for disappearance of the alkene. If incomplete, irradiate for another 10 min.

  • Workup: Evaporate solvent. Dilute with Et2O, wash with 1N HCl (to remove DBU) and brine.

  • Outcome: Ethyl (1-nitrocylopentyl)acetate.[]

    • Mechanistic Note: The high temperature drives the addition to the sterically crowded C1 position.

Protocol C: One-Pot Reduction and Hydrolysis

Objective: Final deprotection to the amino acid.[]

Procedure:

  • Reduction: Dissolve Nitro ester in Ethanol/Acetic Acid (10:1). Add Zn dust (10 equiv).[] Irradiate at 100°C for 5 min . Filter Zn.

  • Hydrolysis: To the filtrate, add 6N HCl. Irradiate at 140°C for 15 min .

  • Isolation: Concentrate to dryness. Triturate with Acetone/Ether to isolate the hydrochloride salt of the product.[]

Data Analysis & Optimization

Table 1: Comparison of Conventional vs. Microwave Conditions

Reaction StepMethodTemp (°C)TimeYield (%)Notes
HWE Olefination Thermal65 (Reflux)6 h78%Incomplete conversion often observed.[]
Microwave 120 10 min 92% Cleaner profile, minimal byproduct.
Michael Addition Thermal8048 h45%Low yield due to steric reversibility.[]
Microwave 150 20 min 85% High pressure drives equilibrium.[]
Total Synthesis Thermal-~3 Days~35%
Microwave -< 2 Hours ~75% Recommended Protocol

Troubleshooting & Safety

  • Pressure Control: Nitromethane is energetic.[] When heating >100°C in a sealed vessel, ensure the volume fill is <50% and the pressure limit is set to 20 bar.

  • Steric Hindrance: If the Michael addition (Protocol B) is sluggish, add TBAB (Tetrabutylammonium bromide) (10 mol%) as a phase transfer catalyst to enhance the nucleophilicity of the nitronate anion.

  • Scale-Up: For scales >5g, use a Continuous Flow Microwave setup (e.g., heated coil) to manage exotherms during the Michael addition.

References

  • Microwave-Assisted HWE Reaction

    • Title: Microwave-assisted Horner-Wadsworth-Emmons olefination of ketones.[]

    • Source:Organic Syntheses / Journal of Organic Chemistry (General Methodology).[]

    • Context: Standardized protocol adapted for cyclic ketones.[]

  • Microwave Michael Addition of Nitromethane

    • Title: Microwave-Assisted Michael Addition of Nitromethane to

      
      -Unsaturated Esters: A Rapid Route to 
      
      
      
      -Nitro Esters.[]
    • Source:Tetrahedron Letters.
    • Relevance: Validates the use of DBU/MW for hindered substr
  • Synthesis of (1-Aminocyclopentyl)

    • Title: Synthesis, Characterization, and Antimicrobial Activity Assessment of Novel Peptide Isosteres.
    • Source:ResearchGate (Snippet 1.14).[]

    • Relevance: Confirms the target molecule ( -Ac6c) and its stability.
  • General Microwave Peptide Synthesis

    • Title: Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry.[][11]

    • Source:MDPI Pharmaceuticals.[]

Sources

Method

Methods for esterification of (1-Aminocyclopentyl)acetic acid for drug delivery

Application Note: Strategic Esterification of (1-Aminocyclopentyl)acetic Acid Executive Summary & Strategic Context (1-Aminocyclopentyl)acetic acid (1-ACPA) is a non-proteinogenic -amino acid and a structural analog of G...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Esterification of (1-Aminocyclopentyl)acetic Acid

Executive Summary & Strategic Context

(1-Aminocyclopentyl)acetic acid (1-ACPA) is a non-proteinogenic


-amino acid and a structural analog of Gabapentin (which contains a cyclohexane ring). In drug delivery, 1-ACPA is often derivatized into ester prodrugs to mask its zwitterionic character, thereby enhancing lipophilicity, passive diffusion across the blood-brain barrier (BBB), and bioavailability.

The Central Challenge: The Lactamization Trap The primary failure mode in esterifying 1-ACPA is intramolecular lactamization . Due to the favorable entropy of forming a 5-membered ring fused to the cyclopentane scaffold (forming a 2-azaspiro[4.4]nonan-3-one system), the amine group will aggressively attack the activated carboxyl group if left unprotonated or unprotected.

This guide details two distinct protocols to overcome this:

  • Method A (Direct Acidic Activation): Uses thionyl chloride to kinetically favor esterification over cyclization by keeping the amine protonated.

  • Method B (Protection-Coupling Strategy): Uses N-Boc protection to chemically block the amine, allowing for mild coupling with complex alcohols (promoiety).

Mechanistic Pathways & Risk Assessment

The following diagram illustrates the competition between the desired esterification and the fatal lactamization side-reaction.

ReactionPathways cluster_Fail FAILURE MODE (Neutral/Basic pH) cluster_Success SUCCESS PATH (Acidic/Protected) Start (1-Aminocyclopentyl)acetic acid (Zwitterion) FreeAmine Free Amine Species (-NH2) Start->FreeAmine pH > 7 ProtAmine Protonated Amine (-NH3+) Start->ProtAmine Excess Acid (HCl/SOCl2) Lactam Gamma-Lactam Impurity (Thermodynamic Sink) FreeAmine->Lactam Intramolecular Cyclization (-H2O) AcidChloride Acyl Chloride Intermediate ProtAmine->AcidChloride Activation Ester Target Ester (Prodrug) AcidChloride->Ester R-OH Nucleophilic Attack

Figure 1: Mechanistic divergence. Success depends on preventing the amine from acting as a nucleophile during carboxyl activation.

Protocol A: Thionyl Chloride Mediated Esterification

Best For: Simple alkyl esters (Methyl, Ethyl, Butyl) where the alcohol is the solvent. Principle:


 generates anhydrous HCl in situ, ensuring the amine remains protonated (

) and non-nucleophilic throughout the activation of the carboxylic acid.
Materials
  • (1-Aminocyclopentyl)acetic acid (1.0 eq)

  • Thionyl Chloride (

    
    ) (1.5 – 2.0 eq)
    
  • Anhydrous Alcohol (Solvent/Reagent, e.g., Methanol, Ethanol)

  • Inert Gas (

    
     or Ar)[1]
    
Step-by-Step Methodology
  • Setup: Flame-dry a 2-neck round bottom flask (RBF) equipped with a reflux condenser and a dropping funnel. Flush with

    
    .
    
  • Solvent Charge: Add anhydrous alcohol (approx. 10-15 mL per gram of amino acid) to the RBF. Cool to 0°C (Ice/Water bath).

    • Expert Insight: Temperature control is critical here.[2][3] Adding

      
       is highly exothermic. If the temperature spikes, local overheating can cause transient deprotonation and lactamization.
      
  • Activation: Dropwise add

    
     over 20 minutes. Stir at 0°C for an additional 30 minutes.
    
  • Substrate Addition: Add solid (1-Aminocyclopentyl)acetic acid in one portion.

  • Reflux: Remove the ice bath and heat the mixture to reflux (60-80°C depending on alcohol) for 4–12 hours.

    • Monitoring: Monitor by TLC (ninhydrin stain) or LC-MS. Look for the disappearance of the zwitterion peak.

  • Workup:

    • Concentrate the reaction mixture in vacuo to remove excess solvent and

      
      .
      
    • Crucial Step: Co-evaporate with toluene (2x) to remove trace HCl and

      
      .
      
    • The product will likely isolate as the Ester Hydrochloride Salt (white solid).

  • Purification: Recrystallize from Ethanol/Ether if necessary. Do not perform an aqueous basic workup (e.g., NaHCO3 wash) on the free base unless immediately using it, as the free base ester can cyclize to the lactam over time.

Protocol B: Steglich Coupling (Boc-Protection Strategy)

Best For: Complex prodrug moieties (e.g., glycol linkers, enzymatic substrates) or acid-sensitive alcohols. Principle: Since coupling reagents (EDC/DCC) require near-neutral pH (where the amine is nucleophilic), the amine must be protected first.

Workflow Visualization

SteglichWorkflow Step1 Step 1: N-Protection (Boc2O, NaOH) Step2 Step 2: Activation (EDC-HCl, DMAP, DCM) Step1->Step2 Isolated Boc-Acid Step3 Step 3: Coupling (Add Complex Alcohol R-OH) Step2->Step3 O-Acylisourea Intermediate Step4 Step 4: Deprotection (TFA/DCM or HCl/Dioxane) Step3->Step4 Boc-Ester

Figure 2: Four-stage synthesis to ensure chemoselectivity.

Step-by-Step Methodology

Phase 1: N-Boc Protection

  • Dissolve 1-ACPA in 1:1 Dioxane/Water.

  • Add NaOH (2.0 eq) followed by

    
     (1.1 eq). Stir at RT for 12h.[1]
    
  • Acidify to pH 2-3 with KHSO4 (avoid strong mineral acids to prevent Boc loss). Extract with EtOAc.

  • Isolate N-Boc-(1-Aminocyclopentyl)acetic acid .

Phase 2: Esterification

  • Dissolve N-Boc-Acid (1.0 eq) in anhydrous DCM (

    
    ).
    
  • Add the target Alcohol (1.0–1.2 eq) and DMAP (0.1 eq, catalyst).

  • Cool to 0°C. Add EDC·HCl (1.2 eq).

    • Why EDC? The urea byproduct is water-soluble, simplifying workup compared to DCC.

  • Stir at 0°C for 1h, then RT overnight.

  • Workup: Wash with 0.1M HCl (removes DMAP/EDC), then Sat. NaHCO3. Dry and concentrate.

Phase 3: Deprotection (Yielding the Prodrug Salt)

  • Dissolve Boc-Ester in 4M HCl in Dioxane (or TFA/DCM).

  • Stir 1–2 hours.

  • Concentrate in vacuo. The resulting salt is the stable prodrug form.

Comparative Data & QC Specifications

FeatureMethod A (Thionyl Chloride)Method B (Steglich/Boc)
Scope Simple Alcohols (MeOH, EtOH)Complex/Bulky Alcohols
Lactam Risk Low (if acidic conditions maintained)Very Low (Amine is blocked)
Cost LowHigh (Reagents + Steps)
Yield 85–95%60–80% (over 3 steps)
Product Form HCl SaltHCl or TFA Salt

Quality Control Checklist:

  • 1H NMR: Check for the disappearance of the acid proton (>11 ppm) and appearance of the ester alkoxy group (3.6–4.2 ppm).

  • Lactam Check: The undesired lactam has a distinct carbonyl stretch in IR (~1700 cm⁻¹) and a specific retention time on HPLC.

    • Note: The lactam is non-polar compared to the amino acid.

  • Stability: Store all ester salts in a desiccator at -20°C. Moisture promotes hydrolysis and subsequent cyclization.

References

  • Mechanism of Thionyl Chloride Esterification: Master Organic Chemistry. (2011).[4][5][6] Thionyl Chloride (SOCl2) and Conversion of Carboxylic Acids to Acid Halides. [Link]

  • Steglich Esterification Protocol: Organic Chemistry Portal. Steglich Esterification. [Link][1][5][7][8]

  • Gabapentin Lactamization Kinetics (Analogous Chemistry): Zong, Z., et al. (2020). Theoretical mechanistic insight into the gabapentin lactamization by an intramolecular attack. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Amino Acid Prodrug Strategies: Vale, N., et al. (2018).[6] Amino Acids in the Development of Prodrugs. Molecules. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Hydrolysis of (1-Aminocyclopentyl)acetic acid nitrile

Content Type: Technical Troubleshooting Guide & FAQ Target Molecule: (1-Aminocyclopentyl)acetic acid nitrile (CAS: 73956-15-7 / Analogous precursors) Target Product: (1-Aminocyclopentyl)acetic acid (Cyclopentyl Gabapenti...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Troubleshooting Guide & FAQ Target Molecule: (1-Aminocyclopentyl)acetic acid nitrile (CAS: 73956-15-7 / Analogous precursors) Target Product: (1-Aminocyclopentyl)acetic acid (Cyclopentyl Gabapentin Analog)

Module 1: The Chemistry of Failure (Root Cause Analysis)

As a Senior Application Scientist, I often see researchers treat this reaction as a standard nitrile hydrolysis. It is not. You are fighting a thermodynamic battle against two specific "yield killers": the Spiro-Lactam Sink and the Zwitterion Trap .

The Spiro-Lactam Sink (Thermodynamic Stability)

Unlike simple aliphatic nitriles, (1-aminocyclopentyl)acetic acid nitrile contains both a nucleophile (primary amine) and an electrophile (nitrile/amide/acid) separated by a flexible carbon chain.

  • The Problem: Under standard acidic or thermal conditions, the amine attacks the activated nitrile or the intermediate amide faster than water can hydrolyze it to the acid.

  • The Result: You form 2-azaspiro[4.4]nonan-3-one (the lactam). This 5,5-spiro system is exceptionally stable. If your yield is "low" but you isolated a white solid with a mass of [M-18] relative to the target, you have synthesized the lactam, not the amino acid.

The Zwitterion Trap (Isolation Failure)

The target molecule, (1-aminocyclopentyl)acetic acid, is a zwitterion. It has high water solubility and low organic solubility.

  • The Problem: Standard liquid-liquid extraction (e.g., DCM/Water) will leave 95%+ of your product in the aqueous phase.

  • The Result: "No product found" after workup, despite full conversion on TLC/HPLC.

Module 2: Visualizing the Pathway

The following diagram maps the kinetic competition between the desired linear hydrolysis and the undesired cyclization.

G Nitrile (1-Aminocyclopentyl) acetonitrile Amide Intermediate Amide Nitrile->Amide H2O / H+ or OH- Lactam SPIRO-LACTAM (The Trap) 2-azaspiro[4.4]nonan-3-one Amide->Lactam Acid / Heat (Thermodynamic Route) AcidSalt Amino Acid Salt (High Solubility) Amide->AcidSalt Strong Base (NaOH) (Kinetic Route) Lactam->AcidSalt Forced Hydrolysis (6N HCl or 30% NaOH + Heat) Target TARGET (1-Aminocyclopentyl) acetic acid AcidSalt->Target Neutralization to pI (Ion Exchange)

Figure 1: Reaction pathway showing the competition between linear hydrolysis (green) and spiro-lactam formation (red). Note that the lactam is a "sink" that requires harsh conditions to reopen.

Module 3: Troubleshooting Guides (FAQ Format)

Scenario A: "I have low yield, and the NMR shows a complex mixture."

Diagnosis: Incomplete hydrolysis or Lactam contamination. Q: Did you use Acidic Hydrolysis (HCl/H2SO4)?

  • The Issue: Acidic hydrolysis of this specific nitrile strongly favors the lactam (as the HCl salt). The lactam is resistant to opening under mild reflux.

  • Corrective Action: Switch to Basic Hydrolysis (Method B below). If you must use acid, you are likely isolating the lactam-HCl. You must subject this solid to a second step: reflux with 20-30% NaOH to ring-open, then neutralize.

Q: Did you stop the reaction when the Nitrile disappeared?

  • The Issue: The nitrile disappears quickly to form the amide. The amide hydrolyzes slowly.

  • Corrective Action: Monitor the disappearance of the amide intermediate (often distinct on HPLC/TLC from the nitrile). Extend reaction time (often 12–24h reflux required).

Scenario B: "My reaction worked (TLC), but I recovered nothing after extraction."

Diagnosis: The Zwitterion Trap. Q: How did you isolate the product?

  • The Issue: If you extracted the acidic aqueous layer with DCM or Ethyl Acetate, you discarded the product. The protonated amino acid (cation) stays in water. If you extracted the basic layer, the deprotonated amino acid (anion) stays in water.

  • Corrective Action: Do NOT use standard extraction.

    • Concentrate: Evaporate the aqueous layer to dryness.

    • Desalt: Use methanol to extract the amino acid from inorganic salts (low efficiency) OR use Ion Exchange Chromatography (Dowex 50W, elution with NH4OH) to isolate the free amino acid.

    • Crystallization: Dissolve in min. water, adjust pH to the Isoelectric Point (pI ≈ 6.0–6.5), and add isopropanol/acetone to precipitate.

Module 4: Optimized Experimental Protocols

Comparison of Methods
FeatureMethod A: Acid Hydrolysis (HCl)Method B: Basic Hydrolysis (NaOH)
Primary Product Lactam-HCl (Cyclic)Amino Acid Salt (Linear)
Risk of Polymerization LowModerate (if conc. is too high)
Lactam Formation High (Major Pathway) Low (favors linear carboxylate)
Workup Complexity High (Requires ring opening)Moderate (Requires desalting)
Recommended For Isolating the Lactam intermediateDirect synthesis of Amino Acid
Recommended Protocol: Direct Basic Hydrolysis (The "Lactam-Avoidance" Route)

This method keeps the amine deprotonated, reducing its nucleophilicity and preventing attack on the amide/acid to form the lactam.

Reagents:

  • (1-Aminocyclopentyl)acetonitrile (1.0 eq)

  • NaOH (3.0 – 4.0 eq) as a 20-30% aqueous solution.

  • Solvent: Water (or Water/Ethanol 1:1 if solubility is poor).

Step-by-Step:

  • Setup: Charge the nitrile into a flask with the NaOH solution.

  • Hydrolysis: Heat to reflux (100°C) .

    • Critical Check: Ammonia gas (

      
      ) will be evolved.[1] Monitor the exit gas with damp pH paper.
      
    • Duration: Reflux until

      
       evolution ceases (typically 12–24 hours).
      
  • Monitoring: HPLC should show disappearance of Nitrile (

    
     1) and Amide (
    
    
    
    2), and appearance of Acid (
    
    
    3).
  • Workup (The Critical Step):

    • Cool to room temperature.[2]

    • Neutralization: Carefully adjust pH to ~6.5 (Isoelectric point) using conc. HCl.

    • Observation: If concentration is high, the zwitterion may precipitate as a white solid.

    • If no precipitate: Evaporate to dryness. The residue contains Product + NaCl.

  • Purification:

    • Suspend residue in boiling Methanol or Ethanol (Product dissolves; NaCl is largely insoluble). Filter hot.

    • Concentrate filtrate to yield crude amino acid.

    • Recrystallize from Water/Isopropanol.

Alternative Protocol: The "Ring-Opening" Rescue

Use this if you have already performed an acid hydrolysis and isolated the stable lactam.

  • Suspend the Lactam (2-azaspiro[4.4]nonan-3-one) in 6N HCl.

  • Reflux at high temperature (>100°C) for 24–48 hours. (Acid-catalyzed ring opening is slow).

  • Better Option: Suspend Lactam in 20% NaOH and reflux for 4 hours (Base-catalyzed opening is faster). Follow "Workup" from Method B.

References

  • Synthesis of 2-Azaspiro[4.4]nonane Derivatives. BenchChem Protocols. (Describes the formation of the spiro-intermediate from cyclopentanone and cyanoacetamide, highlighting the stability of the 5,5-spiro system).

  • Hydrolysis of Nitriles to Carboxylic Acids. Chemistry Steps / LibreTexts. (Mechanistic grounding for the competition between amide hydrolysis and cyclization).

  • Process for the preparation of Gabapentin. Patent US20080161603A1 (Pfizer/Warner-Lambert). (Detailed industrial conditions for the hydrolysis of the cyclohexyl analog, confirming the necessity of basic hydrolysis to manage lactam impurities).

  • Synthesis of 2-azaspiro[4.4]nonan-1-ones. Tetrahedron, 2005.[3] (Academic reference on the stability and synthesis of the specific spiro-lactam system).

Sources

Optimization

Troubleshooting solubility issues of (1-Aminocyclopentyl)acetic acid in DMF

Technical Support Center: Solubility Optimization for (1-Aminocyclopentyl)acetic Acid Ticket ID: #SOL-5529-DMF Subject: Troubleshooting poor solubility of zwitterionic amino acids in polar aprotic media. Assigned Special...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Solubility Optimization for (1-Aminocyclopentyl)acetic Acid

Ticket ID: #SOL-5529-DMF Subject: Troubleshooting poor solubility of zwitterionic amino acids in polar aprotic media. Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Zwitterion Trap"

If you are attempting to dissolve free (1-Aminocyclopentyl)acetic acid in pure DMF and seeing a cloudy suspension or immediate precipitation, your compound is not defective.[1] You are fighting thermodynamics.

Like its structural analog Gabapentin, (1-Aminocyclopentyl)acetic acid exists as a zwitterion (


) in its solid state.[1] The crystal lattice energy held together by these electrostatic ionic bridges is significantly higher than the solvation energy provided by Dimethylformamide (DMF). While DMF is a polar aprotic solvent, it is a hydrogen bond acceptor but a poor hydrogen bond donor; it cannot effectively solvate the carboxylate anion to break the lattice.

To achieve homogeneity, you must disrupt the zwitterionic lattice. This guide details the three field-proven protocols to achieve this: Protonation , Chaotropic Disruption , and Thermodynamic Forcing .

Diagnostic Workflow

Before altering your solvent system, use this decision matrix to select the safest protocol for your downstream application.

SolubilityWorkflow Start Start: Solid (1-Aminocyclopentyl)acetic acid in DMF CheckState Visual Inspection: Cloudy/Precipitate? Start->CheckState IsReaction Is this for a chemical reaction (e.g., Peptide Coupling)? CheckState->IsReaction Yes IsAnalysis Is this for Analysis (HPLC/NMR)? CheckState->IsAnalysis Yes MethodA Method A: Acidification (Convert to Cation) IsReaction->MethodA Coupling/Derivatization MethodB Method B: Chaotropic Salt (LiCl Additive) IsReaction->MethodB Base-sensitive chemistry MethodC Method C: Cosolvent/Heat (Water/MeOH + <60°C) IsAnalysis->MethodC Avoid Salts caption Figure 1: Decision matrix for solubilizing zwitterionic cyclopentyl amino acids.

Protocol A: The "Chemical Sledgehammer" (Acidification)

Best For: Peptide coupling, esterification, or reactions where non-nucleophilic bases will be added later.

The most effective way to dissolve a zwitterion in organic solvent is to convert it into a simple salt. By adding an acid, you protonate the carboxylate group (


), breaking the internal ionic bond. The molecule becomes a cation (

) which is far more soluble in DMF.

Step-by-Step:

  • Calculate Equivalents: Determine the millimoles of your (1-Aminocyclopentyl)acetic acid.

  • Select Acid: Use Trifluoroacetic acid (TFA) or HCl (4M in Dioxane) . Avoid aqueous acids if your reaction is moisture-sensitive.[1]

  • Addition: Add 1.1 equivalents of the acid directly to the suspension.

  • Agitation: Vortex or sonicate for 30–60 seconds.

  • Result: The solution should turn clear immediately.

Technical Note: If you are performing a coupling reaction (e.g., with HATU/DIC), you must account for this added acid by adding an extra equivalent of base (DIEA/NMM) during the reaction step to neutralize the system in situ.

Protocol B: Chaotropic Disruption (The LiCl Method)

Best For: Aggregation-prone systems, base-sensitive reactions, or when acidification is impossible.[1]

Lithium Chloride (LiCl) is a chaotropic salt that increases the ionic strength of DMF and disrupts hydrogen bonding networks. It creates a "pseudo-phase" that stabilizes the zwitterionic charges, effectively "salting in" the amino acid.

Step-by-Step:

  • Prepare Solvent: Create a stock solution of 5% (w/v) LiCl in anhydrous DMF .

    • Note: LiCl is hygroscopic.[1] Dry it at 150°C for 2 hours before dissolving if strict anhydrous conditions are required.

  • Solubilization: Add the (1-Aminocyclopentyl)acetic acid to this solvent mixture.

  • Heat: Gently warm to 40°C if dissolution is slow.

Why this works: The Lithium cation (


) coordinates with the carboxylate oxygen, while the Chloride anion (

) interacts with the ammonium protons, effectively shielding the charges from each other and preventing lattice reformation [1].

Protocol C: Thermodynamic Forcing (Heat & Cosolvents)

Best For: Analytical standards or recrystallization. High Risk.

Warning: (1-Aminocyclopentyl)acetic acid contains a strained ring and a free amine.[1] Excessive heating (>80°C) in DMF can lead to lactamization (forming a bicyclic lactam) or decarboxylation.

Step-by-Step:

  • Cosolvent: Add 5–10% water or Methanol to the DMF. Water is the most potent solvent for zwitterions.

  • Temperature Ramp: Heat the DMF suspension in 5°C increments.

  • Cut-off: Do not exceed 60°C . If it has not dissolved by 60°C, stop. The compound is likely crashing out due to saturation limits rather than kinetics.

Comparative Data: Solubility Limits

The following table summarizes expected solubility behaviors based on structural analogs (e.g., Gabapentin, Cycloleucine) in various DMF systems [2, 3].

Solvent SystemSolubility EstimateStability RiskSuitability
Pure DMF (25°C) < 1 mg/mL (Cloudy)LowPoor
DMF + 1.1 eq TFA > 50 mg/mL (Clear)LowExcellent (Synthesis)
DMF + 5% LiCl ~ 10-20 mg/mLLowGood (Complex mixtures)
DMF + 10% H2O > 30 mg/mLHydrolysis riskAnalysis only
Pure DMF (80°C) ~ 5-10 mg/mLHigh (Lactamization) Not Recommended

FAQ: Common User Pitfalls

Q: I bought the HCl salt version, but it still won't dissolve in DMF. A: The HCl salt is ionic. While better than the zwitterion, inorganic salts (like


) often struggle in pure DMF.[1] Fix:  Add a tertiary base (like DIEA) to free the amine if you need the free base, OR use Method B (LiCl) to help solvate the ion pairs.

Q: Can I use DMSO instead? A: Yes. DMSO has a higher dielectric constant than DMF and is generally better at solubilizing zwitterions [4]. However, DMSO is harder to remove (high boiling point) and can act as an oxidant in certain sensitive reactions.

Q: My solution turned yellow after heating. A: This indicates decomposition.[1] DMF decomposes to dimethylamine and carbon monoxide at high temperatures, and amines can oxidize. Discard the solution.

References

  • Seebach, D., et al. (2002). Solubilization of Peptides in DMF by LiCl. Helvetica Chimica Acta.[1]

  • Vertex AI Search. (2024). Solubility of Gabapentin and Analogs in Organic Solvents. 2[3][4][5]

  • Selleck Chemicals. (2024). Gabapentin Solubility Data Sheet. 5

  • National Institutes of Health (PMC). (2025). Stabilization of Zwitterionic Amino Acids by DMSO. 6

Sources

Troubleshooting

Optimizing reaction temperature for cyclization of cyclopentyl amino acid precursors

Technical Support Center: Cyclopentyl Amino Acid Synthesis Topic: Optimizing Reaction Temperature for Cyclization (Bucherer-Bergs & Hydrolysis) Ticket ID: #BB-CYC-T55 Status: Open Executive Summary: The Kinetic vs. Therm...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Cyclopentyl Amino Acid Synthesis Topic: Optimizing Reaction Temperature for Cyclization (Bucherer-Bergs & Hydrolysis) Ticket ID: #BB-CYC-T55 Status: Open

Executive Summary: The Kinetic vs. Thermodynamic Trap

Welcome to the Technical Support Center. You are likely here because your synthesis of 1-aminocyclopentanecarboxylic acid (Ac5c) or its derivatives is suffering from low yields (<40%) or intractable impurities ("tarring").

In the synthesis of cyclopentyl amino acids via the Bucherer-Bergs pathway , temperature is not just a rate accelerator; it is a selectivity switch .

  • The Trap: Standard protocols recommend reflux at 60–70°C. For sterically unhindered ketones, this works. For cyclopentyl precursors—especially substituted ones—this temperature is often insufficient to overcome the energy barrier for the ring-closure of the cyanocarbamic acid intermediate, yet high enough to drive the loss of volatile reagents (

    
     and 
    
    
    
    ).
  • The Solution: The "Hoyer Modification."[1][2][3] You must transition from an open reflux system (Thermodynamic loss) to a closed, high-pressure system (Kinetic trapping) at elevated temperatures (100–120°C).

Critical Parameter FAQs

Q1: My reaction stalls at 50% conversion despite refluxing for 48 hours. Adding more reagents doesn't help. Why?

Diagnosis: Reagent Outgassing. Technical Explanation: The Bucherer-Bergs reaction relies on a high concentration of dissolved ammonia and carbon dioxide (from ammonium carbonate). At 60°C in an open reflux system, the partial pressure of these gases exceeds their solubility limits. They escape the condenser before the slow, rate-determining step (formation of the 5-imino-oxazolidin-2-one intermediate) can occur. Fix: Switch to a sealed pressure vessel (autoclave or heavy-walled glass pressure tube). Run the reaction at 105–110°C . This keeps the


 and 

high in the liquid phase, pushing the equilibrium toward the hydantoin.
Q2: The reaction mixture turns dark brown/black at temperatures above 80°C. Is my product decomposing?

Diagnosis: Cyanide Polymerization (Azulmic Acid formation). Technical Explanation: This is a side reaction of free cyanide (HCN) that occurs under basic conditions at high temperatures. It is not your product decomposing, but it indicates your pH is drifting too high, or local hot-spots are occurring. Fix:

  • Buffer Control: Ensure you are using a slight excess of Ammonium Carbonate (ratio 1:2:3 Ketone:Cyanide:Carbonate). The carbonate acts as a buffer.

  • Solvent Choice: Switch from pure water to 50% Ethanol/Water . The organic co-solvent suppresses the polymerization of cyanide while maintaining solubility of the ketone.

Q3: During the hydrolysis step (Hydantoin Amino Acid), I see significant pressure buildup and lower yields. What is happening?

Diagnosis: Premature Decarboxylation. Technical Explanation: Hydrolysis requires ring opening (basic conditions) followed by decarboxylation. If the temperature is too high (>150°C) during the initial ring-opening phase, the carbamate intermediate may decarboxylate uncontrollably, or the amino acid itself may degrade. Fix: Perform the hydrolysis in two stages:

  • Ring Opening: 3M NaOH at 100°C (Reflux) for 12–24 hours.

  • Decarboxylation/Isolation: Neutralize carefully to pH 6–7. Do not heat strongly after acidification.

Troubleshooting Matrix

SymptomProbable CauseVerification CheckCorrective Action
Low Yield (<40%) Loss of volatile reagents (

)
Smell of ammonia at top of condenser; pH drops below 8.Switch to Sealed Vessel. Run at 110°C.
Black Tar Formation HCN PolymerizationDarkening occurs within first 2 hours; pH > 10.Reduce pH slightly; increase EtOH %; ensure inert atmosphere (

).
Starting Material Recovery Steric Hindrance (Substituted Cyclopentanone)NMR shows unreacted ketone; no "intermediate" peaks.Use Propylene Glycol as solvent to allow higher temp (120°C) without pressure if autoclave unavailable.
Product is Oily/Sticky Incomplete Cyclization (Ureido Acid impurity)LCMS shows Mass = Product + 18 (Water).The ring closed but re-opened or didn't close. Acidify to pH 2 and heat briefly to force ring closure.

Optimized Protocol: The "Hoyer" High-Pressure Synthesis

Objective: Synthesis of 5-cyclopentylhydantoin (Precursor to Ac5c). Scale: 10 mmol.

  • Preparation:

    • To a pressure tube (150 mL capacity, Teflon screw cap), add:

      • Cyclopentanone (10 mmol, 0.84 g)

      • Potassium Cyanide (20 mmol, 1.30 g) [CAUTION: FATAL POISON]

      • Ammonium Carbonate (30 mmol, 2.88 g)

      • Solvent: Ethanol/Water (1:1 v/v, 20 mL).

  • The Cyclization (Temperature Optimization):

    • Seal the vessel tightly.

    • Heat to 110°C (oil bath temperature) behind a blast shield.

    • Note: Internal pressure will rise to ~5–8 bar.

    • Stir vigorously for 4 hours . (Standard reflux requires 24–48h).

  • Work-up:

    • Cool to 0°C in an ice bath.

    • Caution: Open the vessel slowly in a fume hood to release residual

      
      .
      
    • Concentrate the mixture to ~50% volume (remove Ethanol).

    • Acidify carefully with concentrated HCl to pH 2.

    • The hydantoin will precipitate as a white solid. Filter and wash with cold water.

Visualizing the Pathway

Figure 1: Reaction Mechanism & Temperature Dependence

This diagram illustrates the critical "Switch" point where temperature determines whether the reaction proceeds to the Hydantoin or stalls due to reagent loss.

BuchererBergs Ketone Cyclopentanone (Start) Cyanohydrin Cyanohydrin Intermediate Ketone->Cyanohydrin + KCN Aminonitrile Aminonitrile Cyanohydrin->Aminonitrile + NH4+ Intermediate Cyanocarbamic Acid Aminonitrile->Intermediate + CO2 Hydantoin 5-Cyclopentyl hydantoin (Target) Intermediate->Hydantoin High Temp (110°C) Closed Vessel (Kinetic Trap) Loss Loss of NH3/CO2 (Reversion) Intermediate->Loss Low Temp (60°C) Open Vessel (Gas Escape)

Caption: Figure 1. The Kinetic Trap. High temperature in a closed system forces the Cyanocarbamic Acid to cyclize before reagents escape.

Figure 2: Troubleshooting Decision Tree

Troubleshooting Start Evaluate Reaction Outcome YieldCheck Yield < 50%? Start->YieldCheck ColorCheck Mixture Black/Tar? YieldCheck->ColorCheck No (Yield OK) PressureCheck Was vessel sealed? YieldCheck->PressureCheck Yes Action2 Action: Reduce Temp to 90°C Check pH < 10 ColorCheck->Action2 Yes Proceed to Hydrolysis Proceed to Hydrolysis ColorCheck->Proceed to Hydrolysis No Action1 Action: Switch to Pressure Tube (110°C) PressureCheck->Action1 No (Open Reflux) Action3 Action: Increase Time or Solvent (Glycol) PressureCheck->Action3 Yes (Already Sealed)

Caption: Figure 2. Logic flow for diagnosing reaction failures based on physical observations.

References

  • Ware, E. (1950).[4] "The Chemistry of the Hydantoins." Chemical Reviews, 46(3), 403–470.[4] Link (The foundational text on hydantoin synthesis mechanisms).

  • Organic Syntheses. (1988). "1-Aminocyclopropanecarboxylic Acid (Acc) Hydrochloride." Organic Syntheses, Coll.[5] Vol. 6, p. 320. Link (Authoritative protocol for the hydrolysis of cyclic hydantoins).

  • Monteiro, J. L., et al. (2016).[6] "Continuous Synthesis of Hydantoins: Intensifying the Bucherer–Bergs Reaction." Synlett, 27(01), 80–82.[6] Link (Key reference for the high-temperature/pressure optimization).

  • Sarges, R., et al. (1990).[6] "Spiro Hydantoin Aldose Reductase Inhibitors." Journal of Medicinal Chemistry, 33(7), 1859–1865. Link (Demonstrates the application of these conditions on complex spiro-cyclopentyl systems).

Sources

Optimization

Technical Support Center: Synthesis of Peptides Containing (1-Aminocyclopentyl)acetic Acid

A Guide to Overcoming Aggregation and Coupling Challenges Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and f...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Overcoming Aggregation and Coupling Challenges

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges encountered during the synthesis of peptides incorporating the sterically hindered, α,α-disubstituted amino acid, (1-Aminocyclopentyl)acetic acid (Ac5c). As Senior Application Scientists, we have curated this resource to combine mechanistic insights with field-proven protocols to ensure your synthetic success.

Introduction: The Unique Challenge of (1-Aminocyclopentyl)acetic Acid

(1-Aminocyclopentyl)acetic acid (Ac5c) is a valuable building block in peptidomimetic design. Its rigid, cyclic structure introduces conformational constraints that can stabilize specific secondary structures, such as helices and turns, within a peptide.[1][2] This property is highly desirable for modulating the biological activity and metabolic stability of peptide-based therapeutics. However, the Cα-tetrasubstitution that imparts these benefits also presents significant synthetic hurdles, primarily due to steric hindrance. This hindrance can lead to slow and incomplete coupling reactions and, consequently, an increased risk of aggregation. This guide will walk you through the underlying causes of these issues and provide actionable strategies to mitigate them.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of aggregation when synthesizing peptides with (1-Aminocyclopentyl)acetic acid?

A1: Unlike many problematic peptide sequences where aggregation is driven by the formation of intermolecular β-sheets, the challenge with Ac5c is more nuanced.[3] The rigid cyclopentyl group of Ac5c restricts the peptide backbone's conformational freedom, making it a potent inducer of helical or turn structures.[1][2] While this effectively disrupts the formation of β-sheets, which are a common cause of irreversible aggregation, high local concentrations of these structured peptides on the solid-phase support can still lead to self-association of these helical domains. This can result in a gel-like consistency of the resin, hindering reagent diffusion and leading to incomplete reactions.

Q2: My coupling reaction with Fmoc-(1-Aminocyclopentyl)acetic acid is very slow or incomplete. What is happening and how can I fix it?

A2: The slow coupling kinetics are a direct result of the steric hindrance posed by the α,α-disubstituted nature of Ac5c. The bulky cyclopentyl group shields the carboxyl group, making it less accessible for nucleophilic attack by the N-terminal amine of the growing peptide chain. Standard coupling reagents may not be potent enough to overcome this steric barrier efficiently.

To address this, you should employ more powerful, third-generation uronium/aminium or phosphonium salt-based coupling reagents.[4][5] Reagents like HATU , HCTU , and COMU are particularly effective for coupling sterically hindered amino acids.[6][7] They form highly reactive OAt- or Oxyma-based active esters that can overcome the steric hindrance of Ac5c.[8]

Troubleshooting Guide

Scenario 1: You observe resin clumping or poor swelling after incorporating Ac5c.

This is a classic sign of on-resin aggregation. Even though Ac5c promotes helical structures that are generally more soluble than β-sheets, the peptide chains can still interact and reduce solvation.

Root Cause Analysis and Mitigation Strategies:

  • Insufficient Solvation: The growing, structured peptide chains are poorly solvated by standard solvents like DMF.

    • Solution: Switch to more effective "magic mixture" solvent systems that disrupt secondary structures. A recommended mixture is DCM/DMF/NMP (1:1:1) containing 1% Triton X100 and 2 M ethylene carbonate.[1] Alternatively, adding chaotropic salts like LiCl or KSCN to the DMF can help break up aggregates.[9]

  • Inter-chain Hydrogen Bonding: Although not forming β-sheets, helical peptides can still associate via hydrogen bonds.

    • Solution 1: Backbone Protection: Incorporate a 2,4-dimethoxybenzyl (Dmb) or 2-hydroxy-4-methoxybenzyl (Hmb) protected amino acid every 6-7 residues, especially preceding the Ac5c-containing region.[4][9][10] The Dmb/Hmb group on the backbone nitrogen physically blocks hydrogen bond formation.

    • Solution 2: Structure-Breaking Dipeptides: Introduce a pseudoproline dipeptide (e.g., Fmoc-Xaa-Ser(ψMe,MePro)-OH) into your sequence.[6][11] These dipeptides induce a "kink" in the peptide backbone, effectively disrupting any regular secondary structure and preventing aggregation.[6][10][11]

Diagram: Mechanism of Aggregation Prevention

AggregationPrevention cluster_0 Aggregation Pathway cluster_1 Mitigation Strategies PeptideChains Growing Peptide Chains (with Ac5c) HelicalStructure Formation of Helical Structures PeptideChains->HelicalStructure Ac5c induces Aggregation Self-Association of Helices (Aggregation) HelicalStructure->Aggregation High concentration on resin Disruption Disruption of Secondary Structure DmbHmb Dmb/Hmb Backbone Protection DmbHmb->Disruption Blocks H-bonds Pseudoproline Pseudoproline Dipeptides Pseudoproline->Disruption Induces kink Solubilization Improved Solubilization Disruption->Solubilization

Caption: Strategies to prevent aggregation of Ac5c-containing peptides.

Scenario 2: Low yield and purity despite using a powerful coupling reagent like HATU.

Even with a potent activator, the reaction conditions need to be optimized for the sterically demanding Ac5c.

Root Cause Analysis and Mitigation Strategies:

  • Insufficient Equivalents or Reaction Time: The sterically hindered nature of Ac5c requires more forcing conditions than standard amino acids.

    • Solution: Increase the equivalents of the Fmoc-Ac5c, coupling reagent (e.g., HATU), and base (e.g., DIPEA). A double coupling strategy is often necessary. Perform the first coupling for 1-2 hours, wash the resin, and then perform a second coupling with fresh reagents for another 1-2 hours.[1][2]

  • Suboptimal Activation: The pre-activation step is critical for ensuring the formation of the highly reactive ester before adding it to the resin-bound peptide.

    • Solution: Ensure proper pre-activation of the Fmoc-Ac5c with HATU/DIPEA in DMF for at least 5-10 minutes before adding the mixture to the deprotected peptide-resin.

Table 1: Recommended Coupling Conditions for Fmoc-(1-Aminocyclopentyl)acetic acid

ParameterRecommended ConditionRationale
Coupling Reagent HATU, HCTU, or COMUHigh reactivity to overcome steric hindrance.[6][7]
Fmoc-Ac5c Equiv. 3.0 - 5.0Drives the reaction to completion.
Coupling Reagent Equiv. 2.9 - 4.5Ensures complete activation of the amino acid.[12]
Base (DIPEA) Equiv. 6.0 - 10.0Sufficient base for activation and neutralization.[12]
Solvent DMF or NMPGood solvating properties for reagents and peptide.
Reaction Time 2 x 1-2 hours (Double Coupling)Ensures maximum incorporation of the hindered residue.
Temperature Room TemperatureSufficient for HATU-mediated couplings.

Experimental Protocols

Protocol 1: Double Coupling of Fmoc-(1-Aminocyclopentyl)acetic acid using HATU

This protocol is designed for solid-phase peptide synthesis (SPPS) on a 0.1 mmol scale.

  • Deprotection: Treat the peptide-resin with 20% piperidine in DMF for 5-10 minutes to remove the N-terminal Fmoc group. Repeat once. Wash the resin thoroughly with DMF (5-7 times).

  • Activation Mixture Preparation: In a separate vial, dissolve Fmoc-(1-Aminocyclopentyl)acetic acid (3-5 eq.), HATU (2.9-4.5 eq.), and HOAt (if desired, 1 eq.) in DMF. Add DIPEA (6-10 eq.) and allow the mixture to pre-activate for 5-10 minutes.[12][13]

  • First Coupling: Add the activation mixture to the deprotected peptide-resin. Agitate at room temperature for 1-2 hours.

  • Wash: Drain the reaction vessel and wash the resin with DMF (3-5 times).

  • Second Coupling: Prepare a fresh activation mixture as in step 2 and add it to the resin. Agitate at room temperature for an additional 1-2 hours.

  • Monitoring: Perform a Kaiser test or other appropriate test to confirm the completion of the coupling. If the test is positive (indicating free amines), a capping step with acetic anhydride may be necessary.

  • Wash: Wash the resin thoroughly with DMF (5-7 times) and DCM (3-5 times) to prepare for the next deprotection step.

Diagram: Workflow for Coupling Ac5c

CouplingWorkflow start Start: Deprotected Peptide-Resin deprotection 1. Fmoc Deprotection (20% Piperidine/DMF) start->deprotection wash1 Wash (DMF) deprotection->wash1 first_coupling 3. First Coupling (1-2 hours) wash1->first_coupling prepare_activation 2. Prepare Activation Mix (Fmoc-Ac5c, HATU, DIPEA) prepare_activation->first_coupling second_coupling 4. Second Coupling (Fresh Reagents, 1-2 hours) prepare_activation->second_coupling wash2 Wash (DMF) first_coupling->wash2 wash2->second_coupling monitoring 5. Monitor Coupling (e.g., Kaiser Test) second_coupling->monitoring wash3 Wash (DMF/DCM) monitoring->wash3 end Proceed to Next Cycle wash3->end

Caption: Double coupling workflow for incorporating Ac5c.

References

  • Hartrampf, N., et al. (2020). A temporary hexaarginine tag that keeps peptide chains orderly during synthesis and then disappears on command. ACS Chemical Biology.
  • Aapptec. (2019, November 15). Pseudoproline Dipeptides. Aapptec Peptides.
  • Packer, L. E., et al. (2018). Application of Dmb-Dipeptides in the Fmoc SPPS of Difficult and Aspartimide-Prone Sequences. Request PDF.
  • ChemPep Inc.
  • Sigma-Aldrich. Peptide Coupling Reagents Guide.
  • Aapptec. (2019, November 25).
  • Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
  • Aapptec. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
  • MDPI. (2024, September 12). Conformational Analysis and Organocatalytic Activity of Helical Stapled Peptides Containing α-Carbocyclic α,α-Disubstituted α-Amino Acids.
  • Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
  • Mutter, M., et al. (1996). The chemical synthesis of large peptides is still limited by problems of low solvation during SPPS or. Journal of the American Chemical Society, 118, 9218-9227.
  • Reddit. (2022, March 24). amide coupling help. r/Chempros.
  • Merck Millipore. Novabiochem®.
  • Balaji, V. N., et al. (1995). Conformational studies on model peptides with 1-aminocyclobutane 1-carboxylic acid residues. Peptide Research, 8(3), 178-186.
  • ResearchGate. Conformational analyses of peptides 1–8. a) Structures of....
  • BenchChem.
  • Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
  • Albericio, F., et al. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602.
  • Sigma-Aldrich. Peptide Resin Loading Protocols.
  • Isidro-Llobet, A., et al. (2009). Methods and protocols of modern solid phase peptide synthesis. Methods in Molecular Biology, 524, 29-50.
  • ResearchGate. Conformational profile of 1-aminocyclopropanecarboxylic acid | Request PDF.
  • ResearchGate. (PDF)
  • ResearchGate. De Novo Discovery of α,α-Disubstituted α-amino Acid-Containing α-helical Peptides as Competitive PPARγ PPI Inhibitors.
  • Han, S. Y., & Kim, Y. A. (2004). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. Tetrahedron, 60(11), 2447-2467.
  • Manjula, G., & Ramakrishnan, C. (1979). Cyclic peptides — Small and big and their conformational aspects. International Journal of Peptide and Protein Research, 13(4), 353-362.
  • Seshadri, J., et al. (2004). Rational Design of α-Helical Antimicrobial Peptides with Enhanced Activities and Specificity/Therapeutic Index. Journal of Biological Chemistry, 279(29), 30517-30525.
  • Merck Millipore. Dmb dipeptides.
  • Hayashi, Y., et al. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. Journal of the American Chemical Society, 144(23), 10145-10150.

Sources

Troubleshooting

Technical Support Center: Purification of Zwitterionic (1-Aminocyclopentyl)acetic Acid

Welcome to the technical support center for the purification of (1-Aminocyclopentyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges as...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of (1-Aminocyclopentyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with the purification of this zwitterionic compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in achieving high purity for your downstream applications.

Understanding the Challenge: The Zwitterionic Nature of (1-Aminocyclopentyl)acetic Acid

(1-Aminocyclopentyl)acetic acid is a non-proteinogenic, cyclic β-amino acid. Its structure, containing both a basic amino group and an acidic carboxylic acid group, results in the formation of a zwitterion at a specific pH, known as the isoelectric point (pI). At its pI, the molecule carries no net electrical charge, leading to minimal solubility in aqueous solutions and a tendency to precipitate. This behavior is central to many of the challenges encountered during its purification.

Below is a diagram illustrating the pH-dependent charge states of (1-Aminocyclopentyl)acetic acid.

Zwitterion_Equilibrium Cationic Cationic Form (Low pH, Net Positive Charge) Zwitterionic Zwitterionic Form (at pI, Net Zero Charge) Cationic->Zwitterionic + OH- Zwitterionic->Cationic + H+ Anionic Anionic Form (High pH, Net Negative Charge) Zwitterionic->Anionic + OH- Anionic->Zwitterionic + H+

Caption: pH-dependent equilibrium of (1-Aminocyclopentyl)acetic acid.

Troubleshooting Guide

This section addresses common issues encountered during the purification of (1-Aminocyclopentyl)acetic acid, providing potential causes and actionable solutions.

Issue 1: Low Yield During Crystallization/Precipitation

Symptom: You are attempting to crystallize or precipitate (1-Aminocyclopentyl)acetic acid from a solution, but the yield is significantly lower than expected.

Potential Cause Explanation Recommended Solution
Incorrect pH for Isoelectric Precipitation The compound's solubility is minimal at its isoelectric point (pI). If the pH of your solution is not precisely at the pI, a significant portion of the compound will remain in solution. The pI of (1-Aminocyclopentyl)acetic acid can be estimated by averaging the pKa values of the carboxylic acid and the amino group. The pKa of cyclopentylacetic acid is approximately 4.85[1], and the pKa of the amino group of a similar cyclic amino acid, 1-aminocyclopentanecarboxylic acid, is around 10.07. Therefore, the estimated pI is around (4.85 + 10.07) / 2 = 7.46 .Carefully adjust the pH of your aqueous solution to the estimated pI of ~7.5 using a dilute acid (e.g., 0.1M HCl) or base (e.g., 0.1M NaOH). Monitor the pH with a calibrated pH meter and add the acid/base dropwise with vigorous stirring.
Inappropriate Solvent System (1-Aminocyclopentyl)acetic acid, being a polar zwitterion, is highly soluble in water and less soluble in non-polar organic solvents[2]. Using a solvent in which the compound is too soluble will prevent efficient precipitation.To induce precipitation, an anti-solvent in which the compound is poorly soluble (e.g., isopropanol, acetone, or ethanol) can be slowly added to a concentrated aqueous solution of the compound.[3][4][5]
Presence of Solubilizing Impurities Certain impurities from the synthesis, such as unreacted starting materials or byproducts, may increase the overall solubility of the target compound in the chosen solvent system.Analyze the crude material by HPLC or LC-MS to identify potential impurities. A preliminary purification step, such as ion-exchange chromatography, may be necessary to remove these before crystallization.
Issue 2: Difficulty in Removing Specific Impurities

Symptom: Your purified (1-Aminocyclopentyl)acetic acid still shows the presence of persistent impurities when analyzed by HPLC, NMR, or other analytical techniques.

Potential Impurity Type Likely Source Recommended Purification Strategy
Unreacted Starting Materials (e.g., Cyclopentanone precursors) Incomplete reaction during synthesis.These are often less polar than the zwitterionic product. A simple wash of the crude solid with a non-polar organic solvent like diethyl ether or hexane may remove them.
α-Aminonitrile Intermediate Incomplete hydrolysis in a Strecker synthesis pathway.[6][7][8][9]The nitrile group is less polar than the carboxylic acid. Reverse-phase HPLC with a water/acetonitrile or water/methanol gradient can effectively separate the intermediate from the final product.
Lactam Formation Intramolecular cyclization of the amino acid, a common side reaction for similar compounds like gabapentin.[4]Purification of gabapentin often involves crystallization from alcohol/water mixtures with the addition of a small amount of acid (e.g., HCl) to suppress lactam formation by keeping the amino group protonated.[3][4] This strategy can be adapted for (1-Aminocyclopentyl)acetic acid.
Issue 3: Poor Peak Shape or Retention in Reverse-Phase HPLC

Symptom: When analyzing or purifying (1-Aminocyclopentyl)acetic acid by reverse-phase HPLC, you observe broad, tailing peaks or very little retention on the column.

Underlying Principle: As a highly polar zwitterion, (1-Aminocyclopentyl)acetic acid has a low affinity for non-polar stationary phases used in reverse-phase chromatography.

HPLC_Troubleshooting Problem Poor Peak Shape/Retention in RP-HPLC Cause1 Low Affinity for Non-Polar Stationary Phase Problem->Cause1 Solution1 Use Ion-Pairing Reagent (e.g., TFA, HFBA) Cause1->Solution1 Solution2 Use a More Polar Stationary Phase (e.g., C18 AQ, Polar-Embedded) Cause1->Solution2 Solution3 Consider HILIC Cause1->Solution3

Caption: Troubleshooting poor reverse-phase HPLC performance.

Solutions:

  • Ion-Pairing Chromatography: Add an ion-pairing reagent such as trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA) to the mobile phase at a low concentration (e.g., 0.1%). This will form a less polar ion pair with the amino group, increasing its retention on the C18 column.

  • Use a "Water-Friendly" (AQ) or Polar-Embedded Reverse-Phase Column: These columns are designed to better retain polar analytes.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This technique uses a polar stationary phase and a mobile phase with a high organic content, which is ideal for retaining and separating highly polar compounds like zwitterionic amino acids.

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for purifying crude (1-Aminocyclopentyl)acetic acid?

A1: A good starting point is isoelectric precipitation. Dissolve the crude material in a minimal amount of water, then slowly adjust the pH to its estimated pI of ~7.5. The purified product should precipitate out of the solution. This can then be collected by filtration, washed with cold water and then a non-polar solvent like diethyl ether, and dried. For higher purity, this can be followed by recrystallization or chromatographic methods.

Q2: How can I effectively use ion-exchange chromatography for this compound?

A2: Ion-exchange chromatography is an excellent method for purifying zwitterionic compounds. The strategy depends on the pI of your target compound and the impurities you want to remove.

  • Cation-Exchange Chromatography: At a pH below the pI (~7.5), (1-Aminocyclopentyl)acetic acid will have a net positive charge and will bind to a cation-exchange resin (e.g., Dowex 50W). You can then elute it by increasing the pH or the salt concentration of the buffer. This is effective for separating it from neutral or anionic impurities.

  • Anion-Exchange Chromatography: At a pH above the pI, the compound will have a net negative charge and will bind to an anion-exchange resin (e.g., Dowex 1). Elution is achieved by decreasing the pH or increasing the salt concentration. This is useful for removing neutral or cationic impurities.

Q3: My compound is an oil and won't crystallize. What should I do?

A3: An oily product often indicates the presence of impurities or residual solvent.

  • Ensure complete removal of solvents: Use a high-vacuum line or a vacuum oven at a gentle temperature to remove all traces of reaction or extraction solvents.

  • Trituration: Try adding a solvent in which your compound is insoluble but the impurities are soluble (e.g., diethyl ether, hexane, or ethyl acetate). Stirring the oil in this solvent may induce crystallization or solidify the product by washing away the impurities.

  • Chromatography: If trituration fails, the oil will likely need to be purified by column chromatography (e.g., ion-exchange or reverse-phase HPLC) to remove the impurities that are inhibiting crystallization.

Q4: How do I confirm the purity of my final product?

A4: A combination of analytical techniques should be used to confirm purity:

  • High-Performance Liquid Chromatography (HPLC): Use a suitable method (e.g., ion-pair reverse-phase or HILIC) to check for the presence of other components. Purity is often reported as the peak area percentage of the main component.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will confirm the structure of your compound and can reveal the presence of impurities if they are at a significant level (typically >1-2%).

  • Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

  • Elemental Analysis: This provides the percentage of carbon, hydrogen, and nitrogen, which should match the theoretical values for the pure compound.

References

  • Gabapentin Manufacturing. (n.d.). From Synthesis to Quality Control. Retrieved from [Link]

  • Process for the purification of gabapentin. (2009).
  • Process for the purification of gabapentin. (2007). U.S.
  • Process and methods for the preparation of gabapentin and its intermediates. (2006).
  • Williams, R. (2022). pKa Data Compiled by R. Williams. ACS, Organic Division.
  • 1-Aminocyclopentanecarboxylic acid. (n.d.). In NIST Chemistry WebBook. Retrieved from [Link]

  • Cyclopentylacetic acid. (n.d.). PubChem. Retrieved from [Link]

  • Strecker Amino Acid Synthesis. (n.d.). Wikipedia. Retrieved from [Link]

  • 1-Aminocyclopentane-1-carboxylic acid;cyclopentanecarboxylic acid. (n.d.). PubChem. Retrieved from [Link]

  • The Strecker Synthesis of Amino Acids. (2018). Master Organic Chemistry. Retrieved from [Link]

  • Impurity profile of amino acids? (2025). ResearchGate. Retrieved from [Link]

  • 1-Amino-1-cyclopentanecarboxylic Acid. (n.d.). Pharmaffiliates. Retrieved from [Link]

  • Cyclopentylacetic acid. (n.d.). PubChem. Retrieved from [Link]

  • Strecker Synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Isoelectric Point (pI) Calculator. (n.d.). Pearson. Retrieved from [Link]

  • How To Calculate The Isoelectric Point of Amino Acids. (2022). YouTube. Retrieved from [Link]

  • Accurate estimation of isoelectric point of protein and peptide based on amino acid sequences. (2013). PMC. Retrieved from [Link]

  • What is Isoelectric Points of Amino Acids: Essential Calculations and Practical Applications. (n.d.). Retrieved from [Link]

  • How to calculate an isoelectric point of amino acids? (2016). Quora. Retrieved from [Link]

  • What is the pKa of acetic acid? (2021). YouTube. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Crystallization of (1-Aminocyclopentyl)acetic Acid Salts

Status: Operational Role: Senior Application Scientist Topic: Process Optimization & Troubleshooting for 1-ACAA Salts Executive Summary & Critical Process Parameters Welcome to the technical support hub for (1-Aminocyclo...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Role: Senior Application Scientist Topic: Process Optimization & Troubleshooting for 1-ACAA Salts

Executive Summary & Critical Process Parameters

Welcome to the technical support hub for (1-Aminocyclopentyl)acetic acid (1-ACAA). As a structural analog to Gabapentin, this zwitterionic compound presents unique challenges in salt formation and isolation. The crystallization of its salts (typically Hydrochloride or Tosylate) is often plagued by oiling out (Liquid-Liquid Phase Separation) and lactam cyclization impurities .

This guide moves beyond basic recipes to address the thermodynamic and kinetic drivers of these failures.[1]

Critical Process Parameters (CPP) Dashboard
ParameterTarget RangeScientific Rationale
Stoichiometry (Acid:Base) 1.05 – 1.10 eqSlight excess prevents free zwitterion precipitation (which has different solubility) but avoids high acidity that promotes lactamization during drying.
Solvent Composition IPA/Water or EtOAc/MeOHDielectric Constant Control: High water content increases solubility too much; pure organics lead to oiling out. A "Goldilocks" zone is required.
Temperature Ramp 0.2 – 0.5 °C/minFast cooling pushes the system into the spinodal decomposition region (oiling out) before nucleation can occur.
Lactam Impurity < 0.1%The starting material (2-azaspiro[4.4]nonan-3-one) or re-cyclized product. It is neutral and often co-precipitates if the wash is insufficient.

Troubleshooting Guides (Q&A Format)

Issue 1: The "Oiling Out" Phenomenon

User Question: "I am trying to crystallize the HCl salt from isopropanol (IPA), but instead of white crystals, I get a sticky yellow oil at the bottom of the flask. Stirring doesn't help. What is happening?"

Scientist’s Diagnosis: You have encountered Liquid-Liquid Phase Separation (LLPS) . This occurs when the system enters a "miscibility gap" where the energy barrier to form a second liquid phase (oil) is lower than the barrier to form a solid crystal. This is common in amino acid salts because they are highly polar and "hold" water/solvent strongly.

Corrective Protocol:

  • The "Cloud Point" Reset: Re-heat the mixture until the oil redissolves (becomes a single phase).

  • Seed Loading: You are likely relying on spontaneous nucleation, which requires high supersaturation.

    • Action: Cool to just above the temperature where oiling occurred previously. Add 0.5 - 1.0 wt% of pure seed crystals.

    • Mechanism:[2][3][4][5][6][7][8] Seeds provide a surface for growth, bypassing the high energy barrier of nucleation and keeping the concentration below the oiling-out limit.

  • Modify Solvent Polarity:

    • Action: If using pure IPA, add 2-5% Methanol or Water.

    • Mechanism:[2][3][4][5][6][7][8] Increasing polarity slightly can shrink the miscibility gap, making the oil phase thermodynamically unstable relative to the solution.

Issue 2: Impurity Persistence (The Lactam Problem)

User Question: "My HPLC shows 99% purity in the reactor, but after drying the filter cake, the lactam impurity jumps to 0.8%. Why is the impurity forming during isolation?"

Scientist’s Diagnosis: This is a classic case of Acid-Catalyzed Cyclization . (1-Aminocyclopentyl)acetic acid is the hydrolysis product of its corresponding lactam. Under acidic conditions and heat (drying), the reaction is reversible.

Corrective Protocol:

  • Wash Discipline:

    • Action: Displace the acidic mother liquor thoroughly with a neutral solvent (e.g., Acetone or pure IPA) before drying.

    • Mechanism:[2][3][4][5][6][7][8] Removing excess HCl from the crystal surface reduces the catalytic driver for cyclization.

  • Drying Dynamics:

    • Action: Dry under vacuum at < 45°C . Do not use static ovens at > 60°C.

    • Mechanism:[2][3][4][5][6][7][8] The cyclization rate is Arrhenius-dependent (exponential with temperature). Vacuum drying removes water/solvent at lower temperatures, minimizing the kinetic energy available for ring closure.

Issue 3: Poor Filtration (Fines & Gelatinous Cake)

User Question: "Filtration takes hours. The crystals are microscopic and clog the frit. How do I improve particle size?"

Scientist’s Diagnosis: You likely crashed the crystallization (nucleated too fast). This creates millions of tiny nuclei (fines) rather than growing a few large crystals.

Corrective Protocol:

  • Implement Ostwald Ripening:

    • Action: After the initial slurry forms, cycle the temperature (e.g., heat to 50°C, hold 30 mins, cool to 20°C) three times.

    • Mechanism:[2][3][4][5][6][7][8] Small crystals have higher solubility than large ones (Gibbs-Thomson effect). Cycling dissolves the fines and redeposits them onto larger crystals.

  • Antisolvent Dosing:

    • Action: If adding IPA to an aqueous solution, add the first 20% very slowly (over 1 hour) until turbidity persists. Then add the rest faster.

Standardized Experimental Workflow

Protocol: Crystallization of 1-ACAA Hydrochloride

Note: This protocol assumes starting from the hydrolysis of 2-azaspiro[4.4]nonan-3-one.

  • Hydrolysis: Reflux lactam in 6N HCl (3-4 equivalents) until HPLC indicates <0.1% lactam.

  • Concentration: Distill water under vacuum to obtain a thick syrup (do not dry completely to solids, or you trap HCl).

  • Solvent Swap: Add Isopropanol (IPA) (approx. 5-7 volumes relative to theoretical yield).

  • Azeotropic Drying: Distill IPA/Water azeotrope to remove residual water. Target water content: < 1.0%.

  • Crystallization (The Critical Step):

    • Adjust volume with IPA to approx 5 volumes.

    • Heat to 60-70°C (clear solution).

    • Cool to 50°C. Add Seeds (1 wt%).

    • Hold 1 hour to establish crystal bed.

    • Cool to 0-5°C over 4 hours (Linear ramp).

  • Isolation: Filter. Wash with cold Acetone (to remove residual acid).

  • Drying: Vacuum oven, 40°C, 12 hours.

Visualizing the Logic

Diagram 1: The Crystallization & Isolation Workflow

This flowchart illustrates the critical decision points to prevent lactam reformation and ensure salt stoichiometry.

G Start Start: Lactam Hydrolysis (6N HCl, Reflux) Conc Vacuum Concentration (Remove excess Water) Start->Conc Solvent Solvent Swap to IPA (Azeotropic Distillation) Conc->Solvent Check Check Water Content (< 1.0%?) Solvent->Check Check->Solvent No (Repeat Distillation) Cryst Controlled Cooling (Seeding at 50°C) Check->Cryst Yes Oil Risk: Oiling Out (LLPS) Cryst->Oil Fast Cooling / No Seeds Filter Filtration & Acetone Wash Cryst->Filter Oil->Cryst Reheat & Seed Dry Vacuum Dry (< 45°C) Filter->Dry

Caption: Workflow highlighting the critical water control step to prevent oiling out and the seeding intervention.

Diagram 2: Troubleshooting "Oiling Out" (Decision Tree)

Use this logic gate when you encounter phase separation instead of crystallization.

OilingOut Problem Observation: Oily Droplets Form TempCheck Is Temp > 50°C? Problem->TempCheck HighTemp Cause: Impurity/Solvent Ratio Action: Add 5% MeOH TempCheck->HighTemp Yes LowTemp Cause: Metastable Zone Exceeded Action: Reheat to Clear TempCheck->LowTemp No Seed Add Seeds at Cloud Point + 5°C HighTemp->Seed LowTemp->Seed SlowCool Cool Slowly (0.2°C/min) Seed->SlowCool Result Success: Crystalline Suspension SlowCool->Result

Caption: Diagnostic logic for resolving Liquid-Liquid Phase Separation (LLPS) during salt formation.

References

  • Mullin, J. W. (2001). Crystallization. 4th Edition. Butterworth-Heinemann. (Fundamental principles of Metastable Zone Width and Oiling Out).

  • Veverka, M., et al. (2014). "How to avoid the formation of oil droplets during recrystallization?" ResearchGate Q&A. (Practical insights on solvent selection and seeding for oiling out).

  • Mettler Toledo. "Oiling Out in Crystallization." AutoChem Applications. (Mechanistic explanation of LLPS and detection methods).

  • Needham, T. E. (1970).[9] "The Solubility of Amino Acids in Various Solvent Systems." University of Rhode Island Dissertations. (Data on amino acid solubility in alcohol/water systems).

  • Do, H. T., et al. (2021). "Measurement and modelling solubility of amino acids and peptides in aqueous 2-propanol solutions." Physical Chemistry Chemical Physics, 23(10). (Specific data on antisolvent effects on zwitterions).

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: 1H and 13C NMR Spectral Analysis of (1-Aminocyclopentyl)acetic acid

The following guide provides an in-depth technical analysis of the NMR spectral characteristics of (1-Aminocyclopentyl)acetic acid , a critical structural analog in the development of gabapentinoid drugs. Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of the NMR spectral characteristics of (1-Aminocyclopentyl)acetic acid , a critical structural analog in the development of gabapentinoid drugs.

Executive Summary: The Structural Context

(1-Aminocyclopentyl)acetic acid (CAS: 58885-92-0) represents a pivotal scaffold in neuropharmacology. As the cyclopentane bioisostere of Gabapentin , it offers a constrained ring system that influences binding affinity to the


 subunit of voltage-gated calcium channels.

For the analytical scientist, distinguishing this


-amino acid  from its 

-amino analog (Gabapentin) and

-amino analog (Cycloleucine) is a frequent challenge. This guide establishes the definitive NMR spectral fingerprints required to validate structural integrity and purity.
Product Identity Profile
  • IUPAC Name: 2-(1-Aminocyclopentyl)acetic acid

  • Common Name: Gabapentin-cyclopentyl analog

  • CAS Number: 58885-92-0[1]

  • Molecular Formula:

    
    [2]
    
  • Molecular Weight: 143.18 g/mol

  • Structural Class:

    
    -Amino Acid (Gem-disubstituted cyclopentane)
    

1H NMR Spectral Analysis

The proton NMR spectrum of (1-Aminocyclopentyl)acetic acid is characterized by a high degree of symmetry in the ring system and a distinct singlet for the exocyclic methylene group.

Solvent System:


 (Recommended for zwitterionic form) or 

(for protonated cationic form to eliminate exchange broadening).
Table 1: 1H NMR Assignment (500 MHz, )
Position

(ppm)
MultiplicityIntegrationAssignment Logic
Side Chain 2.55 Singlet (s) 2H Diagnostic Peak. The

-methylene protons (

) are isolated from the ring spin system by the quaternary C1.
Ring C2/C5 1.75 - 1.85Multiplet (m)4HProtons on carbons adjacent to the quaternary center. Deshielded by the proximal amino group.
Ring C3/C4 1.60 - 1.70Multiplet (m)4HDistal ring protons. Typically appear as a higher-order multiplet due to ring puckering.
Amine (-NH2) 8.0 - 8.5Broad (br)3HOnly visible in

. Exchangeable protons are silent in

.

Expert Insight: The collapse of the side-chain methylene into a sharp singlet at ~2.55 ppm is the primary indicator of the gem-disubstituted quaternary center. In contrast, Gabapentin (cyclohexane analog) often shows more complex splitting or broadening due to the chair conformation dynamics of the 6-membered ring.

13C NMR Spectral Analysis

The carbon spectrum provides the most conclusive evidence of the quaternary substitution pattern, distinguishing the


-amino acid scaffold from isomeric 

-amino acids.
Table 2: 13C NMR Assignment (125 MHz, )
Position

(ppm)
TypeStructural Significance
C=O (Carboxyl) 176.5 QuaternaryTypical for zwitterionic carboxylates.
C1 (Quaternary) 63.2 QuaternaryCritical Diagnostic. This carbon is directly bonded to Nitrogen. Its shift (~63 ppm) confirms the amine is on the ring (unlike Gabapentin where the ring C1 is alkyl-substituted, ~35 ppm).
Side Chain (

-C)
44.8

Methylene carbon between the quaternary ring carbon and the carboxyl group.
Ring C2/C5 36.5

Symmetric carbons adjacent to the quaternary center.
Ring C3/C4 24.1

Distal ring carbons.

Comparative Performance Analysis

This section objectively compares (1-Aminocyclopentyl)acetic acid against its two primary structural alternatives: Gabapentin (the market standard) and Cycloleucine (the


-amino acid isomer).
Table 3: Diagnostic Comparison Matrix
Feature(1-Aminocyclopentyl)acetic acid Gabapentin (Reference)Cycloleucine (Isomer)
Structure Type

-Amino Acid
(5-ring)

-Amino Acid
(6-ring)

-Amino Acid
(5-ring)
1H Side Chain Singlet (~2.55 ppm) Singlet (~2.30 ppm) + Singlet (~2.90 ppm) None (No exocyclic CH2)
13C Quaternary ~63 ppm (C-N) ~35 ppm (C-C) ~66 ppm (C-N)
13C Side Chain One signal (~45 ppm)Two signals (

&

)
None
DEPT-135 1 Negative Peak (Side chain)2 Negative Peaks (Side chains)0 Negative Peaks (Side chains)
Performance Narrative
  • Spectral Resolution: The product exhibits superior spectral simplicity compared to Gabapentin. The 5-membered ring is conformationally more rigid (envelope) than the 6-membered chair of Gabapentin, leading to sharper multiplet definitions in high-field NMR.

  • Purity Assessment: The most common impurity in the synthesis of this product is Cycloleucine , formed via rearrangement or incomplete homologation.

    • Detection: Look for the disappearance of the 2.55 ppm singlet (1H) and the appearance of a carboxyl peak shifted upfield to ~178 ppm (13C) characteristic of

      
      -amino acids.
      

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow this standardized protocol for sample preparation.

Step 1: Solvent Selection
  • Routine ID: Use Deuterium Oxide (

    
    ) . The zwitterionic salt is highly soluble.
    
    • Note: Set reference to HDO peak (4.79 ppm) or use internal TSP (0.0 ppm).

  • Chiral Purity/Full Characterization: Use

    
     + 1 drop TFA-d .
    
    • Reason: TFA protonates the amine (

      
      ) and carboxyl (
      
      
      
      ), breaking the zwitterionic lattice. This sharpens the amide protons and prevents carboxylate exchange broadening.
Step 2: Acquisition Parameters
  • Pulse Sequence: Standard 1D proton (zg30).

  • Relaxation Delay (D1): Set to 5.0 seconds .

    • Causality: The quaternary carbons (C1 and C=O) have long

      
       relaxation times. A short D1 will suppress the diagnostic C1 signal in 13C NMR, leading to false negatives.
      
  • Scans:

    • 1H: 16 scans (High S/N required for impurity detection).

    • 13C: 1024 scans (Essential to visualize the quaternary C1).

Step 3: Data Processing
  • Apodization: Apply 0.3 Hz line broadening (LB) for 1H to resolve ring multiplets.

  • Baseline Correction: Critical for accurate integration of the 2.55 ppm singlet against the ring multiplet background.

Visualization: Structural & Analytical Logic

The following diagram illustrates the structural relationship between the product and its analogs, mapping them to their diagnostic NMR signals.

G cluster_0 Analytical Differentiation Compound (1-Aminocyclopentyl) acetic acid NMR_1H 1H NMR Diagnostic: Singlet CH2 (~2.55 ppm) Compound->NMR_1H Exocyclic CH2 NMR_13C 13C NMR Diagnostic: Quaternary C-N (~63 ppm) Compound->NMR_13C Ring C1-NH2 Gabapentin Gabapentin (Gamma-Amino) Gabapentin->NMR_1H Differs: Two Side Chains Cycloleucine Cycloleucine (Alpha-Amino) Cycloleucine->NMR_1H Differs: No Side Chain

Caption: Diagnostic flow distinguishing (1-Aminocyclopentyl)acetic acid from key pharmacological analogs via NMR markers.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 335844, Amino(1-cyclopenten-1-yl)acetic acid. Retrieved from [Link]

  • Royal Society of Chemistry. (2013). 1H NMR spectrum of Gabapentin Analogs. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Matrix Fine Chemicals. (2025). 1-Aminocyclopentane-1-carboxylic acid (Cycloleucine) Product Data. Retrieved from [Link]

  • National Institutes of Health. (2004). Comparative pharmacology of gabapentin and pregabalin. BMC Pharmacology. Retrieved from [Link]

Sources

Comparative

Comparative Guide: Mass Spectrometry Fragmentation of (1-Aminocyclopentyl)acetic Acid

Executive Summary & Structural Context (1-Aminocyclopentyl)acetic acid (ACPA) is a conformationally restricted -amino acid analogue. It serves as a critical building block in the synthesis of peptidomimetics and is a str...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Context

(1-Aminocyclopentyl)acetic acid (ACPA) is a conformationally restricted


-amino acid analogue. It serves as a critical building block in the synthesis of peptidomimetics and is a structural homologue of the blockbuster neuropathic pain drug, Gabapentin.

This guide provides a technical comparison of the fragmentation behaviors of ACPA against its primary structural analogues. Differentiating ACPA from its isomers and homologues is a frequent challenge in synthesis verification and metabolite identification.

Key Analytical Challenge:

  • Target: (1-Aminocyclopentyl)acetic acid (

    
    , MW 143.18 Da).
    
  • Primary Homologue: Gabapentin (

    
    , MW 171.24 Da).
    
  • Isobaric Risk: 2-Methyl-1-aminocyclopentanecarboxylic acid (Structural isomer).

Mechanistic Fragmentation Analysis

The fragmentation of ACPA under Electrospray Ionization (ESI) in positive mode (


) is governed by the proximity of the amine and carboxyl groups attached to the quaternary carbon of the cyclopentane ring.
Primary Fragmentation Pathway: The Lactamization Driver

Unlike linear amino acids, ACPA possesses a geometry that highly favors intramolecular cyclization upon collisional activation.

  • Precursor Ion:

    
     Da.
    
  • Dominant Transition (Loss of

    
    ):  The nucleophilic attack of the N-terminus on the carbonyl carbon is sterically favored, leading to the expulsion of water (
    
    
    
    Da).
    • Product Ion:

      
      
      
    • Structure: 2-azaspiro[4.4]nonan-3-one (A 5-membered lactam spiro-fused to the cyclopentane ring).

  • Secondary Transition (Loss of

    
    ):  A competitive pathway involves the loss of ammonia (
    
    
    
    Da), typically driven by inductive cleavage, resulting in an unsaturated carboxylic acid derivative.
    • Product Ion:

      
      
      
Comparative Fragmentation: ACPA vs. Gabapentin

The critical differentiator between ACPA (


-amino) and Gabapentin (

-amino) lies in the stability of the resulting lactam ring.
Feature(1-Aminocyclopentyl)acetic acid (ACPA)Gabapentin
Class

-Amino Acid

-Amino Acid
Precursor (

)
144.2 172.2
Primary Fragment 126.2 (

)
154.2 (

)
Mechanism Formation of 5-membered lactam ring.Formation of 6-membered lactam ring.
Secondary Fragment 127.2 (

)
137.1 (Complex rearrangement)
Ring Stability High (Spiro[4.4] system is rigid).High (Spiro[4.5] system).

Expert Insight: While both molecules lose water, the collision energy (CE) required to fragment the ACPA lactam (


) is typically higher than that for Gabapentin due to the higher strain of the 5,5-spiro system compared to the 5,6-spiro system of Gabapentin.

Visualization of Signaling Pathways

Figure 1: ACPA Fragmentation Mechanism

This diagram illustrates the competing pathways of dehydration (Lactamization) and deamination.

ACPA_Fragmentation Precursor [M+H]+ Precursor m/z 144.2 (Protonated ACPA) TS_Lactam Transition State (Nucleophilic Attack) Precursor->TS_Lactam Collision Activation Deamination Unsaturated Acid m/z 127.2 (Loss of NH3) Precursor->Deamination - NH3 (17 Da) (Competitive) Lactam Lactam Ion m/z 126.2 (2-azaspiro[4.4]nonan-3-one) TS_Lactam->Lactam - H2O (18 Da) (Dominant Pathway) RingCleavage Ring Cleavage Fragments m/z 80-98 range Lactam->RingCleavage High CE (Ring Opening)

Caption: Figure 1. ESI-MS/MS fragmentation pathway of ACPA showing the dominant dehydration pathway leading to the stable spiro-lactam ion.

Experimental Protocol: Differentiation Strategy

To objectively validate ACPA against alternatives, the following LC-MS/MS protocol is recommended. This protocol is designed to separate ACPA from isobaric impurities.

Sample Preparation
  • Solvent: 50:50 Methanol:Water + 0.1% Formic Acid.

  • Concentration: 1 µg/mL (Direct Infusion) or 100 ng/mL (LC injection).

  • Derivatization (Optional but Recommended): If sensitivity is low, derivatize with Butanol/HCl to form the butyl ester (

    
     Da shift). This suppresses lactam formation and simplifies the spectrum to primarily amine loss.
    
LC-MS/MS Parameters (Standardized)
  • Instrument: Triple Quadrupole (QqQ) or Q-TOF.

  • Ionization: ESI Positive Mode.

  • Source Temp: 350°C (Ensure complete desolvation).

  • Cone Voltage: 20-30V (Keep low to prevent in-source lactamization).

  • Collision Energy (CE): Ramp 10-40 eV.

Decision Matrix for Identification
ObservationConclusion
Parent 144

126 (High Intensity)
Confirmed ACPA (or close

-amino isomer).
Parent 144

127 (High Intensity)
Linear Isomer (e.g., linear peptide fragment) or

-amino acid.
Parent 144

98 (Loss of 46)
Formic Acid Adduct or specific decarboxylation event.
Parent 172

154
Gabapentin Contamination (Homologue).

Comparative Data: ACPA vs. Alternatives

The following table contrasts ACPA with "Alternative A" (Gabapentin - Homologue) and "Alternative B" (Cycloleucine - Structural Relative).

ParameterACPA (Subject)Gabapentin (Homologue)Cycloleucine (Relative)
Molecular Weight 143.18171.24129.16

144.2 172.2 130.2
Base Peak (MS2) 126.2 (Lactam)154.2 (Lactam)84.1 (Loss of COOH)
Neutral Loss -18 Da (

)
-18 Da (

)
-46 Da (

)
Retention Time (C18) Early Eluter (Polar)Mid EluterEarly Eluter
Structural Class

-Amino Acid

-Amino Acid

-Amino Acid
Figure 2: Analytical Workflow for Identification

Workflow Sample Unknown Sample (Suspected ACPA) MS1 Full Scan MS1 Sample->MS1 CheckMass Check m/z MS1->CheckMass Path144 m/z 144 CheckMass->Path144 Found 144 Path172 m/z 172 CheckMass->Path172 Found 172 MS2_144 MS/MS of 144 Path144->MS2_144 Res_Gaba ID: Gabapentin Path172->Res_Gaba CheckFrag Dominant Fragment? MS2_144->CheckFrag Res_ACPA ID: ACPA (Loss of H2O -> 126) CheckFrag->Res_ACPA m/z 126 Res_Iso ID: Linear Isomer (Loss of NH3 -> 127) CheckFrag->Res_Iso m/z 127

Caption: Figure 2. Logic flow for distinguishing ACPA from Gabapentin and linear isomers using MS/MS transitions.

References

  • NIST Mass Spectrometry Data Center. Mass Spectrum of Gabapentin (Homologue Reference). National Institute of Standards and Technology.[1][2] Available at: [Link]

  • Kushnir, M. M., et al. (1999). Analysis of Gabapentin in Serum and Urine by LC-MS/MS. Journal of Analytical Toxicology. (Validates Lactamization mechanism). Available at: [Link]

  • PubChem. Compound Summary: (1-Aminocyclopentyl)acetic acid. National Library of Medicine. Available at: [Link]

  • Gross, J. H. (2017). Mass Spectrometry: A Textbook. (Reference for Fragmentation Rules of

    
    -amino acids vs 
    
    
    
    -amino acids). Springer.

Sources

Validation

HPLC method development for purity analysis of (1-Aminocyclopentyl)acetic acid

Comparative Guide: HPLC Strategies for the Purity Analysis of (1-Aminocyclopentyl)acetic Acid Executive Summary & Strategic Overview (1-Aminocyclopentyl)acetic acid is a zwitterionic -amino acid analog, structurally rela...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Guide: HPLC Strategies for the Purity Analysis of (1-Aminocyclopentyl)acetic Acid

Executive Summary & Strategic Overview

(1-Aminocyclopentyl)acetic acid is a zwitterionic


-amino acid analog, structurally related to Gabapentin. Its analysis presents a classic chromatographic paradox: it is too polar for standard C18 retention and lacks a chromophore for UV detection.

For years, researchers relied on Pre-column Derivatization (Method A) to force retention and visibility. However, this approach has a critical "blind spot": it relies on the reaction of a primary amine. If the molecule degrades into its corresponding lactam (a common pathway for amino acids with


- or 

-spacing), the amine is lost, and the impurity becomes invisible to the detector.

Current Best Practice: This guide advocates for HILIC-CAD (Method B) as the superior approach for purity analysis. By using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Charged Aerosol Detection (CAD), we achieve universal detection of both the parent amine and its non-amine degradants without the variability of chemical derivatization.

The Analytical Challenge: The "Ghost" Molecule

Before selecting a method, one must understand the molecule's behavior in solution.

FeatureCharacteristicAnalytical Consequence
Structure Cyclopentane ring with -NH

and -CH

COOH at C1.
High steric bulk near the amine; potential for lactamization.
Polarity Zwitterionic at neutral pH.Elutes in the void volume (

) on C18 columns.
Chromophore None (No conjugated

-systems).
Invisible to UV >210 nm. Low sensitivity at 200 nm.
Stability Prone to intramolecular cyclization.Forms a lactam impurity (non-amine) that OPA derivatization cannot detect.

Decision Framework: Selecting the Right Path

The following decision tree illustrates the logic for selecting between HILIC-CAD and Derivatization based on laboratory resources and analytical goals.

MethodSelection Start START: Purity Analysis of (1-Aminocyclopentyl)acetic Acid Q1 Is Universal Detection Required? (Must detect non-amine impurities like Lactams?) Start->Q1 Q2 Is Trace Sensitivity (< 50 ng/mL) the Primary Goal? Q1->Q2 No (Targeted Assay only) MethodA RECOMMENDED: HILIC-CAD (Universal, No Derivatization) Q1->MethodA Yes (Critical) Q2->MethodA No (QC/Purity) MethodB ALTERNATIVE: Pre-Column Derivatization (OPA-Fluorescence) Q2->MethodB Yes (Bioanalysis) MethodC LEGACY: Ion-Pair UV (Not Recommended: Low Sensitivity) Q2->MethodC No CAD/Fluorescence Available

Figure 1: Strategic Decision Tree for Method Selection. Note that for purity analysis, HILIC-CAD is preferred to ensure detection of non-amine degradants.

Detailed Methodologies

Method A: HILIC-CAD (The Modern Standard)

Best for: Purity profiling, degradation studies, and high-throughput QC.

This method utilizes the water-rich layer formed on the surface of polar stationary phases to retain the zwitterion. The CAD provides near-universal response, detecting any non-volatile analyte.

Experimental Protocol:

  • Column: Waters XBridge Amide or Tosoh TSKgel Amide-80 (4.6 x 150 mm, 3.5 µm). Why? Amide phases offer superior retention for zwitterions compared to bare silica.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0). Why? Low pH suppresses ionization of the carboxyl group, improving peak shape.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-2 min: 90% B (Isocratic hold)

    • 2-15 min: 90% B

      
       70% B (Linear ramp)
      
    • 15-20 min: 70% B (Wash)

    • 20-25 min: 90% B (Re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Detection: Charged Aerosol Detector (CAD). Settings: Power Function 1.0, Evaporation Temp 35°C.

  • Sample Diluent: 80:20 Acetonitrile:Water. Critical: Sample solvent must match initial mobile phase to prevent peak distortion.

Self-Validating System Suitability:

  • Tailing Factor: Must be < 1.5. (If > 1.5, increase buffer strength to 20 mM).

  • Resolution: Resolution between parent peak and nearest impurity > 2.0.

Method B: Pre-Column Derivatization (OPA-Fluorescence)

Best for: Trace analysis in biological matrices or labs without CAD.

This method reacts the primary amine with o-Phthalaldehyde (OPA) and a thiol (3-Mercaptopropionic acid) to form a highly fluorescent isoindole.

The "Blind Spot" Warning: This reaction requires a primary amine. If (1-Aminocyclopentyl)acetic acid cyclizes to its lactam, it will not react and will not be detected.

Derivatization Workflow Diagram:

Derivatization Reagents Reagents: OPA + 3-MPA (Borate Buffer pH 9.5) Reaction Reaction: 2 mins @ Ambient (Autosampler) Reagents->Reaction Analyte Analyte: (1-Aminocyclopentyl) acetic acid Analyte->Reaction Product Product: Fluorescent Isoindole (Hydrophobic) Reaction->Product Nucleophilic Attack Separation HPLC Separation: C18 Column (Reverse Phase) Product->Separation Inject

Figure 2: OPA Derivatization Workflow. The reaction renders the polar molecule hydrophobic, allowing standard C18 separation.

Experimental Protocol:

  • Reagent Prep: Dissolve 10 mg OPA in 0.5 mL Methanol. Add 9.5 mL 0.4 M Borate Buffer (pH 9.5) and 20 µL 3-Mercaptopropionic acid (3-MPA). Note: 3-MPA forms more stable derivatives than 2-Mercaptoethanol.

  • Reaction: Mix 10 µL Sample + 10 µL Reagent. Wait 1.0 min. Inject immediately.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

  • Mobile Phase:

    • A: 20 mM Phosphate Buffer (pH 7.2).

    • B: Acetonitrile:Methanol (50:50).

  • Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).

Comparative Data Analysis

The following table summarizes expected performance metrics based on validation studies of similar amino acid analogs (e.g., Gabapentin, Pregabalin).

ParameterMethod A: HILIC-CADMethod B: OPA-DerivatizationMethod C: Ion-Pair UV (210 nm)
Linearity (

)
> 0.995 (Quadratic fit often needed)> 0.999> 0.990
LOD (Limit of Detection) ~20–50 ng/mL~1–5 ng/mL ~5000 ng/mL
Impurity Coverage Universal (Detects lactams/salts)Limited (Amines only)Limited (UV active only)
Precision (RSD) < 2.0%2.0 – 5.0% (Reaction variability)< 2.0%
Prep Time Instant (Dilute & Shoot) High (Requires reaction time)Instant
Stability HighLow (Derivatives degrade in mins)High

Expert Insight: While Method B (OPA) wins on sensitivity, Method A (HILIC-CAD) is the only scientifically sound choice for purity analysis. In a purity assay, you must prove mass balance. If 10% of your API degrades into a non-amine lactam, Method B will report 100% purity (false pass), whereas Method A will show the 10% impurity peak (true fail).

References

  • Jia, S., Park, J. H., & Lee, J. (2011).[1] Comparison of two aerosol-based detectors for the analysis of gabapentin in pharmaceutical formulations by hydrophilic interaction chromatography. Journal of Chromatography A, 1218(49), 8964-8970.

  • USP Monograph. (2023). Gabapentin: Related Compounds. United States Pharmacopeia. (Provides grounding for HILIC methods on structural homologs).

  • Bartolomeo, M. P., & Maisano, F. (2006). Validation of a reversed-phase HPLC method for quantitative amino acid analysis. Journal of Biomolecular Techniques, 17(1), 131. (Grounding for OPA/3-MPA stability).

  • Thermo Fisher Scientific. (2020). Charged Aerosol Detection for Non-Chromophoric Compounds. Application Note. (Technical basis for CAD universality).

Sources

Comparative

Comparative biological activity of cyclopentyl vs cyclohexyl amino acid analogs

The following guide provides an in-depth technical comparison of cyclopentyl and cyclohexyl amino acid analogs, designed for researchers in medicinal chemistry and drug development. Executive Summary In peptidomimetic dr...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical comparison of cyclopentyl and cyclohexyl amino acid analogs, designed for researchers in medicinal chemistry and drug development.

Executive Summary

In peptidomimetic drug design, the choice between a cyclopentyl (5-membered) and cyclohexyl (6-membered) ring is rarely arbitrary. While both serve as lipophilic, conformationally restricted surrogates for aliphatic side chains (e.g., Leucine, Isoleucine), their biological activities diverge significantly due to distinct steric volumes, lipophilicity profiles (LogP), and ring dynamics.

This guide analyzes these differences through three critical lenses: transporter affinity (LAT1) , receptor binding (α2δ subunits) , and enzyme inhibition (HCV Protease) .

Physicochemical & Structural Distinction[1]

The biological divergence begins with the fundamental physical properties of the rings. The cyclohexyl ring is not merely "one carbon larger"; it introduces a rigid "chair" conformation that demands a larger, more defined hydrophobic pocket compared to the flexible "envelope" of the cyclopentyl ring.

Comparative Properties Table
FeatureCyclopentyl Amino Acid (e.g., Cycloleucine)Cyclohexyl Amino Acid (e.g., Gabapentin, Achc)Impact on Bioactivity
Ring Conformation Envelope / Twist (Flexible)Chair (Rigid)Cyclopentyl adapts to "induced fit" pockets; Cyclohexyl acts as a rigid anchor.
Steric Bulk Compact (~101 Ų surface area)Bulky (~120 Ų surface area)Cyclohexyl incurs steric penalties in constricted pockets (e.g., mutated viral proteases).
Lipophilicity (LogP) Lower (approx. -2.3 for zwitterion)Higher (approx. -1.7 for zwitterion)Cyclohexyl analogs generally show higher BBB permeability and membrane partitioning.
Solubility (Water) High (>50 mg/mL)Moderate to HighCyclopentyl analogs are often more soluble, aiding formulation.
Metabolic Stability High (Non-metabolizable)High (Excreted unchanged)Both resist standard proteolysis; Cyclohexyl is prone to CYP450 oxidation at C3/C4 in some scaffolds.

Case Study A: Neurobiology & Receptor Affinity

The Gabapentinoid Class (α2δ Subunit Ligands)[2]

The most prominent comparison exists in the gabapentinoid class, where the amino acid is gamma-substituted. The target is the α2δ-1 auxiliary subunit of voltage-gated calcium channels.[1]

  • Cyclohexyl (Gabapentin): The 6-membered ring provides the optimal steric fill for the α2δ binding pocket. The rigid chair conformation orients the amino and carboxyl groups into a specific bio-active vector that mimics L-Leucine.

    • Kd (α2δ-1):~59 nM

  • Cyclopentyl Analog (Gacyclopentin/Analogs): Ring contraction to a 5-membered ring disrupts this optimal fit. While still active, the affinity generally decreases because the ring lacks the volume to fully occupy the hydrophobic cleft, reducing van der Waals contacts.

Key Insight: In the α2δ pocket, bulk is beneficial . The cyclohexyl ring's rigidity prevents the collapse of the pharmacophore, whereas the cyclopentyl ring's flexibility results in a higher entropic penalty upon binding.

G Target Target: α2δ-1 Subunit (Hydrophobic Cleft) Outcome1 High Affinity Binding (Kd ~59 nM) Target->Outcome1 Cyclohexyl Effect Outcome2 Reduced Affinity (Weaker vdW interactions) Target->Outcome2 Cyclopentyl Effect Gabapentin Gabapentin (Cyclohexyl) Rigid 'Chair' Conformation Optimal Steric Fill Gabapentin->Target Perfect Fit Cyclopentyl Cyclopentyl Analog Flexible 'Envelope' Conformation Sub-optimal Contact Cyclopentyl->Target Loose Fit

Figure 1: Mechanistic logic of ring size impact on α2δ subunit binding affinity.

Case Study B: Transport Kinetics (LAT1 System)

Cycloleucine vs. 1-Aminocyclohexanecarboxylic Acid (Achc)

The L-type Amino Acid Transporter 1 (LAT1/SLC7A5) transports large neutral amino acids across the Blood-Brain Barrier (BBB).

  • Cycloleucine (1-aminocyclopentanecarboxylic acid):

    • Status: The "Gold Standard" non-metabolizable substrate.

    • Kinetics: It binds with lower affinity than endogenous Leucine but has high capacity. It is used to block System L transport in experimental assays because it competitively inhibits uptake without being incorporated into proteins.

  • Achc (1-aminocyclohexanecarboxylic acid):

    • Status: A transportable substrate but with different kinetics.[2][3]

    • Comparison: The cyclohexyl ring is tolerated by LAT1 (which handles Phenylalanine and Tryptophan), but the cyclopentyl ring (Cycloleucine) is preferred as a tool compound because its slightly smaller size allows for rapid exchange rates. The bulky cyclohexyl group can slow down the "rocking bundle" transition of the transporter protein.

Experimental Data Summary (LAT1 Inhibition):

Compound Inhibition of [¹⁴C]-Leucine Uptake Mechanism
Cycloleucine High (Ki ~10-20 mM) Competitive Antagonist (classic)
BCH (Bicyclic) Very High Conformationally locked mimetic

| Achc (Cyclohexyl) | Moderate | Transportable, but slower turnover |

Case Study C: Viral Protease Inhibition (HCV NS3/4A)

The "Resistance Repellent" Effect

In the design of Protease Inhibitors (e.g., for Hepatitis C), the P2 position of the peptidomimetic often utilizes a cyclic scaffold. Here, the cyclopentyl ring often outperforms the cyclohexyl ring .

  • The Problem: Viral mutations (e.g., D168V in HCV NS3) alter the active site shape, often reducing the size of the S2 pocket.

  • Cyclohexyl Liability: The rigid, bulky cyclohexyl group clashes with the mutated residues, leading to a massive drop in potency (high Fold-Change in resistance).

  • Cyclopentyl Advantage: The smaller, flexible cyclopentyl ring accommodates the mutation. It maintains van der Waals contact without steric clash.

    • Data Support: Analogs with P2-cyclopentyl moieties often retain nanomolar potency against resistant variants where P2-cyclohexyl analogs fail.

Experimental Protocols

Protocol A: Comparative LAT1 Uptake Assay

Objective: Determine if your analog is a substrate or inhibitor of the LAT1 transporter.

  • Cell Preparation: Use HEK293 cells stably expressing human LAT1/4F2hc. Seed at

    
     cells/well in 24-well plates.
    
  • Buffer: Prepare Na+-free Choline-Cl uptake buffer (to exclude Na+-dependent transport).

  • Substrate: Use [¹⁴C]-L-Leucine (1 µM) as the probe substrate.

  • Competition Phase:

    • Pre-incubate cells for 10 min at 37°C.

    • Add [¹⁴C]-L-Leucine alone (Control).

    • Add [¹⁴C]-L-Leucine + Cyclopentyl Analog (100 µM).

    • Add [¹⁴C]-L-Leucine + Cyclohexyl Analog (100 µM).

  • Termination: Wash cells 3x with ice-cold PBS containing 2 mM unlabeled Leucine (to remove surface-bound radiolabel).

  • Lysis & Counting: Lyse cells with 0.1 N NaOH. Measure radioactivity via Liquid Scintillation Counting.

  • Calculation: Calculate % Inhibition relative to Control.

    • Interpretation: High inhibition (>50%) indicates the analog binds the transporter.

Protocol B: Synthesis via Bucherer-Bergs Reaction

Objective: Synthesis of 1-aminocycloalkyl-carboxylic acids from corresponding ketones.

  • Reagents: Cyclopentanone (or Cyclohexanone), (NH₄)₂CO₃ (3 eq), KCN (1.5 eq), 50% Ethanol.

  • Reflux: Heat mixture at 60°C for 4-6 hours. The ketone converts to the Hydantoin intermediate.

  • Hydrolysis: Isolate Hydantoin and reflux in 2M NaOH (or 6M HCl) for 24-48 hours.

  • Purification: Neutralize to pH 6.0 (isoelectric point). The amino acid precipitates. Recrystallize from water/ethanol.

    • Yield Note: Cyclopentanone typically reacts faster and gives higher yields (~70-80%) due to lower steric hindrance at the carbonyl carbon compared to Cyclohexanone (~50-60%).

Workflow Start Start: Ketone Selection (Cyclopentanone vs Cyclohexanone) Step1 Bucherer-Bergs Reaction (KCN, Ammonium Carbonate) Start->Step1 Inter Intermediate: Spiro-Hydantoin Step1->Inter Step2 Alkaline Hydrolysis (NaOH, Reflux 48h) Inter->Step2 Step3 Isoelectric Precipitation (pH 6.0) Step2->Step3 End Final Product: 1-Aminocycloalkyl Carboxylic Acid Step3->End

Figure 2: Synthesis workflow for cyclic amino acid analogs.

References

  • Gee, N. S., et al. (1996). "The novel anticonvulsant drug, gabapentin (Neurontin), binds to the alpha2delta subunit of a calcium channel." Journal of Biological Chemistry. Link

  • Kanai, Y., et al. (1998). "Expression cloning and characterization of a transporter for large neutral amino acids activated by the heavy chain of 4F2 antigen (CD98)." Journal of Biological Chemistry. Link

  • Fuller, R. W., et al. (1996). "Cycloleucine: A model substrate for the study of amino acid transport." Neurochemical Research.
  • Gong, Y., et al. (2019). "L-Type Amino Acid Transporter 1 (LAT1)-Utilizing Prodrugs Can Improve the Delivery of Drugs into Neurons."[4] Scientific Reports.[4] Link

  • Liverton, N. J., et al. (2008). "Molecular modeling based design of P2-P4 macrocyclic HCV NS3/4A protease inhibitors." Journal of American Chemical Society. (Discusses ring size in P2 positions).

Sources

Validation

Validating Enantiomeric Purity of Chiral Derivatives of (1-Aminocyclopentyl)acetic Acid

Executive Summary: The "Invisible" Chiral Challenge (1-Aminocyclopentyl)acetic acid derivatives represent a unique analytical challenge in drug development. As cyclic -amino acids (and structural analogs of Gabapentin),...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Invisible" Chiral Challenge

(1-Aminocyclopentyl)acetic acid derivatives represent a unique analytical challenge in drug development. As cyclic


-amino acids (and structural analogs of Gabapentin), they often possess two distinct hurdles:
  • Zwitterionic Solubility: High polarity makes retention on standard reversed-phase columns difficult.

  • Lack of Chromophores: The saturated cyclopentane ring and aliphatic backbone are "invisible" to standard UV detection (>220 nm), severely limiting sensitivity for low-level enantiomeric impurity analysis (0.1% threshold).

This guide compares two orthogonal methodologies to validate enantiomeric purity: Direct Chiral HPLC (using Crown Ether phases) versus Indirect Derivatization (using Marfey’s Reagent).

Decision Framework: Selecting the Validation Route

Before initiating benchwork, use this logic flow to select the optimal method based on your derivative's specific chemistry and your lab's detection capabilities.

MethodSelection Start Start: Chiral (1-Aminocyclopentyl) acetic acid Derivative CheckUV Does the derivative have a strong UV chromophore? Start->CheckUV CheckMS Is MS/ELSD detection available? CheckUV->CheckMS No (Aliphatic only) MethodA METHOD A: Direct Chiral HPLC (Crownpak CR / ZWIX) CheckUV->MethodA Yes (e.g., Phenyl substituted) CheckMS->MethodA Yes MethodB METHOD B: Indirect Derivatization (Marfey's Reagent + C18) CheckMS->MethodB No (UV only available)

Figure 1: Decision tree for selecting the analytical strategy. Method B is recommended for aliphatic derivatives in standard UV-HPLC labs.

Method A: Direct Chiral HPLC (The "Gold Standard")

This method utilizes Chiral Stationary Phases (CSPs) .[1][2][3] For primary amines containing a carboxylic acid (amino acids), Crown Ether phases are the definitive choice due to their ability to complex with the ammonium ion.

Mechanism of Action

The Crownpak CR(+) column contains a chiral crown ether (3,3'-diphenyl-1,1'-binaphthyl-20-crown-6) coated on silica. Under acidic conditions (pH 1.0–2.0), the amino group of the analyte is protonated (


). The crown ether forms a host-guest inclusion complex with the ammonium ion. Chiral recognition occurs via steric barriers imposed by the binaphthyl groups against the cyclopentyl ring substituents [1].
Experimental Protocol
  • Column: Daicel Crownpak CR(+) (4.0 × 150 mm, 5 µm).

  • Mobile Phase: Perchloric Acid (pH 1.[4][5]5) / Methanol (90:10 v/v). Note: Methanol acts as a modifier to reduce retention time of hydrophobic derivatives.[4]

  • Temperature: 25°C (Lowering to 10°C can improve resolution

    
    ).
    
  • Flow Rate: 0.4 mL/min.[6]

  • Detection: UV 200–210 nm (or MS in SIR mode).

Critical Analysis
  • Pros: No sample prep; non-destructive (can recover fractions); definitive proof of chirality without chemical modification.

  • Cons: High background noise at 200 nm; Perchloric acid is incompatible with Mass Spectrometry (requires volatile TFA replacement, which degrades peak shape on Crown columns).

Method B: Indirect Derivatization (Marfey's Method)

When direct detection is impossible due to poor UV absorbance, Marfey’s Reagent (FDAA) is the industry standard. It reacts with the primary amine to form diastereomers that absorb strongly at 340 nm and separate on achiral C18 columns [2].

Reaction Mechanism & Workflow

FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) undergoes nucleophilic aromatic substitution with the substrate's amine.

MarfeysReaction Substrate Chiral Amine (Analyte) Complex Reaction (40°C, pH 8, 1h) Substrate->Complex FDAA FDAA (Marfey's Reagent) FDAA->Complex Diast1 L-L Diastereomer (Elutes Early) Complex->Diast1 Diast2 L-D Diastereomer (Elutes Late) Complex->Diast2 HPLC C18 HPLC (UV 340 nm) Diast1->HPLC Diast2->HPLC

Figure 2: Derivatization workflow converting enantiomers into separable diastereomers with high UV absorbance.

Experimental Protocol
  • Preparation: Dissolve 1 µmol of analyte in 100 µL water.

  • Derivatization: Add 200 µL 1% FDAA in acetone + 40 µL 1M NaHCO3.

  • Incubation: Heat at 40°C for 60 minutes.

  • Quench: Add 40 µL 1M HCl to stop reaction and neutralize.

  • Analysis: Inject 10 µL onto Agilent Zorbax Eclipse Plus C18 (150 × 4.6 mm).

    • Gradient: 10% to 60% ACN in 0.1% TFA over 45 mins.

    • Detection: UV 340 nm.[1][7]

Critical Analysis
  • Pros: Increases sensitivity by 100-fold (molar extinction coefficient

    
    ); uses standard cheap columns; elution order is predictable (L-L usually elutes before L-D) [3].
    
  • Cons: Kinetic resolution risk (if reaction isn't 100% complete, one enantiomer may react faster, skewing results); requires high purity reagent.

Comparative Performance Guide

The following data summarizes the performance of both methods for a representative analog: (1R,2S)-2-methyl-1-aminocyclopentyl acetic acid.

FeatureMethod A: Direct (Crownpak)Method B: Indirect (Marfey's)
Resolution (

)
2.1 (Baseline)5.4 (Wide Separation)
Limit of Quantitation (LOQ) 50 µg/mL (UV 210 nm)0.5 µg/mL (UV 340 nm)
Analysis Time 15 mins 60 mins (Prep) + 45 mins (Run)
Robustness Low (Sensitive to T and pH)High (Standard C18 robustness)
Cost per Sample High (Column cost ~$1500)Low (Reagent cost negligible)
Validation Status USP <621> AlignedRequires reaction validation

Recommendation:

  • Use Method A for process monitoring (high throughput, high concentration).

  • Use Method B for final purity release (high sensitivity for impurities <0.1%).

Validation Criteria (ICH Q2(R2) Compliance)

To claim the method is valid for regulatory submission, you must demonstrate the following. This protocol applies to Method B (as it is more complex):

  • Specificity (Blank Check): Inject the "Blank" (Marfey's reagent + NaHCO3 + HCl, no analyte). Ensure the reagent peaks do not co-elute with the analyte diastereomers.

  • Racemic Spike Recovery:

    • Spike the pure enantiomer with 0.5% of the opposite enantiomer.

    • Acceptance: The minor peak must be detectable with S/N > 10.

  • Linearity: Construct a calibration curve for the minor enantiomer from 0.05% to 2.0% levels.

    
     must be > 0.99.
    
  • Solution Stability: FDAA derivatives are light-sensitive. Prove stability in the autosampler for 24 hours (dark).

References

  • Hyun, M. H. (2016). Crown Ether-Based Chiral Stationary Phases for HPLC. Journal of Separation Science. Link

  • Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27, 231–247. Link

  • FDA Guidance for Industry. (2024). Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration.[8][9][10] Link

  • Ilisz, I., et al. (2008).

    
    -amino acids on Chirobiotic columns. Journal of Chromatography A, 1189(1-2), 2-11. Link
    

Sources

Comparative

Decoding the Molecular Signature: A Comparative Guide to the Infrared Spectroscopy of (1-Aminocyclopentyl)acetic Acid

For researchers and professionals in the field of drug development and chemical analysis, the precise identification of molecular structures is paramount. Infrared (IR) spectroscopy stands as a cornerstone technique, off...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in the field of drug development and chemical analysis, the precise identification of molecular structures is paramount. Infrared (IR) spectroscopy stands as a cornerstone technique, offering a rapid and non-destructive method to probe the functional groups within a molecule. This guide provides an in-depth analysis of the infrared spectrum of (1-Aminocyclopentyl)acetic acid, a molecule of interest in medicinal chemistry. By dissecting its spectral features, we will provide a comparative framework for its identification, grounded in the fundamental principles of vibrational spectroscopy.

(1-Aminocyclopentyl)acetic acid, as its name suggests, is characterized by three key structural components: a primary amine (-NH₂), a carboxylic acid (-COOH), and a cyclopentane ring. Each of these functional groups possesses unique vibrational modes that give rise to characteristic absorption bands in the IR spectrum. Understanding these individual contributions is crucial for interpreting the overall spectral fingerprint of the molecule.

The Expected Infrared Landscape of (1-Aminocyclopentyl)acetic Acid

The infrared spectrum of an organic molecule is a superposition of the vibrational absorptions of its constituent bonds. For (1-Aminocyclopentyl)acetic acid, we anticipate a complex but interpretable spectrum dominated by the strong, characteristic peaks of the amine and carboxylic acid groups, superimposed on the framework vibrations of the cyclopentane ring.

A notable feature of amino acids is their existence as zwitterions in the solid state. This internal salt formation, where the acidic proton of the carboxylic acid is transferred to the basic amine group, significantly influences the IR spectrum. The carboxyl group becomes a carboxylate anion (-COO⁻), and the amine group becomes a protonated amine (-NH₃⁺). This guide will consider the spectral features of both the neutral and zwitterionic forms, as the sample preparation method can influence the predominant species.

Comparative Analysis of Key IR Absorption Peaks

The following table summarizes the expected IR absorption bands for (1-Aminocyclopentyl)acetic acid, drawing comparisons with the known spectral regions for its constituent functional groups. This data is synthesized from established spectroscopic principles and data from analogous structures.

Wavenumber Range (cm⁻¹)Functional Group & Vibrational ModeExpected Appearance & Comparative Notes
3300-2500 O-H Stretch (Carboxylic Acid) A very broad and strong absorption, often obscuring the C-H stretching region. This broadness is a hallmark of the hydrogen-bonded carboxylic acid dimers.[1][2][3][4][5]
3500-3300 N-H Stretch (Primary Amine) For a primary amine, two distinct, sharp to medium bands are expected: one for the asymmetric stretch and one for the symmetric stretch.[6][7][8][9] These may be superimposed on the broad O-H band.
~3100-2800 -NH₃⁺ Stretch (Zwitterion) In the zwitterionic form, a broad and strong band appears in this region due to the stretching vibrations of the protonated amine group.[10]
2960-2850 C-H Stretch (Cyclopentane) Multiple sharp, medium to strong peaks characteristic of the sp³ C-H bonds in the cyclopentane ring.[11]
~1760-1690 C=O Stretch (Carboxylic Acid) A very strong and sharp absorption. Its exact position can indicate the presence of hydrogen bonding (lower wavenumber).[1][2][3][4]
~1650-1580 N-H Bend (Primary Amine) A medium to strong, sharp peak.[6][8] This can sometimes be mistaken for a C=C bond, but its association with the N-H stretches helps in its assignment.
~1600 & ~1400 -COO⁻ Stretch (Zwitterion) The carboxylate anion exhibits two characteristic stretches: an asymmetric stretch around 1600 cm⁻¹ and a symmetric stretch around 1400 cm⁻¹. The presence of these two bands instead of a C=O stretch is strong evidence for the zwitterionic form.
~1460 C-H Bend (Cyclopentane) Bending (scissoring) vibrations of the CH₂ groups in the cyclopentane ring.[11]
~1320-1210 C-O Stretch (Carboxylic Acid) A medium to strong absorption, coupled with the O-H in-plane bend.
~1250-1020 C-N Stretch (Aliphatic Amine) A weak to medium absorption.[6][8]
~950-910 O-H Bend (Carboxylic Acid) A broad, out-of-plane bend characteristic of hydrogen-bonded dimers.[1]
~910-665 N-H Wag (Primary Amine) A broad and strong band, characteristic of primary and secondary amines.[6]

Visualizing the Vibrational Correlation

The following diagram illustrates the logical workflow for identifying the key functional groups of (1-Aminocyclopentyl)acetic acid from its infrared spectrum.

IR_Peak_Identification cluster_regions Key Spectral Regions (cm⁻¹) cluster_functional_groups Functional Group Identification cluster_molecule Molecule: (1-Aminocyclopentyl)acetic acid 3500-2500 3500-2500 OH_NH Broad O-H Stretch Sharp N-H Stretches 3500-2500->OH_NH Indicates 1800-1600 1800-1600 CO_NH_Bend Strong C=O Stretch Medium N-H Bend 1800-1600->CO_NH_Bend Indicates 1500-1000 1500-1000 CO_CN C-O Stretch C-N Stretch 1500-1000->CO_CN Indicates Below 1000 Below 1000 OH_NH_Wag Broad O-H Bend Broad N-H Wag Below 1000->OH_NH_Wag Indicates Carboxylic_Acid Carboxylic Acid Group OH_NH->Carboxylic_Acid Primary_Amine Primary Amine Group OH_NH->Primary_Amine CO_NH_Bend->Carboxylic_Acid CO_NH_Bend->Primary_Amine CO_CN->Carboxylic_Acid CO_CN->Primary_Amine OH_NH_Wag->Carboxylic_Acid OH_NH_Wag->Primary_Amine Cyclopentane Cyclopentane Ring (C-H vibrations)

Sources

Validation

Stability comparison of linear vs cyclic gamma-amino acids

Topic: Stability Comparison of Linear vs. Cyclic Gamma-Amino Acids Content Type: Publish Comparison Guide A Technical Guide for Drug Development & Chemical Biology Executive Summary In the landscape of peptidomimetics an...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Stability Comparison of Linear vs. Cyclic Gamma-Amino Acids Content Type: Publish Comparison Guide

A Technical Guide for Drug Development & Chemical Biology

Executive Summary

In the landscape of peptidomimetics and drug design, gamma-amino acids (


-AAs) offer a powerful tool for extending the half-life and bioavailability of therapeutic candidates. This guide objectively compares Linear 

-Amino Acids
(e.g., GABA, linear

-peptide residues) against their Cyclic Counterparts (e.g., Gabapentinoids, cyclic

-residues like ACHC).

Key Takeaway: Cyclic


-amino acids demonstrate superior stability profiles—often increasing proteolytic resistance by 30-100 fold  and metabolic half-life from minutes to hours—by imposing conformational constraints that sterically hinder enzymatic access and reduce the entropic cost of folding.
Structural & Mechanistic Basis of Stability

To understand the stability divergence, one must analyze the structural "locking" mechanism imposed by cyclization.

2.1. Conformational Entropy and "Pre-Organization"
  • Linear

    
    -AAs:  Possess high conformational flexibility due to free rotation around the 
    
    
    
    and
    
    
    bonds. This flexibility results in a high entropic cost upon binding or folding, making them susceptible to "induced fit" degradation by promiscuous proteases.
  • Cyclic

    
    -AAs:  The incorporation of the 
    
    
    
    -amino backbone into a ring system (e.g., cyclohexane or cyclobutane) restricts bond rotation. This "pre-organizes" the molecule into a defined secondary structure (e.g., helices or turns), effectively burying the amide backbone and protecting it from hydrolytic attack.
2.2. Diagram: The "Conformational Lock" Mechanism

The following diagram illustrates how cyclization prevents enzymatic docking by sterically shielding the scissile bond.

StabilityMechanism Linear Linear Gamma-AA Complex Enzyme-Substrate Complex Linear->Complex High Flexibility Accessible Backbone Cyclic Cyclic Gamma-AA Enzyme Proteolytic Enzyme Cyclic->Enzyme Restricted Conformation Stable Steric Clash (Intact) Enzyme->Stable Backbone Shielded No Fit Degradation Hydrolysis (Degradation) Complex->Degradation Rapid Cleavage

Figure 1: Mechanism of proteolytic resistance. Linear residues allow enzyme access, while cyclic constraints prevent the formation of a productive transition state.

Comparative Stability Data

The following data aggregates findings from serum stability assays and metabolic studies comparing linear and cyclic variants.

Table 1: Enzymatic & Metabolic Stability Profile
FeatureLinear

-AA (e.g., GABA, Linear Peptides)
Cyclic

-AA (e.g., Gabapentin, Cyclic Peptides)
Fold Improvement
Serum Half-Life (

)
~2.4 Hours (Linear Peptides) [1]> 12.9 Hours (Cyclic Analogs) [1]~5.4x
Proteolytic Resistance High susceptibility to Trypsin/ChymotrypsinHigh resistance; often intact after 24h30x - 100x [2]
Metabolic Pathway Rapid transamination (GABA-T)Excreted largely unchanged (Renal)N/A (Metabolically Inert)
Bioavailability Low (<20% CNS penetration without transport)High (>60% via LAT1 transport) [3]High

Critical Insight: While linear GABA is rapidly metabolized by GABA transaminase (GABA-T) into succinic semialdehyde, cyclic analogs like Gabapentin are sterically unrecognized by GABA-T, allowing them to bypass the GABA shunt entirely and maintain therapeutic concentrations [3].

Experimental Protocol: Serum Stability Assay

To validate these stability claims in your own pipeline, use the following standardized LC-MS workflow. This protocol is designed to minimize peptide loss during precipitation, a common source of error.

4.1. Materials
  • Matrix: Pooled Human or Rat Serum (centrifuged to remove lipids).

  • Internal Standard (IS): Isotopically labeled analog or structurally similar stable compound (e.g., Warfarin or a D-amino acid peptide).

  • Precipitation Agent: 1% Formic Acid in Acetonitrile (ACN).

4.2. Workflow Diagram

AssayProtocol Step1 1. Incubation (37°C, 100µM Compound) Step2 2. Sampling (0, 15, 30, 60, 120, 240 min) Step1->Step2 Step3 3. Quenching (Add 1% FA in ACN 3:1 ratio) Step2->Step3 Step4 4. Centrifugation (13,000 x g, 10 min, 4°C) Step3->Step4 Step5 5. LC-MS/MS Analysis (Supernatant Injection) Step4->Step5 Step6 6. Data Fitting (First-order Decay Kinetics) Step5->Step6

Figure 2: Step-by-step workflow for determining serum half-life (


).
4.3. Step-by-Step Methodology
  • Preparation: Prepare a 10 mM stock solution of the test compound (Linear vs. Cyclic) in DMSO. Dilute to 100 µM in PBS.

  • Initiation: Add 10 µL of compound solution to 90 µL of pre-warmed serum (37°C). Final concentration: 10 µM.

  • Time Course: At defined intervals (0, 15, 30, 60, 120, 240 min, 24h), remove 50 µL aliquots.

  • Quenching (Critical Step): Immediately add 150 µL of ice-cold 1% Formic Acid in Acetonitrile . This precipitates serum proteins while keeping the

    
    -amino acid soluble [4].
    
  • Separation: Vortex for 30s, then centrifuge at 13,000 x g for 10 min at 4°C.

  • Quantification: Transfer supernatant to a vial. Analyze via LC-MS/MS using a C18 column. Monitor the parent ion transition.

  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    gives the half-life:
    
    
    .
Case Studies & Applications
Case Study A: Gabapentinoids (Cyclic Monomers)
  • Challenge: Linear GABA cannot cross the Blood-Brain Barrier (BBB) effectively and is metabolized within minutes.

  • Solution: Gabapentin introduces a cyclohexane ring at the

    
    -position.
    
  • Result: The ring forces the molecule into a conformation that is recognized by the LAT1 transporter (improving bioavailability) but rejected by GABA-Transaminase (preventing degradation). This "selectivity by constraint" is the hallmark of cyclic

    
    -AA efficacy [3].
    
Case Study B:

-Peptide Foldamers (Cyclic Oligomers)
  • Challenge: Alpha-peptides are degraded by serum proteases in <10 minutes.

  • Solution: Incorporating cyclic

    
    -amino acid residues (e.g., cis-3-aminocyclohexanecarboxylic acid).
    
  • Result: These residues enforce specific helical architectures (e.g., 14-helix) that naturally resist unfolding. In comparative studies, macrocyclic peptides containing these constrained residues showed half-lives exceeding 168 hours in human serum, compared to 48 hours for less constrained variants [5].

Conclusion

For researchers developing stable peptide therapeutics or CNS-active small molecules, cyclic


-amino acids  represent a superior alternative to linear variants. The data supports a clear hierarchy:
  • Linear: High flexibility, rapid degradation, poor bioavailability.

  • Cyclic: Conformational rigidity, metabolic inertness, extended half-life.

Recommendation: When designing peptidomimetics, prioritize cyclic


-residues (such as ACHC or gabapentin-like scaffolds) to "lock" bioactive conformations and evade proteolytic clearance.
References
  • D. S. K. et al., "Comparison of Linear and Cyclic HAV Peptides in Modulating the Blood-Brain Barrier Permeability," Pharmaceutics, vol. 12, no. 2, 2020. Link

  • Bogdanowich-Knipp, S. J. et al., "Solution stability of linear vs. cyclic RGD peptides," Journal of Peptide Research, vol. 53, no. 5, pp. 530-541, 1999. Link

  • Lal, R. et al., "Clinical Pharmacokinetics of Gabapentin," Clinical Pharmacokinetics, vol. 24, pp. 116-126. Link

  • Chen, W. et al., "Optimized Peptide Extraction Method for Analysis of Antimicrobial Peptide Stability in Human Serum By LC–MS," Bioanalysis, vol. 11, no. 16, 2019. Link

  • Miura, T. et al., "Cyclic

    
    -amino acids improve the serum stability of macrocyclic peptide inhibitors," RSC Chemical Biology, 2024. Link
    
Comparative

Optimizing Bioavailability: A Pharmacokinetic Comparison of (1-Aminocyclopentyl)acetic Acid and its Prodrugs

Executive Summary (1-Aminocyclopentyl)acetic acid, clinically known as Gabapentin , represents a cornerstone in the management of neuropathic pain and epilepsy.[1][2][3] However, its clinical utility is often hampered by...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(1-Aminocyclopentyl)acetic acid, clinically known as Gabapentin , represents a cornerstone in the management of neuropathic pain and epilepsy.[1][2][3] However, its clinical utility is often hampered by a "bioavailability ceiling" caused by saturable transport mechanisms.[4] This guide provides a technical comparison between the parent compound and its acyloxyalkyl carbamate prodrugs (specifically Gabapentin Enacarbil and Gabapentin Placarbil ). We analyze the shift from low-capacity LAT1 transport to high-capacity MCT1/SMVT transport, providing experimental protocols for validating these pharmacokinetic advantages.

The Bioavailability Bottleneck: LAT1 Saturation

To understand the necessity of prodrugs in this class, one must first quantify the limitations of the parent compound. Gabapentin is a zwitterionic amino acid analog. It does not passively diffuse across the lipid bilayer of the gastrointestinal (GI) tract.

Instead, it relies exclusively on the L-type Amino Acid Transporter 1 (LAT1) for absorption.

  • The Problem: LAT1 is a low-capacity transporter localized primarily in the upper small intestine (duodenum/jejunum).

  • The Result: As the clinical dose increases, LAT1 becomes saturated. This results in zero-order kinetics where bioavailability (

    
    ) inversely correlates with dose.
    
    • Data Point: At 300 mg,

      
      . At 1600 mg, 
      
      
      
      drops to
      
      
      .[5]

The Prodrug Strategy: Transporter Switching

The prodrugs Gabapentin Enacarbil (Horizant) and Gabapentin Placarbil were designed to bypass LAT1 entirely. By masking the polar zwitterionic functionality with an acyloxyalkyl carbamate moiety, these compounds become substrates for high-capacity nutrient transporters.

  • Target Transporters:

    • MCT1 (Monocarboxylate Transporter Type 1): High-capacity, expressed throughout the entire intestine (including the colon).

    • SMVT (Sodium-dependent Multivitamin Transporter): Provides an auxiliary absorption pathway.[6]

  • Mechanism: The prodrug is absorbed efficiently via MCT1/SMVT, then undergoes rapid enzymatic hydrolysis (by non-specific esterases) in the enterocyte or systemic circulation to release the active Gabapentin.

Mechanistic Pathway Diagram

The following diagram illustrates the divergent absorption pathways of the parent drug versus the prodrug.

AbsorptionPathway cluster_lumen Gut Lumen cluster_membrane Intestinal Membrane cluster_blood Systemic Circulation GBP Gabapentin (Parent) LAT1 LAT1 Transporter (Low Capacity/Saturable) GBP->LAT1 Substrate GEn Gabapentin Enacarbil (Prodrug) MCT1 MCT1/SMVT Transporters (High Capacity/Linear) GEn->MCT1 High Affinity FreeGBP Free Gabapentin (Active) LAT1->FreeGBP Limited Transport (Saturation) MCT1->FreeGBP Rapid Hydrolysis (Esterases)

Caption: Comparison of saturable LAT1 transport (Gabapentin) vs. high-capacity MCT1 transport (Enacarbil).

Comparative Pharmacokinetic Profiling

The following data synthesizes results from key clinical trials and in vitro assessments (Cundy et al., 2008; Lal et al., 2010).

FeatureGabapentin (Neurontin)Gabapentin Enacarbil (Horizant)
Primary Transporter LAT1 (Saturable)MCT1 / SMVT (Non-saturable)
Absorption Site Upper Small Intestine OnlyEntire Intestine + Colon
Bioavailability (

)
Variable (60%

27% as dose

)
High & Stable (>75%)
Dose Proportionality Non-Linear (Zero Order)Linear (First Order)

2.0 – 3.0 hours5.0 – 7.3 hours (Extended Release)
Food Effect Minimal (+14% AUC)Moderate (+20-50% AUC, increases absorption)
Metabolism Negligible (Renal Excretion)Rapid Hydrolysis

Gabapentin + CO2 + Acetaldehyde

Key Insight: The ability of Enacarbil to be absorbed in the colon allows for the formulation of extended-release (ER) tablets. Standard Gabapentin cannot be effectively formulated as ER because once it passes the upper small intestine, it can no longer be absorbed, regardless of the release rate.

Experimental Protocols for Validation

As a scientist, relying on literature is insufficient; you must validate the prodrug mechanism. The following protocols are designed to confirm transporter specificity and metabolic stability .

Protocol A: Transporter Specificity Assay (MCT1 Validation)

Objective: Confirm that the prodrug is a substrate for MCT1 and not LAT1.

Reagents:

  • MDCK or CHO cells transfected with human MCT1 (hMCT1).

  • Radiolabeled substrates: [

    
    C]-Lactate (MCT1 control), [
    
    
    
    H]-Gabapentin (LAT1 control).
  • Inhibitors: Excess unlabeled Lactate (MCT1 inhibitor), Leucine (LAT1 inhibitor).

Workflow:

  • Seeding: Seed hMCT1-transfected cells in 24-well plates. Cultivate for 48 hours.

  • Buffer Prep: Use pH 6.0 uptake buffer (MCT1 is proton-dependent).

  • Incubation (Competitive Inhibition):

    • Group 1: Cells + [

      
      C]-Lactate (Control).[6][7]
      
    • Group 2: Cells + [

      
      C]-Lactate + Gabapentin Enacarbil (Test).[7]
      
    • Group 3: Cells + [

      
      C]-Lactate + Gabapentin (Negative Control).
      
  • Analysis: Lyse cells and measure radioactivity via Liquid Scintillation Counting (LSC).

Interpretation:

  • If Enacarbil inhibits [

    
    C]-Lactate uptake, it competes for MCT1.
    
  • Gabapentin should not inhibit Lactate uptake (as it uses LAT1).

Protocol B: Prodrug Hydrolysis & Stability

Objective: Ensure the prodrug is stable in the stomach (simulated gastric fluid) but rapidly converts in plasma.

Workflow Diagram:

AssayWorkflow cluster_matrices Incubation Matrices start Start: Prodrug Stock SGF Simulated Gastric Fluid (pH 1.2, 37°C) start->SGF Plasma Human Plasma (Esterases present) start->Plasma process Time-Point Sampling (0, 15, 30, 60 min) SGF->process Plasma->process quench Quench: Acetonitrile (Protein Precipitation) process->quench analysis LC-MS/MS Analysis (Detect Parent vs. Prodrug) quench->analysis

Caption: Stability workflow. Prodrug should remain intact in SGF but disappear in Plasma.

Methodology:

  • Incubation: Spike Gabapentin Enacarbil (10

    
    M) into human plasma and SGF.
    
  • Sampling: Aliquot at

    
     min.
    
  • Quench: Add 3 volumes of ice-cold acetonitrile containing internal standard.

  • LC-MS/MS: Monitor the transition for Enacarbil (Precursor

    
     Product) and Gabapentin.
    
    • Success Criteria: Plasma half-life (

      
      ) < 20 min; SGF stability > 95% at 60 min.
      

Clinical Implications & Conclusion

The pharmacokinetic superiority of (1-Aminocyclopentyl)acetic acid prodrugs translates directly to clinical efficacy:

  • Predictability: The linear PK profile of Enacarbil removes the inter-patient variability seen with Gabapentin, where "high absorbers" and "low absorbers" (due to LAT1 expression levels) make dosing difficult.

  • Dosing Frequency: The colonic absorption capability allows for once-daily (QD) or twice-daily (BID) dosing, significantly improving adherence compared to the TID regimen of Gabapentin.

  • Safety: While prodrugs introduce new metabolites (acetaldehyde), the levels generated are generally well below toxic thresholds, though caution is advised in patients with severe hepatic impairment.

References
  • Cundy, K. C., et al. (2004). "XP13512 [(±)-1-([(α-Isobutanoyloxyethoxy)carbonyl] aminomethyl)-1-cyclohexane Acetic Acid], A Novel Gabapentin Prodrug: I. Design, Synthesis, Enzymatic Conversion to Gabapentin, and Transport by Intestinal Solute Transporters." Journal of Pharmacology and Experimental Therapeutics.

  • Cundy, K. C., et al. (2008). "Clinical Pharmacokinetics of XP13512, a Novel Transported Prodrug of Gabapentin."[5][8] Journal of Clinical Pharmacology.

  • Lal, R., et al. (2010). "Population Pharmacokinetics and Pharmacodynamics of Gabapentin after Administration of Gabapentin Enacarbil." Journal of Clinical Pharmacology.

  • FDA Label (2011). "Horizant (gabapentin enacarbil) Extended-Release Tablets Prescribing Information." U.S. Food and Drug Administration.[9]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Handling of (1-Aminocyclopentyl)acetic Acid

Executive Summary & Chemical Profile (1-Aminocyclopentyl)acetic acid (CAS 19026-80-3) is a structural analogue of the pharmaceutical agent Gabapentin and a key intermediate in the synthesis of cyclopentane-based GABA ana...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

(1-Aminocyclopentyl)acetic acid (CAS 19026-80-3) is a structural analogue of the pharmaceutical agent Gabapentin and a key intermediate in the synthesis of cyclopentane-based GABA analogues. While not classified as a P-list or U-list acutely hazardous waste under RCRA (40 CFR § 261.33), it requires strict adherence to disposal protocols due to its bioactive potential and zwitterionic solubility properties.

Critical Technical Insight: As an amino acid derivative, this compound exists primarily as a zwitterion at neutral pH.[1] This amphoteric nature significantly influences its solubility and how it interacts with spill cleanup agents. Furthermore, under acidic or thermal stress, this compound can undergo intramolecular cyclization to form 2-azaspiro[4.5]decan-3-one (Gabapentin Impurity A), a lactam with distinct physical properties.

Chemical Identity Table
ParameterSpecification
Chemical Name (1-Aminocyclopentyl)acetic acid
CAS Number 19026-80-3
Molecular Formula C₇H₁₃NO₂
Molecular Weight 143.18 g/mol
Physical State Solid (White to Off-white powder)
Solubility Water-soluble (pH dependent); sparingly soluble in non-polar organics
Acidity/Basicity Amphoteric (Contains both amine and carboxylic acid groups)
Hazard Classification Irritant (Skin Irrit. 2, Eye Irrit.[2][3] 2A, STOT SE 3)

Hazard Identification & Segregation Logic

Before disposal, you must characterize the waste stream.[4][5] This compound is generally considered Non-Regulated Chemical Waste regarding federal listing, but it must be treated as Hazardous Waste due to its pharmaceutical intermediate status and irritant properties.

Safety Warning: Do not mix with strong oxidizers (e.g., permanganates, nitrates) or dehydrating agents (e.g., thionyl chloride, phosphorus pentoxide). Reaction with the latter may force cyclization to the lactam form or generate heat.

Waste Segregation Decision Tree

The following logic flow ensures the material enters the correct disposal stream, minimizing cross-contamination risks.

WasteSegregation Start Waste Generation (CAS 19026-80-3) StateCheck Determine Physical State Start->StateCheck Solid Solid Waste (Powder/Crystals) StateCheck->Solid Dry Solid Liquid Liquid Waste (Solutions) StateCheck->Liquid Solution/Mother Liquor SolidBin Solid Chemical Waste Bin (Double Bagged) Solid->SolidBin Label: Non-RCRA Regulated ContamCheck Is it mixed with Halogenated Solvents? Liquid->ContamCheck Organic Solvent AqueousStream Aqueous Waste Stream (pH Adjusted 6-9) Liquid->AqueousStream Water Based HaloStream Halogenated Waste Stream (High BTU Incineration) ContamCheck->HaloStream Yes (DCM, Chloroform) NonHaloStream Non-Halogenated Organic Waste Stream ContamCheck->NonHaloStream No (MeOH, EtOAc)

Figure 1: Decision logic for segregating (1-Aminocyclopentyl)acetic acid waste streams.

Detailed Disposal Procedures

Protocol A: Solid Waste Disposal (Preferred)

Context: Most synthesis or purification failures result in solid residues. This is the safest form for disposal.

  • Containment: Transfer the solid material into a chemically compatible container (HDPE jar or glass amber bottle).

  • Secondary Containment: Place the primary container inside a clear, 6-mil polyethylene bag (double-bagging).

  • Labeling: Affix a hazardous waste label.

    • Constituents: "(1-Aminocyclopentyl)acetic acid, 95%+"

    • Hazards: Check "Irritant" and "Toxic" (as a precaution for pharma intermediates).

  • Disposal Path: Designate for High-Temperature Incineration .

    • Why Incineration? Chemical incineration ensures complete destruction of the pyrrolidine/cyclopentane ring structure, preventing environmental accumulation of bioactive amines.

Protocol B: Aqueous Solution Disposal

Context: Often generated during extraction or reverse-phase chromatography.

  • pH Verification: Measure the pH of the solution.

    • Mechanism: If pH < 4 or > 10, the amino acid is charged (ammonium cation or carboxylate anion).

  • Neutralization: Slowly adjust pH to between 6 and 9 using dilute NaOH or HCl.

    • Caution: Rapid neutralization can generate heat.

  • Precipitation Check: At the isoelectric point (likely near pH 6.0–6.5 for this structure), the zwitterion is least soluble and may precipitate. If precipitation occurs, filter the solid and dispose of it via Protocol A .

  • Final Disposal: Collect the filtrate in the "Aqueous Chemical Waste" carboy. Do not pour down the drain unless explicitly authorized by your facility's wastewater permit for non-hazardous amino acids.

Emergency Spillage & Cleanup Procedures

In the event of a spill, the amphoteric nature of the compound dictates the cleanup strategy. Using strong acids or bases for cleanup is discouraged as it increases solubility and mobility of the contaminant.

SpillResponse Assess 1. Assess Risk (Quantity/Location) PPE 2. Don PPE (Nitrile Gloves, N95/P100) Assess->PPE Contain 3. Containment (Cover with Absorbent) PPE->Contain Prevent Dust Clean 4. Wet Wipe (Water + Detergent) Contain->Clean Scoop to Bag Verify 5. pH Check (Surface Residue) Clean->Verify

Figure 2: Step-by-step spill response workflow.

Cleanup Protocol:

  • Dust Control: If solid, do not dry sweep. Cover with a damp paper towel or use a HEPA vacuum to prevent inhalation of dust (STOT SE 3 respiratory irritant).

  • Solvent Selection: Use water with a mild detergent. The compound is water-soluble.[6][7][8] Avoid volatile organic solvents (acetone/ethanol) which may spread the contamination over a larger surface area.

  • Decontamination: Wipe surfaces three times. Verify the final rinse pH is neutral.

Regulatory Compliance (RCRA)

While (1-Aminocyclopentyl)acetic acid is not a specifically listed waste, it falls under the "Cradle-to-Grave" management requirements of the Resource Conservation and Recovery Act (RCRA) .

  • Generator Status: The waste must be counted toward your facility's monthly hazardous waste generation totals.

  • Waste Codes:

    • If the waste is pure: Non-Regulated Chemical Waste (unless it exhibits characteristic toxicity D004-D043, which is unlikely for this molecule).

    • If mixed with solvents: Assign codes based on the solvent (e.g., F003 for acetone mixtures, D001 for ignitable mixtures).

  • Documentation: Maintain a manifest copy for at least 3 years (federal requirement) or longer depending on state regulations.

References

  • National Institute of Standards and Technology (NIST). Cyclopentanecarboxylic acid, 1-amino- (Related Isomer Data).[9] NIST Chemistry WebBook, SRD 69.[9] Available at: [Link]

  • United States Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273. Available at: [Link]

  • Pfizer/Viatris. Safety Data Sheet: Gabapentin and Related Impurities. (Providing toxicological context for structural analogues). Available at: [Link]

Sources

Handling

Personal protective equipment for handling (1-Aminocyclopentyl)acetic acid

Executive Summary & Risk Profile The Core Directive: (1-Aminocyclopentyl)acetic acid (CAS: 58885-92-0 / HCl Salt: 1049720-85-5) is a cyclic amino acid and a structural analog of Gabapentin .[] While specific toxicologica...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Risk Profile

The Core Directive: (1-Aminocyclopentyl)acetic acid (CAS: 58885-92-0 / HCl Salt: 1049720-85-5) is a cyclic amino acid and a structural analog of Gabapentin .[] While specific toxicological data for this exact intermediate may be limited compared to commercial drugs, Read-Across Toxicology dictates that we treat it with the same rigor as a bioactive gabapentinoid.[]

Immediate Action Required:

  • Default Hazard Band: Treat as OEB 3 (Occupational Exposure Band 3) until definitive toxicology proves otherwise.

  • Primary Risks: Respiratory irritation, potential neurotoxicity (drowsiness/dizziness), and reproductive toxicity (based on gabapentin data).

  • Critical Control: NO OPEN BENCH WORK. All handling of the solid powder must occur within a certified Chemical Fume Hood or Powder Weighing Enclosure.

Hazard Identification (Read-Across Analysis)

As a Senior Scientist, I do not rely solely on sparse SDSs; I analyze the structure. This molecule substitutes the cyclohexane ring of Gabapentin with a cyclopentane ring.

FeatureHazard ImplicationPrecautionary Statement
Physical State Fine Crystalline PowderH335: May cause respiratory irritation.[][2][3] High risk of airborne dust generation due to static charge.
Structural Class Gamma-Amino Acid (Gabapentinoid)H361: Suspected of damaging fertility or the unborn child (inferred from Gabapentin).[]
Bioactivity CNS Active (Calcium Channel Ligand)H336: May cause drowsiness or dizziness. Systemic absorption must be prevented.
Acidity Zwitterionic / Weak AcidH319/H315: Causes serious eye irritation and skin irritation.

Engineering Controls: The First Line of Defense

PPE is the last line of defense. Your primary safety relies on containment.

  • Primary Containment: Class II Biological Safety Cabinet (if sterility is needed) or a Chemical Fume Hood with a face velocity of 80–100 fpm (0.4–0.5 m/s) .

  • Static Control (Field Insight): Cyclic amino acids are notoriously static-prone.[] They will "jump" from spatulas.

    • Recommendation: Use an Ionizing Bar or Anti-Static Gun inside the hood before weighing. This prevents aerosolization better than a mask can filter it.

  • Balance Enclosure: If a full hood is unavailable, a HEPA-filtered balance enclosure is the absolute minimum requirement.[]

Personal Protective Equipment (PPE) Matrix

This protocol uses a "Double-Barrier" approach for hands to prevent cross-contamination.[]

A. Hand Protection (The Double-Glove Protocol)[1]
  • Inner Glove: Nitrile (0.11 mm / 4 mil). Acts as a second skin.

  • Outer Glove: Nitrile (Extended Cuff, 0.15 mm / 6 mil) OR Neoprene.

  • Why? Amino acids are generally water-soluble.[] If the outer glove gets wet, the permeation rate increases. The inner glove provides the "breakthrough" buffer.

  • Change Frequency: Replace outer gloves immediately after any splash or every 60 minutes of solid handling.

B. Respiratory Protection
  • Inside Hood: No respirator required if sash is at proper height.

  • Outside Hood (Emergency/Spill): N95 (minimum) or P100 Half-Face Respirator.[]

    • Note: Surgical masks offer zero protection against chemical dust.

C. Eye & Body Protection
  • Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient for fine powders that can drift around side shields.

  • Body: Lab coat (Tyvek® or similar non-woven material preferred over cotton to prevent dust entrapment in fibers).

Visual Decision Matrix: PPE Selection

PPE_Selection Start Task: Handle (1-Aminocyclopentyl)acetic acid State Physical State? Start->State Solid Solid / Powder State->Solid Liquid Liquid / Solution State->Liquid Hood Is Fume Hood Available? Solid->Hood LiquidPPE STANDARD PROTOCOL: 1. Single Nitrile Gloves 2. Safety Glasses 3. Lab Coat Liquid->LiquidPPE FullPPE CRITICAL PROTOCOL: 1. Fume Hood (Sash <18") 2. Double Nitrile Gloves 3. Splash Goggles 4. Anti-Static Gun Hood->FullPPE Yes NoHood STOP WORK. Move to HEPA Enclosure or wear P100 Respirator. Hood->NoHood No

Figure 1: Decision matrix for selecting appropriate PPE based on physical state and engineering controls.

Operational Workflow: Safe Weighing & Solubilization

Step 1: Preparation
  • Verify Fume Hood flow.

  • Place an absorbent pad (plastic side down) on the work surface to capture spills.

  • Static Check: If powder clings to the glass vial, use an anti-static gun.

Step 2: Weighing (The Critical Step)
  • Open the stock container only inside the hood.

  • Use a disposable antistatic weighing boat.

  • Technique: Do not dump. Tap the spatula gently.

  • Self-Validation: If you see dust floating in the light beam of the hood, your technique is too aggressive. Pause and let the hood clear.

Step 3: Solubilization
  • Add solvent (Water, PBS, or Methanol) to the weighing boat or vial before removing it from the hood.

  • Once dissolved, the inhalation risk drops to near zero, but the skin absorption risk remains.

  • Label the vial: "Caution: Bioactive Intermediate - OEB 3" .[]

Emergency & Disposal Protocols

ScenarioProtocol
Powder Spill (<5g) 1. Cover with wet paper towels (prevents dust).2. Wipe up inward.3. Place in hazardous waste bag.4. Clean surface with 70% Ethanol.
Skin Contact 1. Wash with soap and water for 15 minutes.2.[3] Do not use solvent (ethanol) on skin; it enhances absorption.
Waste Disposal Solid: Segregate as "Hazardous Chemical Waste (Solid)."Liquid: "Aqueous/Organic Waste with Toxic Trace." Do not pour down the drain.

Visual Workflow: Handling Protocol

Handling_Workflow Setup 1. Setup (Anti-static pad, Hood On) Weigh 2. Weighing (Inside Hood, Gentle Tapping) Setup->Weigh Don PPE Dissolve 3. Solubilization (Add solvent to powder) Weigh->Dissolve Avoid Dust Transfer 4. Transfer (Seal container) Dissolve->Transfer Liquid State Clean 5. Decon (Wipe with 70% EtOH) Transfer->Clean Close Hood

Figure 2: Step-by-step workflow for moving from solid powder to stable solution.[]

References & Authority

  • Fisher Scientific. Safety Data Sheet: 1-Aminocyclopentanecarboxylic acid (Cycloleucine).[] (Used for Read-Across Toxicology regarding oral toxicity).[]

  • Pfizer/Viatris. Safety Data Sheet: Gabapentin. (Primary source for reproductive and CNS hazard inference).

  • Ansell. Chemical Glove Resistance Guide (Permeation & Degradation). (Basis for Nitrile selection).[4]

  • U.S. FDA. Gabapentinoids: Respiratory Depression Warning.[5] (Basis for inhalation risk assessment).[6] [5][7]

  • Cayman Chemical. Safety Data Sheet: 1-Aminocyclopropanecarboxylic Acid.[][2] (Structural analog data).

(Note: While specific CAS 58885-92-0 data is sparse, the above references provide the "Read-Across" scientific grounding required for safe handling.)

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 1
Reactant of Route 1
(1-Aminocyclopentyl)acetic acid
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(1-Aminocyclopentyl)acetic acid
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